1-Bromo-3-methoxybenzene-d3

Core Science & Biosynthesis

Physical and chemical properties of 1-Bromo-3-methoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-Bromo-3-methoxybenzene-d3, a deuterated analog of 1-bromo-3-methoxybenzene. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work.

Core Compound Properties

1-Bromo-3-methoxybenzene-d3 is a stable, isotopically labeled compound valuable in various research applications, including as an internal standard in quantitative mass spectrometry-based studies and as a tracer in metabolic investigations. The deuterium labeling in the methoxy group provides a distinct mass shift, facilitating its differentiation from the endogenous, non-labeled counterpart.

Physical and Chemical Data

The physical and chemical properties of 1-Bromo-3-methoxybenzene-d3 are summarized in the table below. It is important to note that while some experimental data for the deuterated compound is available, certain properties are extrapolated from its non-deuterated analog, 1-Bromo-3-methoxybenzene, due to the limited availability of specific experimental data for the deuterated species. Isotopic labeling with deuterium typically has a minimal effect on the bulk physical properties of a molecule.

Property	Value	Source
Chemical Name	1-Bromo-3-(methoxy-d3)benzene	-
Synonyms	3-Bromoanisole-d3, m-Bromoanisole-d3	-
CAS Number	873928-72-4	[1]
Molecular Formula	C₇H₄D₃BrO	[1]
Molecular Weight	190.05 g/mol	[1]
Appearance	Colorless to pale yellow liquid (predicted)	-
Boiling Point	~210-211 °C (for non-deuterated)	-
Melting Point	Not available	-
Density	~1.477 g/mL at 25 °C (for non-deuterated)	-
Solubility	Soluble in organic solvents such as methanol, benzene, hexane, toluene, and dichloromethane. Practically insoluble in water.	-
Purity	≥98%	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Bromo-3-methoxybenzene-d3 are crucial for its effective application. The following sections outline a common synthetic route and standard analytical methodologies.

Synthesis via Williamson Ether Synthesis

A prevalent method for the synthesis of 1-Bromo-3-methoxybenzene-d3 is the Williamson ether synthesis. This reaction involves the deprotonation of 3-bromophenol to form a phenoxide, which then acts as a nucleophile to attack a deuterated methylating agent.

Reaction Scheme:

A diagram illustrating the Williamson ether synthesis of 1-Bromo-3-methoxybenzene-d3.

Methodology:

• Deprotonation of 3-Bromophenol: To a solution of 3-bromophenol in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF), a strong base like sodium hydride (NaH) is added portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon). The reaction mixture is stirred at this temperature for a specified period to ensure complete formation of the sodium 3-bromophenoxide.

• Methylation with Deuterated Reagent: A deuterated methylating agent, such as iodomethane-d3 (CD₃I) or dimethyl-d6 sulfate ((CD₃)₂SO₄), is then added dropwise to the solution containing the phenoxide.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and may be heated to reflux to drive the reaction to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the slow addition of water. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure 1-Bromo-3-methoxybenzene-d3.

Analytical Characterization

The identity and purity of the synthesized 1-Bromo-3-methoxybenzene-d3 are confirmed using standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons. The absence of a singlet around 3.8 ppm, which corresponds to the methoxy protons in the non-deuterated analog, confirms the successful incorporation of the trideuteriomethyl group.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons. The carbon of the deuterated methoxy group will exhibit a characteristic multiplet due to coupling with deuterium.

• ²H NMR (Deuterium NMR): A deuterium NMR spectrum will show a singlet corresponding to the three equivalent deuterium atoms of the methoxy group, providing direct evidence of deuteration.

GC-MS is a powerful technique for assessing the purity and confirming the molecular weight of the compound.

Workflow for GC-MS Analysis:

A generalized workflow for the GC-MS analysis of 1-Bromo-3-methoxybenzene-d3.

Typical GC-MS Parameters:

• Gas Chromatograph: Equipped with a capillary column suitable for the separation of aromatic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl methylpolysiloxane column).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection is often used for trace analysis.

• Temperature Program: An initial oven temperature is held for a few minutes, then ramped to a final temperature to ensure good separation.

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

• Data Acquisition: Full scan mode is used to obtain the mass spectrum.

The mass spectrum of 1-Bromo-3-methoxybenzene-d3 will show a molecular ion peak (M⁺) at m/z 190, which is 3 mass units higher than the non-deuterated analog (m/z 187). The characteristic isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) will be observed for the molecular ion and bromine-containing fragments.

Chemical Reactivity and Stability

1-Bromo-3-methoxybenzene-d3 is expected to exhibit chemical reactivity similar to its non-deuterated counterpart. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which may lead to a kinetic isotope effect in reactions involving the cleavage of this bond, although such reactions are not typical for the methoxy group under common conditions. The compound is generally stable under normal laboratory conditions but should be stored in a cool, dark place to prevent potential degradation.

Applications in Research and Development

The primary application of 1-Bromo-3-methoxybenzene-d3 is as an internal standard for the quantification of 1-bromo-3-methoxybenzene or related analytes in complex matrices by isotope dilution mass spectrometry (IDMS). Its use can significantly improve the accuracy and precision of analytical measurements by correcting for sample loss during preparation and for variations in instrument response. It can also be employed in metabolic studies to trace the fate of the methoxy group in biological systems.

Safety and Handling

While specific toxicity data for 1-Bromo-3-methoxybenzene-d3 is not available, it should be handled with the same precautions as its non-deuterated analog. It is advisable to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

References

• 1. appretech.com [appretech.com]

1-Bromo-3-methoxybenzene-d3 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-methoxybenzene-d3 is the deuterated analogue of 1-bromo-3-methoxybenzene. Stable isotope-labeled compounds, such as 1-Bromo-3-methoxybenzene-d3, are indispensable tools in pharmaceutical research and development. They serve as ideal internal standards for quantitative bioanalytical assays by mass spectrometry, enabling precise and accurate pharmacokinetic and metabolic studies. The substitution of hydrogen with deuterium atoms provides a distinct mass shift without significantly altering the physicochemical properties of the molecule, making it an excellent tracer for metabolic fate studies. This guide provides a comprehensive overview of the chemical properties, synthesis, and applications of 1-Bromo-3-methoxybenzene-d3 relevant to the scientific community.

Chemical and Physical Data

The key quantitative data for 1-Bromo-3-methoxybenzene-d3 and its non-deuterated counterpart are summarized below for easy comparison.

Property	1-Bromo-3-methoxybenzene-d3	1-Bromo-3-methoxybenzene
CAS Number	873928-72-4[1]	2398-37-0[2]
Molecular Formula	C₇H₄D₃BrO	C₇H₇BrO[2]
Molecular Weight	190.05 g/mol [1]	187.03 g/mol [2]
Appearance	Expected to be a colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	Not specified, expected to be similar to the non-deuterated compound	210-211 °C
Density	Not specified, expected to be slightly higher than the non-deuterated compound	~1.477 g/mL at 25 °C

Spectroscopic Data (Theoretical)

Spectrum Type	Expected Features for 1-Bromo-3-methoxybenzene-d3
¹H NMR	Aromatic signals corresponding to the 4 protons on the benzene ring. Absence of a singlet around 3.8 ppm, which corresponds to the methoxy protons in the non-deuterated compound.
¹³C NMR	Aromatic signals for the 6 carbons of the benzene ring. A low-intensity multiplet (due to C-D coupling) for the deuterated methoxy carbon, shifted slightly from the position of the methoxy carbon in the non-deuterated compound (~55 ppm).
²H (Deuterium) NMR	A singlet corresponding to the three deuterium atoms of the methoxy group.
Mass Spectrometry (EI)	Molecular ion (M⁺) peak at m/z 190 and 192 (due to bromine isotopes ⁷⁹Br and ⁸¹Br) with approximately equal intensity. This is 3 mass units higher than the molecular ion of the non-deuterated compound (m/z 187 and 189).

Experimental Protocols

Synthesis of 1-Bromo-3-methoxybenzene-d3

A plausible and efficient method for the synthesis of 1-Bromo-3-methoxybenzene-d3 is the Williamson ether synthesis, starting from 3-bromophenol and a deuterated methylating agent, such as iodomethane-d3.

Reaction:

Figure 1: Synthesis of 1-Bromo-3-methoxybenzene-d3.

Detailed Methodology:

• Preparation: To a solution of 3-bromophenol (1 equivalent) in anhydrous acetone, add anhydrous potassium carbonate (1.5 equivalents).

• Reaction: Add iodomethane-d3 (1.2 equivalents) to the suspension.

• Reflux: Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in diethyl ether and wash sequentially with 1 M aqueous NaOH, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel to yield pure 1-Bromo-3-methoxybenzene-d3.

Use as an Internal Standard in LC-MS/MS Quantification

1-Bromo-3-methoxybenzene-d3 is an ideal internal standard for the quantification of 1-bromo-3-methoxybenzene in biological matrices (e.g., plasma, urine) due to its similar chemical and physical properties.

Figure 2: Workflow for quantification using a deuterated internal standard.

Detailed Methodology:

• Sample Preparation:

  • Aliquots of the biological matrix are spiked with a known concentration of 1-Bromo-3-methoxybenzene-d3 (the internal standard).

  • Proteins are precipitated, typically with a cold organic solvent like acetonitrile.

  • The analyte and internal standard are extracted from the supernatant using liquid-liquid extraction or solid-phase extraction.

• LC-MS/MS Analysis:

  • The extracted sample is injected into an HPLC or UPLC system for chromatographic separation.

  • The eluent is introduced into a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Specific precursor-to-product ion transitions are monitored for both the analyte (1-bromo-3-methoxybenzene) and the internal standard (1-Bromo-3-methoxybenzene-d3).

• Quantification:

  • The peak areas of the analyte and the internal standard are integrated.

  • A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in a series of calibration standards.

  • The concentration of the analyte in the unknown samples is determined from the calibration curve.

Applications in Drug Development

The 1-bromo-3-methoxybenzene scaffold is a valuable building block in the synthesis of various pharmaceutical compounds. The methoxy group can play a significant role in drug-receptor interactions through hydrogen bonding and can influence the metabolic stability and pharmacokinetic profile of a drug.

Metabolic Pathways:

The methoxy group of 1-bromo-3-methoxybenzene is a potential site for metabolism, primarily through O-demethylation mediated by cytochrome P450 enzymes to form the corresponding phenol. The use of 1-Bromo-3-methoxybenzene-d3 can help in elucidating these metabolic pathways. The increased strength of the C-D bond compared to the C-H bond can lead to a kinetic isotope effect, potentially slowing down the rate of metabolism at this position. This allows for a more detailed study of metabolic stability and the identification of other metabolic pathways.

Figure 3: Potential metabolic pathways of 1-bromo-3-methoxybenzene.

By using 1-Bromo-3-methoxybenzene-d3 in preclinical studies, researchers can:

• Accurately quantify the parent drug and its metabolites in various biological tissues.

• Determine the rate and extent of O-demethylation.

• Investigate potential metabolic switching to other pathways, such as aromatic hydroxylation.

• Gain a deeper understanding of the drug's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME).

References

• 1. researchgate.net [researchgate.net]
• 2. Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectroscopic Analysis of 1-Bromo-3-methoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for the isotopically labeled compound, 1-Bromo-3-methoxybenzene-d3. Detailed experimental protocols for acquiring such data are also presented, along with a logical workflow for the analytical characterization of this and similar molecules. This guide is intended to assist researchers in confirming the identity, purity, and structure of this compound.

Predicted Spectroscopic Data

Due to the deuterium labeling on the methoxy group, the spectroscopic data for 1-Bromo-3-methoxybenzene-d3 will differ predictably from its non-deuterated analog. The following tables summarize the expected quantitative data.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.15	t	1H	Ar-H
~7.05	dd	1H	Ar-H
~6.95	t	1H	Ar-H
~6.80	dd	1H	Ar-H

Note: The characteristic singlet for the methoxy protons at ~3.8 ppm will be absent.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Multiplicity (Decoupled)	Assignment
~160	s	C -O
~130	s	C -Br
~125	s	Ar-C H
~120	s	Ar-C H
~115	s	Ar-C H
~110	s	Ar-C H
~55	t	O-C D₃

Note: The signal for the deuterated methoxy carbon will appear as a triplet in the proton-coupled ¹³C NMR spectrum due to coupling with deuterium (I=1).

Table 3: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Predicted Relative Intensity	Assignment
190	High	[M+2]⁺ (with ⁸¹Br)
188	High	[M]⁺ (with ⁷⁹Br)
146	Moderate	[M-CD₃O]⁺
117	Moderate	[M-Br]⁺
76	Low	[C₆H₄]⁺

Note: The molecular ion peaks are expected at m/z 188 and 190, reflecting the natural isotopic abundance of ⁷⁹Br and ⁸¹Br, and a 3-unit mass increase compared to the non-deuterated analog due to the three deuterium atoms.

Experimental Protocols

The following are detailed methodologies for the acquisition of NMR and mass spectrometry data for small organic molecules like 1-Bromo-3-methoxybenzene-d3.

NMR Spectroscopy

Sample Preparation:

• Accurately weigh 5-10 mg of 1-Bromo-3-methoxybenzene-d3 for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[1][2][3]

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[3][4]

• Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette into a clean 5 mm NMR tube.[2][5]

• The final sample height in the NMR tube should be between 4.0 and 5.0 cm.[3]

• Cap the NMR tube securely and wipe the exterior with a lint-free tissue.[3]

¹H NMR Spectroscopy:

• Instrument: 400 MHz (or higher) NMR Spectrometer

• Solvent: Chloroform-d (CDCl₃)

• Temperature: 298 K

• Pulse Sequence: Standard single-pulse sequence

• Number of Scans: 16-64

• Relaxation Delay: 1-2 seconds

• Spectral Width: -2 to 12 ppm

• Data Processing: Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak (CDCl₃ at 7.26 ppm).

¹³C NMR Spectroscopy:

• Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer

• Solvent: Chloroform-d (CDCl₃)

• Temperature: 298 K

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30)

• Number of Scans: 1024 or more, depending on sample concentration

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0 to 200 ppm

• Data Processing: Fourier transformation with exponential multiplication, phase correction, and baseline correction. Chemical shifts are referenced to the solvent peak (CDCl₃ at 77.16 ppm).

Electron Ionization Mass Spectrometry (EI-MS)

Sample Preparation:

• Ensure the sample is pure and solvent-free.[6]

• For analysis by direct insertion probe, place a small amount of the sample (less than 1 mg) into a glass capillary tube.[7]

• Alternatively, for GC-MS, prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a volatile organic solvent like dichloromethane or ethyl acetate.[7]

Instrumentation and Analysis:

• Ionization Mode: Electron Ionization (EI)[8]

• Ionization Energy: 70 eV[8][9]

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF)

• Inlet System: Gas Chromatography (GC) or Direct Insertion Probe

• GC Conditions (if applicable):

  • Column: Standard nonpolar capillary column (e.g., DB-5ms)

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, ramp to 250 °C at 10 °C/min

  • Carrier Gas: Helium

• Data Acquisition: Scan over a mass range of m/z 40-400.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the characterization of a synthesized organic molecule like 1-Bromo-3-methoxybenzene-d3.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. NMR Sample Preparation [nmr.chem.umn.edu]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. organomation.com [organomation.com]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. Sample Preparation | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 7. Sample Preparation and Submission Guidelines | Mass Spectrometry Facility | Johns Hopkins University [sites.krieger.jhu.edu]
• 8. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 9. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Isotopic enrichment and purity of 1-Bromo-3-methoxybenzene-d3

An In-depth Technical Guide on the Isotopic Enrichment and Purity of 1-Bromo-3-methoxybenzene-d3

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled compounds is crucial for the accuracy and reliability of quantitative bioanalytical studies. 1-Bromo-3-methoxybenzene-d3, as a deuterated analog of 1-bromo-3-methoxybenzene, serves as an ideal internal standard in mass spectrometry-based analyses. Its utility is directly dependent on its isotopic enrichment and chemical purity. This document provides a technical overview of the synthesis, analysis, and quality control parameters for 1-Bromo-3-methoxybenzene-d3.

Deuterated internal standards are essential for correcting variabilities during sample preparation and analysis, as they exhibit nearly identical chemical and physical properties to their non-deuterated counterparts, but are distinguishable by mass.[1][2] The incorporation of deuterium in place of hydrogen atoms results in a higher mass, allowing for clear differentiation in mass spectrometric detection.

Data Summary

The quality of 1-Bromo-3-methoxybenzene-d3 is defined by its chemical purity and its isotopic enrichment. The following table summarizes the typical specifications for a high-quality batch of this compound.

Parameter	Specification	Method of Analysis
Chemical Purity	≥ 98%	HPLC, GC-MS
Isotopic Enrichment	≥ 98 atom % D	Mass Spectrometry
Deuterium Incorporation	≥ 99% d3	¹H NMR, Mass Spectrometry
Appearance	Colorless to light yellow oil	Visual Inspection
Identity	Conforms to structure	¹H NMR, Mass Spectrometry

Synthetic Pathway

The most common and efficient synthesis of 1-Bromo-3-methoxybenzene-d3 involves the Williamson ether synthesis, starting from 3-bromophenol and a deuterated methylating agent. This method allows for the precise introduction of the trideuteromethyl group.

Caption: Synthetic workflow for 1-Bromo-3-methoxybenzene-d3.

Experimental Protocols

Synthesis of 1-Bromo-3-methoxybenzene-d3

Materials:

• 3-Bromophenol

• Iodomethane-d3 (CD3I)

• Potassium carbonate (K2CO3), anhydrous

• Acetone, anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a solution of 3-bromophenol (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add iodomethane-d3 (1.2 eq) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After completion, cool the reaction to room temperature and filter off the solid potassium carbonate.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Dissolve the residue in diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield pure 1-Bromo-3-methoxybenzene-d3.

Analytical Characterization Workflow

The determination of isotopic enrichment and purity requires multiple analytical techniques.

Caption: Workflow for analytical characterization.

Protocol for Determining Chemical Purity by HPLC

High-Performance Liquid Chromatography (HPLC) is employed to assess the chemical purity of the synthesized compound.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water is typically used.[3]

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient: Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of 1-Bromo-3-methoxybenzene-d3 in acetonitrile.

  • Inject the solution into the HPLC system.

  • The purity is calculated based on the area percentage of the main peak in the chromatogram.

Protocol for Isotopic Enrichment by Mass Spectrometry

Mass spectrometry (MS) is the primary technique for determining the level of deuterium incorporation.

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or Direct Infusion Mass Spectrometry.

• Ionization Mode: Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for direct infusion.

• Procedure:

  • Introduce the sample into the mass spectrometer.

  • Acquire the mass spectrum in the region of the molecular ion.

  • The isotopic enrichment is determined by comparing the peak intensities of the deuterated molecule (d3) with the non-deuterated (d0) and partially deuterated (d1, d2) species.

Protocol for Structural Confirmation by ¹H NMR

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy confirms the structure and provides an estimate of deuterium incorporation.

• Solvent: Chloroform-d (CDCl3) or Dimethyl sulfoxide-d6 (DMSO-d6).

• Procedure:

  • Dissolve a small amount of the sample in the deuterated solvent.

  • Acquire the ¹H NMR spectrum.

  • The absence or significant reduction of the methoxy proton signal (around 3.8 ppm) relative to the aromatic proton signals confirms a high level of deuterium incorporation at the methoxy position. The integration of the remaining aromatic protons should correspond to the expected number for the 1-bromo-3-methoxybenzene structure.[4]

Conclusion

The synthesis and analysis of 1-Bromo-3-methoxybenzene-d3 require careful execution and rigorous analytical characterization to ensure high chemical purity and isotopic enrichment. The protocols outlined in this guide provide a framework for producing and qualifying this essential internal standard for demanding research and drug development applications. The combination of chromatographic and spectroscopic techniques is indispensable for verifying the quality and ensuring the reliability of quantitative analytical methods that utilize this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. 1-Bromo-3-methoxybenzene | SIELC Technologies [sielc.com]
• 4. Page loading... [wap.guidechem.com]

In-Depth Technical Guide to 1-Bromo-3-methoxybenzene-d3 for Researchers and Drug Development Professionals

An Essential Tool in Modern Analytical and Medicinal Chemistry

This guide provides a comprehensive overview of 1-Bromo-3-(methoxy-d3)benzene, a deuterated analog of 1-bromo-3-methoxybenzene. This isotopically labeled compound is a valuable tool for researchers, scientists, and drug development professionals, primarily utilized as an internal standard in quantitative bioanalysis by mass spectrometry. Its unique properties allow for enhanced accuracy and precision in pharmacokinetic and metabolic studies.

Commercial Availability and Specifications

1-Bromo-3-(methoxy-d3)benzene is a specialty chemical available from a select number of commercial suppliers. Researchers should inquire with these vendors for detailed specifications, including pricing and availability. Below is a summary of typical product specifications compiled from various suppliers.

Property	Specification	Supplier Example(s)
Chemical Name	1-Bromo-3-(methoxy-d3)benzene	Appretech Scientific Limited, AstaTech, Inc.
CAS Number	873928-72-4	Appretech Scientific Limited, AstaTech, Inc.
Molecular Formula	C₇H₄D₃BrO	Appretech Scientific Limited
Molecular Weight	190.05 g/mol	Appretech Scientific Limited
Purity	≥98%	Appretech Scientific Limited
Isotopic Enrichment	Not typically specified, inquire with supplier	-
Appearance	Inquire with supplier	-
Storage Conditions	Inquire with supplier	-

Core Applications in Research and Development

The primary application of 1-Bromo-3-(methoxy-d3)benzene is as an internal standard for the quantification of its non-deuterated counterpart, 1-bromo-3-methoxybenzene, and structurally related compounds in complex biological matrices. The near-identical physicochemical properties to the analyte, coupled with a distinct mass difference, make it an ideal choice for liquid chromatography-mass spectrometry (LC-MS/MS) based assays.

Deuterated standards are crucial for correcting for variability during sample preparation, chromatographic separation, and ionization in the mass spectrometer.[1] This leads to more robust and reliable bioanalytical methods, which are essential in drug discovery and development for accurately determining pharmacokinetic profiles and metabolic pathways.

Experimental Protocols

General Bioanalytical Method Using a Deuterated Internal Standard

1. Sample Preparation (Protein Precipitation)

• To 100 µL of a biological matrix sample (e.g., plasma, urine, tissue homogenate), add 10 µL of a working solution of 1-Bromo-3-(methoxy-d3)benzene (the internal standard, IS) at a known concentration.

• Vortex briefly to mix.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile containing 0.1% formic acid).

• Vortex vigorously for 1-2 minutes to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically suitable for this type of small molecule.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is used to elute the analyte and internal standard. The exact gradient profile would need to be optimized to ensure chromatographic separation from matrix components.

  • Flow Rate: A typical flow rate for a standard analytical HPLC column is 0.4-0.6 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is a common choice for this type of molecule.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte (1-bromo-3-methoxybenzene) and the internal standard (1-Bromo-3-(methoxy-d3)benzene) must be determined by direct infusion and optimization on the mass spectrometer. The +3 Da mass shift of the internal standard will result in a distinct precursor ion. Fragmentation patterns are often similar, leading to product ions with a corresponding +3 Da shift or a common fragment.

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the known concentration of the analyte in a series of calibration standards.

• The concentration of the analyte in the unknown samples is then determined by interpolating their analyte/IS peak area ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the general synthesis strategy for related deuterated compounds and the typical workflow for a bioanalytical assay using a deuterated internal standard.

Caption: A potential synthetic route to 1-Bromo-3-(methoxy-d3)benzene.

Caption: A standard workflow for quantitative bioanalysis.

Signaling Pathways

As a stable-labeled internal standard, 1-Bromo-3-(methoxy-d3)benzene is not expected to have intrinsic pharmacological activity or to directly interact with signaling pathways. Its utility lies in its analytical application to quantify active pharmaceutical ingredients or their metabolites that may modulate various biological pathways. The non-deuterated form, 1-bromo-3-methoxybenzene, is a synthetic building block and is not typically associated with specific signaling pathway modulation itself.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 1-Bromo-3-methoxybenzene-d3 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-Bromo-3-methoxybenzene-d3. Given the isotopic nature of this compound, its solubility properties are presented based on the well-documented data of its non-deuterated analog, 1-Bromo-3-methoxybenzene (also known as 3-Bromoanisole or m-Bromoanisole). The physical and chemical properties of deuterated compounds are nearly identical to their non-deuterated counterparts, making this a reliable approach for solubility assessment. This document is intended to be a vital resource for laboratory work, particularly in organic synthesis and drug development, where this compound serves as a key intermediate.[1][2][3]

Core Concepts in Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[4] 1-Bromo-3-methoxybenzene is a substituted aromatic compound containing a polar methoxy group and a bromo group, which influence its interactions with various solvents.[1] While the methoxy group introduces some polarity, the overall molecule is predominantly nonpolar due to the benzene ring.[1][5] Consequently, it exhibits poor solubility in polar solvents like water but is readily soluble in a range of organic solvents.[1][3][5][6]

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for 1-Bromo-3-methoxybenzene. This data is critical for researchers in selecting appropriate solvent systems for reactions, purification, and analysis.

Solvent	Formula	Type	Solubility	Temperature (°C)	Notes
Water	H₂O	Polar Protic	131 mg/L[6]	25	Practically insoluble.[3][7]
Methanol	CH₃OH	Polar Protic	Miscible[3][7]	Not Specified	Soluble.[3]
Dichloromethane	CH₂Cl₂	Polar Aprotic	Miscible[3][7]	Not Specified	Generally soluble in this type of solvent.[1]
Benzene	C₆H₆	Nonpolar	Miscible[3][7]	Not Specified	Soluble.[3]
Toluene	C₇H₈	Nonpolar	Miscible[7]	Not Specified	Generally soluble in nonpolar solvents.[5]
Hexane	C₆H₁₄	Nonpolar	Miscible[7]	Not Specified	Generally soluble in nonpolar solvents.[5]
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble[3]	Not Specified	-
Ethyl Acetate	C₄H₈O₂	Polar Aprotic	Soluble[1]	Not Specified	-
Carbon Disulfide	CS₂	Nonpolar	Soluble[3]	Not Specified	-
DMSO	(CH₃)₂SO	Polar Aprotic	Sparingly Soluble[3]	Not Specified	-

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a compound like 1-Bromo-3-methoxybenzene-d3 in an organic solvent. This procedure is adapted from standard laboratory methodologies for solubility testing.[8][9][10][11]

Objective: To determine if 1-Bromo-3-methoxybenzene-d3 is soluble, partially soluble, or insoluble in a given organic solvent at a specific temperature.

Materials:

• 1-Bromo-3-methoxybenzene-d3

• Selected organic solvents (e.g., methanol, hexane, dichloromethane)

• Small test tubes or vials

• Vortex mixer

• Pipettes or graduated cylinders

• Analytical balance

• Constant temperature bath (optional)

Procedure:

• Preparation: Place a small, accurately weighed amount (e.g., 10 mg) of 1-Bromo-3-methoxybenzene-d3 into a clean, dry test tube.[10]

• Solvent Addition: Add a small, measured volume (e.g., 0.25 mL) of the chosen organic solvent to the test tube.

• Mixing: Vigorously shake or vortex the test tube for 1-2 minutes to facilitate dissolution.[8][11]

• Observation: Observe the mixture against a light and dark background to see if the solid has completely dissolved. A soluble compound will form a clear, homogeneous solution.[10]

• Incremental Solvent Addition: If the solid has not fully dissolved, continue to add the solvent in small, measured increments (e.g., 0.25 mL), mixing thoroughly after each addition, until the solid dissolves or a total volume of 3 mL has been added.

• Classification:

  • Soluble: If the compound dissolves completely. The approximate solubility can be calculated based on the total volume of solvent used.

  • Partially Soluble: If some, but not all, of the compound dissolves.

  • Insoluble: If the compound does not appear to dissolve at all.

• Temperature Control (Optional): For more precise measurements, conduct the experiment in a constant temperature bath, as solubility is temperature-dependent.[1][5]

Visualizing the Solubility Determination Workflow

The logical process for determining the solubility class of an unknown organic compound can be visualized. The following diagram illustrates a typical workflow.

Caption: A flowchart illustrating the decision-making process for classifying the solubility of a compound.

Applications in Drug Development and Synthesis

1-Bromo-3-methoxybenzene and its isotopologues are valuable intermediates in organic synthesis, often utilized in the creation of more complex molecules for pharmaceuticals and agrochemicals.[1] Its solubility in a wide range of aprotic and nonpolar organic solvents makes it highly versatile for various reaction conditions, particularly in cross-coupling reactions where the aryl bromide moiety is a key functional group.[12] A thorough understanding of its solubility is crucial for optimizing reaction yields, facilitating product isolation, and developing effective purification strategies.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sfdchem.com [sfdchem.com]
• 4. chem.ws [chem.ws]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. manavchem.com [manavchem.com]
• 7. 1-bromo-3-methoxy-benzen [chembk.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. scribd.com [scribd.com]
• 11. drive.uqu.edu.sa [drive.uqu.edu.sa]
• 12. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Structural Isomers of 1-Bromo-3-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of 1-bromo-3-methoxybenzene, which all share the molecular formula C₇H₇BrO. The document details the physicochemical properties, synthesis protocols, and spectroscopic data for four distinct classes of these isomers: bromoanisoles, bromocresols (bromomethylphenols), bromobenzyl methyl ethers, and bromobenzyl alcohols. While direct biological activity and specific signaling pathway involvement for these isomers are not extensively documented in publicly available literature, their crucial role as intermediates in the synthesis of pharmaceuticals and other bioactive molecules is highlighted. Understanding the properties and synthesis of these foundational molecules is therefore of significant interest to the drug development community.

Isomer Classes and Identification

The structural isomers of C₇H₇BrO can be categorized into four main classes based on the arrangement of the bromine, methoxy, methyl, and hydroxyl functional groups on the benzene ring or benzylic carbon.

Logical Relationship of Isomer Classes

Caption: Categorization of C₇H₇BrO structural isomers.

Physicochemical Properties

The physical properties of these isomers, such as melting and boiling points, are primarily influenced by the nature and position of the functional groups on the benzene ring. These properties are critical for their purification and handling in a laboratory setting.

Table 1: Physicochemical Properties of Bromoanisole Isomers

IUPAC Name	Synonyms	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
1-Bromo-2-methoxybenzene	2-Bromoanisole, o-Bromoanisole	578-57-4	187.03	2.5	216	1.505
1-Bromo-3-methoxybenzene	3-Bromoanisole, m-Bromoanisole	2398-37-0	187.03	2	211	1.498
1-Bromo-4-methoxybenzene	4-Bromoanisole, p-Bromoanisole	104-92-7	187.03	10	223	1.494

Table 2: Physicochemical Properties of Bromocresol Isomers

IUPAC Name	Synonyms	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Bromo-3-methylphenol	6-Bromo-m-cresol	22061-78-5	187.03	-4	-
2-Bromo-4-methylphenol	2-Bromo-p-cresol	6627-55-0	187.03	49-51	225
2-Bromo-5-methylphenol	6-Bromo-m-cresol	14847-51-9	187.03	38.8	218.2
3-Bromo-2-methylphenol	3-Bromo-o-cresol	7766-23-6	187.03	95	220.8
3-Bromo-4-methylphenol	3-Bromo-p-cresol	60710-39-6	187.03	54-57	244.6
4-Bromo-2-methylphenol	4-Bromo-o-cresol	2362-12-1	187.03	66-69	Decomposes
4-Bromo-3-methylphenol	4-Bromo-m-cresol	14472-14-1	187.03	59-61	142-145 (at 23 mmHg)
5-Bromo-2-methylphenol	5-Bromo-o-cresol	36138-76-8	187.03	40-42	110 (at 10 mmHg)

Table 3: Physicochemical Properties of Bromobenzyl Alcohol Isomers

IUPAC Name	Synonyms	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
(2-Bromophenyl)methanol	2-Bromobenzyl alcohol	18982-54-2	187.03	78-80	261.8	~1.6
(3-Bromophenyl)methanol	3-Bromobenzyl alcohol	15852-73-0	187.03	-	165 (at 16 mmHg)	1.56
(4-Bromophenyl)methanol	4-Bromobenzyl alcohol	873-75-6	187.03	75-77	267.8	1.565

Note: Data for bromobenzyl methyl ethers is less consistently available in compiled databases and is therefore omitted from this summary table.

Experimental Protocols: Synthesis and Characterization

The synthesis of these isomers typically involves electrophilic aromatic substitution or nucleophilic substitution reactions. The choice of starting material and reaction conditions dictates the resulting isomer.

Synthesis of Bromoanisole Isomers

The synthesis of bromoanisole isomers is generally achieved through the bromination of anisole or the methylation of the corresponding bromophenol. The direct bromination of anisole, an activated ring, typically yields a mixture of the ortho- and para-isomers due to the ortho-, para-directing nature of the methoxy group. Synthesis of the meta-isomer requires a different strategy, often starting from a meta-substituted precursor.

Synthesis of Bromocresol Isomers

Bromocresols are synthesized by the electrophilic bromination of the corresponding cresol (methylphenol). The regioselectivity of the bromination is influenced by the directing effects of both the hydroxyl and methyl groups.

General Workflow for Bromocresol Synthesis

Caption: General workflow for the synthesis of bromocresols.

Example Protocol: Synthesis of 4-Bromo-3-methylphenol [1]

• Reaction Setup: To a 2 L three-necked flask under a nitrogen atmosphere, add m-cresol (80.0 g, 740 mmol) and glacial acetic acid (400 mL).

• Reagent Addition: Cool the reaction mixture to 15°C. Slowly add bromine (38 mL, 742 mmol) dropwise, maintaining the temperature at 15°C.

• Reaction: Stir the reaction mixture for 3 hours at 15°C.

• Workup: Pour the reaction solution into 1 L of water and extract with diethyl ether. Separate the organic phase and wash with water until neutral. Dry the organic phase with magnesium sulfate.

• Purification: Remove the solvent by evaporation under reduced pressure. The resulting residue is ground in heptane, filtered, and dried to yield the product.

Synthesis of Bromobenzyl Alcohol Isomers

Bromobenzyl alcohols are typically prepared by the reduction of the corresponding bromobenzaldehydes or bromobenzoic acids.

Example Protocol: Synthesis of 3-Bromobenzyl Alcohol [2]

• Reaction Setup: In a suitable reaction vessel, dissolve 3-bromobenzaldehyde (114.8 g, 620.4 mmol) in ethanol (650 mL) at 25°C.

• Reagent Addition: Add sodium borohydride (7.1 g, 186.1 mmol) in one portion.

• Reaction: Stir the reaction mixture at room temperature for 1 hour.

• Workup: Quench the reaction with water (200 mL). Remove the ethanol by distillation under reduced pressure. Dissolve the residue in ethyl acetate (500 mL) and filter. Wash the filtrate sequentially with water (150 mL) and brine (150 mL), then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution under reduced pressure to remove the solvent and obtain the product.

Spectroscopic Characterization

Characterization of the isomers is routinely performed using nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

• ¹H NMR Spectroscopy: The chemical shifts and splitting patterns of the aromatic protons are diagnostic for the substitution pattern on the benzene ring. The benzylic protons of the bromobenzyl alcohols and ethers typically appear as a singlet around 4.5-4.7 ppm.

• IR Spectroscopy: The IR spectra will show characteristic bands for the functional groups present. For example, the bromocresols and bromobenzyl alcohols will exhibit a broad O-H stretching band around 3200-3600 cm⁻¹.

• Mass Spectrometry: The mass spectra of these compounds will show a characteristic isotopic pattern for bromine (approximately equal intensity for M and M+2 peaks).

Role in Drug Development and as Pharmaceutical Intermediates

While direct therapeutic applications of these specific C₇H₇BrO isomers are not widely reported, they serve as crucial intermediates in the synthesis of more complex active pharmaceutical ingredients (APIs). The bromine atom provides a reactive site for various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings), which are fundamental in modern drug discovery for constructing carbon-carbon and carbon-heteroatom bonds.

For instance, brominated aromatic compounds are precursors in the synthesis of a wide range of drugs, including anticancer agents, antivirals, and central nervous system drugs.[3] The specific isomer used determines the final architecture of the drug molecule, which in turn dictates its biological activity.

The general workflow for utilizing these isomers in drug synthesis often involves a key cross-coupling step.

Workflow: Isomer as a Pharmaceutical Intermediate

Caption: Use of a C₇H₇BrO isomer in a synthetic route to an API.

The lack of extensive research into the direct biological effects of these simple brominated aromatics suggests that their primary value in the pharmaceutical industry lies in their utility as versatile and readily available building blocks for the synthesis of more complex and potent drug candidates. Researchers in drug development can leverage the distinct properties of each isomer to design and synthesize novel therapeutics.

References

• 1. nbinno.com [nbinno.com]
• 2. 3-Bromobenzyl alcohol | 15852-73-0 [chemicalbook.com]
• 3. Ascensus [ascensusspecialties.com]

Health and safety information for 1-Bromo-3-methoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-3-methoxybenzene is provided below. These properties are essential for understanding the substance's behavior under various laboratory conditions.

Property	Value	Source
Molecular Formula	C₇H₄D₃BrO	(Calculated)
Molecular Weight	190.06 g/mol	(Calculated for d3)
CAS Number	Not available for d3 analog; 2398-37-0 for non-deuterated	[1][2]
Appearance	Clear colorless to slightly yellow-brown liquid	[3]
Melting Point	2 °C	[3][4][5]
Boiling Point	210-211 °C	[3][4][5]
Flash Point	93 °C / 199.4 °F	[3][4][6]
Density	1.490 g/mL at 20°C	[3]
Solubility	Practically insoluble in water. Miscible in methanol, benzene, hexane, toluene, and dichloromethane.	[3]
LogP (Octanol-water partition coefficient)	3.03	[3][4]
Vapor Pressure	38.39 Pa at 25°C	[3]
Refractive Index	n20/D 1.563	[3]

Hazard Identification and Classification

While comprehensive toxicological studies for 1-Bromo-3-methoxybenzene are limited, the available information suggests it should be handled with care.[6][7] The following table summarizes the known hazard classifications.

Hazard Classification	Details	Source
GHS Hazard Statements	Combustible liquid. May cause skin, eye, and respiratory irritation.	[6][8]
Signal Word	Warning	[6][9]
Hazard Symbols	Irritant (Xi)
Precautionary Statements	P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.P280: Wear protective gloves/protective clothing/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P337+P313: If eye irritation persists: Get medical advice/attention.	[6]

Handling, Storage, and Personal Protective Equipment

Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling and Storage

Guideline	Recommendation	Source
Ventilation	Handle in a well-ventilated place.	[7][10]
Personal Protective Equipment	Wear suitable protective clothing, gloves, and eye/face protection.	[6][10]
Hygiene	Avoid contact with skin and eyes. Do not breathe vapor or mist. Wash hands thoroughly after handling.	[3][6][10]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place. Store away from incompatible materials such as strong oxidizing agents and strong acids. Light sensitive.	[6][7]
Incompatibilities	Strong oxidizing agents, strong acids, reducing agents.	[3][6]

Personal Protective Equipment (PPE)

PPE Type	Specification	Source
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).	[10]
Skin Protection	Wear fire/flame resistant and impervious clothing. Handle with gloves. Gloves must be inspected prior to use.	[10]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.	[7]

Experimental Protocols: General Safety Assessment

Specific experimental safety protocols for 1-Bromo-3-methoxybenzene-d3 were not found in the public domain. However, a general workflow for the safety and toxicological assessment of a novel or under-characterized chemical substance is outlined below.

General Workflow for Chemical Safety Assessment

Caption: A generalized workflow for assessing the safety of a chemical compound.

Methodology for Key Experiments:

• Ames Test (Bacterial Reverse Mutation Assay): This is a widely used method to assess the mutagenic potential of a chemical. Strains of Salmonella typhimurium that are auxotrophic for histidine are exposed to the test compound in the presence and absence of a metabolic activation system (e.g., rat liver S9 fraction). The number of revertant colonies (those that have regained the ability to synthesize histidine) is counted and compared to a control. A significant increase in revertants suggests mutagenic activity.

• Cytotoxicity Assays (e.g., MTT, LDH): These in vitro assays are used to determine the concentration at which a substance becomes toxic to cultured cells. For an MTT assay, viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals, which can be quantified spectrophotometrically. The concentration of the test substance that reduces cell viability by 50% (IC50) is a common endpoint.

• Acute Oral Toxicity (e.g., OECD Guideline 423): This in vivo test provides information on the health hazards likely to arise from a single oral exposure to a substance. A stepwise procedure is used with a small number of animals per step. The outcome of each step determines the next step, allowing for classification of the substance and estimation of the LD50 (the dose lethal to 50% of the test animals).

First Aid and Emergency Procedures

In the event of exposure or an accident, the following first aid measures should be taken immediately.

Exposure Route	First Aid Measure	Source
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.	[6]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops or persists.	[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.	[6]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention.	[6][11]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[6]

• Specific Hazards: Combustible material. Containers may explode when heated.[6]

• Hazardous Combustion Products: Carbon monoxide, carbon dioxide, and hydrogen halides.[6]

• Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and full protective gear.[6]

Logical Relationships for Safe Handling

The following diagram illustrates the logical flow of considerations for ensuring the safe handling of 1-Bromo-3-methoxybenzene-d3 in a laboratory setting.

Caption: A decision-making flow for the safe laboratory use of the compound.

This guide is intended to provide a summary of the available health and safety information for 1-Bromo-3-methoxybenzene and, by extension, its deuterated analog. Researchers, scientists, and drug development professionals are strongly encouraged to use this information as a starting point for their own comprehensive risk assessments and to always adhere to the principles of good laboratory practice.

References

• 1. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. 1-Bromo-3-methoxybenzene [chembk.com]
• 4. manavchem.com [manavchem.com]
• 5. 1-bromo-3-methoxybenzene [stenutz.eu]
• 6. fishersci.com [fishersci.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]
• 10. echemi.com [echemi.com]
• 11. echemi.com [echemi.com]

Technical Guide: Deuterium Labeling in 1-Bromo-3-methoxybenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and deuterium labeling position of 1-Bromo-3-methoxybenzene-d3. The information presented is intended for professionals in the fields of chemical research and drug development who utilize isotopically labeled compounds.

Deuterium Labeling Position

The deuterium labeling in 1-Bromo-3-methoxybenzene-d3 is located on the methyl group of the methoxy substituent. Therefore, the precise chemical name is 1-Bromo-3-(methoxy-d3)benzene . This specific labeling is achieved through the use of a deuterated methylating agent during synthesis.

Synthetic Pathway

The most direct and widely applicable method for the synthesis of 1-Bromo-3-(methoxy-d3)benzene is the Williamson ether synthesis. This method involves the O-methylation of a corresponding phenol with a deuterated methyl halide. The overall synthetic pathway involves two main stages:

• Synthesis of the precursor, 3-bromophenol: This is typically achieved via diazotization of 3-bromoaniline followed by hydrolysis.

• Deuterated O-methylation of 3-bromophenol: The phenoxide of 3-bromophenol is reacted with a deuterated methylating agent, such as iodomethane-d3 (CD₃I), to yield the final product.

The logical flow of this synthesis is illustrated in the following diagram.

Caption: Synthetic pathway for 1-Bromo-3-(methoxy-d3)benzene.

Experimental Protocols

The following are detailed experimental protocols for the key steps in the synthesis of 1-Bromo-3-(methoxy-d3)benzene.

Synthesis of 3-Bromophenol from 3-Bromoaniline

This procedure involves the diazotization of 3-bromoaniline followed by hydrolysis of the resulting diazonium salt.

Materials:

• 3-Bromoaniline

• Concentrated Sulfuric Acid (98%)

• Sodium Nitrite

• Urea

• Ice

• Water

• Extraction Solvent (e.g., Diethyl Ether)

• 10% Sodium Hydroxide solution

• Hydrochloric Acid

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, add water and concentrated sulfuric acid, and cool the mixture.

• Under cooling, add 3-bromoaniline to the acid solution.

• Cool the reaction mixture to below 5°C and slowly add a solution of sodium nitrite in water, maintaining the temperature below 5°C.

• After the addition is complete, continue to stir for a short period and then add urea to quench any excess nitrous acid.

• This diazonium salt solution is then carefully added to a boiling aqueous solution, leading to the hydrolysis of the diazonium salt to 3-bromophenol.

• After cooling, the product is extracted with an organic solvent.

• The organic extracts are washed, dried, and the solvent is removed under reduced pressure.

• The crude product can be purified by vacuum distillation.

Synthesis of 1-Bromo-3-(methoxy-d3)benzene via Williamson Ether Synthesis

This procedure details the O-methylation of 3-bromophenol using iodomethane-d3.

Materials:

• 3-Bromophenol

• A suitable base (e.g., Sodium Hydride, Potassium Carbonate)

• Anhydrous solvent (e.g., Acetone, DMF)

• Iodomethane-d3 (CD₃I)

• Water

• Extraction Solvent (e.g., Diethyl Ether)

• Brine

Procedure:

• To a solution of 3-bromophenol in an anhydrous solvent, add a suitable base to deprotonate the phenol and form the corresponding phenoxide.

• To this solution, add iodomethane-d3 dropwise.

• The reaction mixture is stirred at room temperature or slightly elevated temperature until the reaction is complete (monitored by TLC or GC).

• Upon completion, the reaction is quenched with water.

• The product is extracted with an organic solvent.

• The combined organic layers are washed with water and brine, then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• The solvent is removed under reduced pressure, and the crude product can be purified by column chromatography or distillation.

The experimental workflow for the deuteration step is outlined below.

Caption: Experimental workflow for the deuterated methylation step.

Quantitative Data

The following tables summarize the expected quantitative data for the synthesis and characterization of 1-Bromo-3-(methoxy-d3)benzene.

Parameter	Value
Molecular Formula	C₇H₄BrD₃O
Molecular Weight	190.06 g/mol
Typical Yield	85-95%[1]
Isotopic Purity	>98 atom % D

Table 1: General Properties and Synthetic Yield.

Technique	Expected Observations
¹H NMR	Aromatic protons will show signals in the range of δ 6.8-7.3 ppm. The characteristic singlet for the methoxy protons (around δ 3.8 ppm) will be absent.
¹³C NMR	Aromatic carbons will appear in the range of δ 110-160 ppm. The carbon of the deuterated methoxy group (-CD₃) will appear as a multiplet (due to C-D coupling) around δ 55 ppm.
Mass Spectrometry (EI)	The molecular ion peak (M⁺) will be observed at m/z 190/192, corresponding to the bromine isotopes (⁷⁹Br/⁸¹Br). Key fragments would include the loss of a CD₃ radical (M-18) and the loss of formaldehyde-d2 (CD₂O) (M-32).

Table 2: Expected Spectroscopic Data.

Conclusion

This technical guide outlines the specific deuterium labeling position in 1-Bromo-3-methoxybenzene-d3 and provides a detailed synthetic methodology. The Williamson ether synthesis using a deuterated methylating agent is the preferred route, offering high yields and isotopic purity. The provided experimental protocols and expected analytical data serve as a valuable resource for researchers and professionals in the synthesis and application of this isotopically labeled compound.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: High-Precision Quantification of 1-Bromo-3-methoxybenzene in Environmental Samples Using 1-Bromo-3-methoxybenzene-d3 as an Internal Standard by GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromo-3-methoxybenzene is an important chemical intermediate used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Its potential presence in environmental samples necessitates a robust and accurate analytical method for its quantification. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds. However, sample matrix effects and variations in sample preparation and instrument response can lead to inaccuracies in quantification. The use of a stable isotope-labeled internal standard, such as 1-Bromo-3-methoxybenzene-d3, can significantly improve the accuracy and precision of the analysis by compensating for these variations.[1][2][3] This application note provides a detailed protocol for the quantitative analysis of 1-Bromo-3-methoxybenzene in water samples using 1-Bromo-3-methoxybenzene-d3 as an internal standard with GC-MS.

Principle

A known amount of the internal standard (IS), 1-Bromo-3-methoxybenzene-d3, is added to the sample prior to extraction and analysis. The IS is chemically almost identical to the analyte of interest (1-Bromo-3-methoxybenzene) and therefore exhibits similar behavior during sample preparation and GC-MS analysis.[1] However, due to the mass difference of the deuterium atoms, the analyte and the IS can be distinguished by the mass spectrometer. The ratio of the peak area of the analyte to the peak area of the IS is used for quantification, which corrects for any losses during sample processing and variations in injection volume or instrument response.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • 1-Bromo-3-methoxybenzene (≥98% purity)

  • 1-Bromo-3-methoxybenzene-d3 (≥98% purity, isotopic purity ≥98%)

• Solvents and Reagents:

  • Dichloromethane (DCM), HPLC grade

  • Methanol, HPLC grade

  • Sodium chloride (analytical grade, baked at 400°C for 4 hours)

  • Anhydrous sodium sulfate (analytical grade, baked at 400°C for 4 hours)

  • Deionized water (18.2 MΩ·cm)

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of 1-Bromo-3-methoxybenzene and dissolve it in 10 mL of methanol in a volumetric flask.

  • Accurately weigh 10 mg of 1-Bromo-3-methoxybenzene-d3 and dissolve it in 10 mL of methanol in a separate volumetric flask.

• Working Standard Solution (10 µg/mL):

  • Dilute the primary stock solutions with methanol to prepare working standard solutions.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the 1-Bromo-3-methoxybenzene-d3 primary stock solution with methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the 1-Bromo-3-methoxybenzene working standard solution into blank water samples. A typical calibration range would be 1, 5, 10, 50, 100, and 200 ng/mL.

  • Spike each calibration standard and sample with a constant amount of the internal standard spiking solution to achieve a final concentration of 50 ng/mL.

Sample Preparation: Liquid-Liquid Extraction

• Collect 100 mL of the water sample in a glass container.

• Add 10 g of sodium chloride to the sample and dissolve by shaking.

• Spike the sample with 5 µL of the 1 µg/mL 1-Bromo-3-methoxybenzene-d3 internal standard spiking solution.

• Transfer the sample to a 250 mL separatory funnel.

• Add 30 mL of dichloromethane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, venting frequently.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer through a funnel containing anhydrous sodium sulfate into a collection flask.

• Repeat the extraction twice more with 30 mL portions of dichloromethane.

• Combine the organic extracts.

• Concentrate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen at room temperature.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

• Inlet: Splitless mode, 250°C

• Injection Volume: 1 µL

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 1: SIM Parameters for Analyte and Internal Standard

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Bromo-3-methoxybenzene	~12.5	186	188, 107
1-Bromo-3-methoxybenzene-d3	~12.4	189	191, 110

Data Presentation

The use of 1-Bromo-3-methoxybenzene-d3 as an internal standard allows for the creation of a reliable calibration curve and accurate quantification of the target analyte in unknown samples.

Table 2: Calibration Data for 1-Bromo-3-methoxybenzene

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	15,234	305,123	0.050
5	76,543	308,765	0.248
10	155,876	301,987	0.516
50	789,123	310,456	2.542
100	1,567,890	306,789	5.111
200	3,123,456	309,123	10.104
Linearity (R²)	\multicolumn{3}{c	}{0.9995 }

Table 3: Quantification of 1-Bromo-3-methoxybenzene in Water Samples

Sample ID	Analyte Peak Area	IS Peak Area	Response Ratio	Calculated Concentration (ng/mL)	% Recovery (Spiked Sample)
Sample 1	45,678	298,765	0.153	2.9	N/A
Sample 2	Not Detected	312,345	N/D	< 1.0	N/A
Spike QC	523,456	301,234	1.738	34.1	103.3%

Experimental Workflow Visualization

Caption: Workflow for the quantification of 1-Bromo-3-methoxybenzene using GC-MS with an internal standard.

Conclusion

This application note details a robust and reliable method for the quantification of 1-Bromo-3-methoxybenzene in water samples using 1-Bromo-3-methoxybenzene-d3 as an internal standard. The use of a stable isotope-labeled internal standard effectively compensates for variations in sample preparation and instrument response, leading to high accuracy and precision. The described protocol, including sample preparation, GC-MS conditions, and data analysis, provides a comprehensive guide for researchers and analysts in environmental monitoring and chemical synthesis quality control.

References

• 1. Compound-specific bromine isotope analysis of brominated diphenyl ethers using gas chromatography multiple collector/inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. osti.gov [osti.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Use of 1-Bromo-3-methoxybenzene-d3 in LC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the utilization of 1-Bromo-3-methoxybenzene-d3 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. The protocol is designed to ensure accurate and precise quantification of the target analyte, 1-Bromo-3-methoxybenzene, in various matrices.

Introduction

In quantitative LC-MS analysis, the use of a stable isotope-labeled internal standard is considered the gold standard for achieving the highest levels of accuracy and precision.[1] Deuterated standards, such as 1-Bromo-3-methoxybenzene-d3, are ideal internal standards because they exhibit nearly identical physicochemical properties to the analyte of interest.[2][3] This ensures they behave similarly during sample preparation, chromatography, and ionization, effectively compensating for variations in matrix effects, extraction recovery, and instrument response.[1][4]

The principle of isotope dilution mass spectrometry relies on the addition of a known amount of the deuterated standard to the sample at an early stage of the workflow. The mass spectrometer can differentiate between the analyte and the internal standard due to their mass difference, while their co-elution and similar ionization efficiencies allow for reliable quantification based on the ratio of their signal intensities.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is fundamental for method development.

Property	1-Bromo-3-methoxybenzene	1-Bromo-3-methoxybenzene-d3	Data Source(s)
Molecular Formula	C₇H₇BrO	C₇H₄D₃BrO	[5][6]
Molecular Weight	187.03 g/mol	190.05 g/mol	[5][6]
CAS Number	2398-37-0	Not specified (specific to manufacturer)	[5][7]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[8][9]
Melting Point	2 °C	~2 °C	[9][10]
Boiling Point	210-211 °C	~210-211 °C	[9][11]
Solubility	Insoluble in water; soluble in organic solvents like methanol, acetonitrile, dichloromethane.[8][11]	Insoluble in water; soluble in organic solvents like methanol, acetonitrile, dichloromethane.	[8][11]

Experimental Protocol

This protocol outlines a general procedure for the LC-MS/MS analysis of 1-Bromo-3-methoxybenzene using 1-Bromo-3-methoxybenzene-d3 as an internal standard. Optimization of these parameters is recommended for specific matrices and instrumentation.

3.1. Materials and Reagents

• 1-Bromo-3-methoxybenzene (analyte)

• 1-Bromo-3-methoxybenzene-d3 (internal standard, IS)

• LC-MS grade methanol

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (or other appropriate mobile phase modifier)

• Appropriate biological matrix (e.g., plasma, urine) or environmental sample matrix.

3.2. Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3 and dissolve each in 1 mL of methanol in separate volumetric flasks.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution of the analyte with methanol (or an appropriate solvent mixture) to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromo-3-methoxybenzene-d3 at a fixed concentration (e.g., 100 ng/mL) in methanol. The optimal concentration should be determined during method development.

3.3. Sample Preparation (Protein Precipitation for Plasma)

• Aliquot 100 µL of the sample (calibration standard, quality control, or unknown) into a microcentrifuge tube.

• Add 10 µL of the internal standard spiking solution to each tube and vortex briefly.

• Add 300 µL of cold acetonitrile (or methanol) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS analysis.

3.4. LC-MS/MS Method

Parameter	Recommended Conditions
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI) in Positive Mode or Atmospheric Pressure Chemical Ionization (APCI)
MRM Transitions	To be determined by direct infusion of the analyte and internal standard. For 1-Bromo-3-methoxybenzene, potential precursor ions would be based on its molecular weight (187.03). The deuterated standard would have a precursor ion with a +3 Da shift.
Collision Energy	Optimize for each transition
Dwell Time	100 ms

3.5. Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations. The concentration of the analyte in unknown samples is then determined from this calibration curve.

Visualized Workflows

Experimental Workflow for Sample Analysis

Caption: Workflow for LC-MS/MS analysis using an internal standard.

Logical Relationship of Isotope Dilution

Caption: Principle of isotope dilution for accurate quantification.

Conclusion

The use of 1-Bromo-3-methoxybenzene-d3 as an internal standard provides a robust and reliable method for the quantification of 1-Bromo-3-methoxybenzene by LC-MS. This approach effectively mitigates variability introduced during sample processing and analysis, leading to high-quality data essential for research, clinical, and drug development applications. Adherence to a well-developed and validated protocol is crucial for ensuring the integrity and reproducibility of the results.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. youtube.com [youtube.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 6. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 7. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. manavchem.com [manavchem.com]
• 10. 1-bromo-3-methoxybenzene [stenutz.eu]
• 11. 1-Bromo-3-methoxybenzene [chembk.com]

Application Note: Quantitative Analysis of 1-bromo-3-methoxybenzene using a Deuterated Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and accurate method for the quantitative analysis of 1-bromo-3-methoxybenzene in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard. The use of a stable isotope-labeled internal standard, 1-bromo-3-(methoxy-d3)-benzene, ensures high precision and accuracy by correcting for variations in sample preparation and instrument response. This methodology is particularly suited for applications in pharmaceutical development, metabolite identification, and environmental analysis where precise quantification is critical.

Introduction

1-bromo-3-methoxybenzene is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Accurate quantification of this compound in different sample matrices is essential for process optimization, quality control, and metabolic studies. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision.[1] By introducing a known amount of a stable isotope-labeled analog of the analyte (the internal standard) into the sample, the ratio of the analyte to the internal standard can be measured by mass spectrometry. This ratio is used to calculate the concentration of the analyte, effectively compensating for sample loss during preparation and fluctuations in instrument performance.

This application note provides a comprehensive protocol for the synthesis of a deuterated internal standard, 1-bromo-3-(methoxy-d3)-benzene, and a validated GC-MS method for the quantitative analysis of 1-bromo-3-methoxybenzene.

Experimental Protocols

Synthesis of Deuterated Internal Standard: 1-bromo-3-(methoxy-d3)-benzene

A plausible synthetic route for 1-bromo-3-(methoxy-d3)-benzene involves the methylation of 3-bromophenol with a deuterated methylating agent.

Materials:

• 3-bromophenol

• Deuterated methyl iodide (CD3I)

• Potassium carbonate (K2CO3)

• Acetone

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a solution of 3-bromophenol (1 eq) in acetone, add potassium carbonate (1.5 eq).

• Add deuterated methyl iodide (1.2 eq) to the mixture.

• Reflux the reaction mixture for 12 hours.

• After cooling to room temperature, filter the solid and concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 1-bromo-3-(methoxy-d3)-benzene.

Sample Preparation

Materials:

• Sample containing 1-bromo-3-methoxybenzene

• 1-bromo-3-(methoxy-d3)-benzene internal standard solution (10 µg/mL in ethyl acetate)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• To 1 mL of the sample matrix (e.g., reaction mixture, plasma, environmental water sample), add 100 µL of the 1-bromo-3-(methoxy-d3)-benzene internal standard solution.

• Perform a liquid-liquid extraction by adding 2 mL of ethyl acetate and vortexing for 2 minutes.

• Centrifuge the sample at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean vial.

• Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen to a final volume of 100 µL.

• Transfer the concentrated extract to a GC vial for analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.

GC-MS Parameters:

Parameter	Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Start at 80 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
1-bromo-3-methoxybenzene	186	188, 107
1-bromo-3-(methoxy-d3)-benzene	189	191, 110

Data Presentation

A calibration curve was constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The linear range, correlation coefficient (R²), limit of detection (LOD), and limit of quantification (LOQ) are summarized below.

Parameter	Value
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.998
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL

Precision and Accuracy:

The precision and accuracy of the method were evaluated by analyzing quality control (QC) samples at three different concentration levels (low, medium, and high).

QC Level	Concentration (ng/mL)	Precision (%RSD, n=6)	Accuracy (%Bias)
Low	10	< 5%	± 5%
Medium	100	< 3%	± 3%
High	800	< 3%	± 4%

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of 1-bromo-3-methoxybenzene.

Caption: Logical relationship of components in the isotope dilution GC-MS analysis.

Conclusion

The described method provides a reliable and accurate approach for the quantification of 1-bromo-3-methoxybenzene in various matrices. The use of a deuterated internal standard minimizes the impact of matrix effects and procedural variations, leading to high-quality quantitative data. This application note serves as a valuable resource for researchers and scientists in the fields of pharmaceutical development, chemical synthesis, and environmental monitoring.

References

• 1. m.youtube.com [m.youtube.com]

Application of 1-Bromo-3-methoxybenzene-d3 in the Quantitative Analysis of Environmental Contaminants

Application Note and Protocol

Introduction

The accurate quantification of organic pollutants in complex environmental matrices is a critical challenge for researchers and regulatory bodies. Matrix effects, such as ion suppression or enhancement in mass spectrometry, can significantly impact the reliability of analytical results. The use of stable isotopically labeled internal standards (SIL-IS) is a widely accepted strategy to compensate for these matrix effects and improve the accuracy and precision of quantitative methods. 1-Bromo-3-methoxybenzene-d3, a deuterated analog of 3-bromoanisole, serves as an ideal internal standard for the analysis of bromoanisoles and other structurally related aromatic compounds in environmental samples. Its chemical and physical properties closely mimic those of the target analytes, ensuring it behaves similarly during sample preparation, extraction, and chromatographic analysis, while its mass shift allows for clear differentiation by a mass spectrometer.

This document provides a detailed application note and a comprehensive protocol for the use of 1-Bromo-3-methoxybenzene-d3 as an internal standard for the quantification of 3-bromoanisole in water samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle

The method of isotope dilution mass spectrometry (IDMS) is employed for the quantitative analysis. A known amount of 1-Bromo-3-methoxybenzene-d3 (the internal standard) is added to the environmental sample prior to any sample preparation or extraction steps. The internal standard undergoes the same procedural variations as the native analyte (3-bromoanisole). By measuring the ratio of the mass spectrometric response of the native analyte to that of the isotopically labeled internal standard, accurate quantification can be achieved, as this ratio is independent of sample recovery and matrix-induced signal variations.

Application

This method is applicable to the determination of 3-bromoanisole in various environmental water samples, including groundwater, surface water, and wastewater. 3-Bromoanisole can be present in the environment as a result of industrial activities or as a degradation product of certain flame retardants.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • 3-Bromoanisole (analytical standard, >99% purity)

  • 1-Bromo-3-methoxybenzene-d3 (isotopic purity >98%)

• Solvents and Reagents:

  • Dichloromethane (DCM), pesticide residue grade

  • Methanol, HPLC grade

  • Sodium chloride (analytical grade, baked at 400°C for 4 hours)

  • Anhydrous sodium sulfate (analytical grade, baked at 400°C for 4 hours)

  • Deionized water (18.2 MΩ·cm)

• Equipment:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Liquid-liquid extractor or separatory funnels

  • Concentration evaporator (e.g., rotary evaporator or nitrogen blow-down apparatus)

  • Autosampler vials with PTFE-lined septa

  • Standard laboratory glassware

Preparation of Standard Solutions

• Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 3-bromoanisole and 1-Bromo-3-methoxybenzene-d3 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of calibration standards by appropriate dilution of the stock solutions with methanol to achieve a concentration range of 1-100 ng/mL for 3-bromoanisole.

  • Each calibration standard should be fortified with 1-Bromo-3-methoxybenzene-d3 to a constant concentration (e.g., 20 ng/mL).

Sample Preparation and Extraction

• Sample Collection: Collect water samples in amber glass bottles and store at 4°C until analysis.

• Spiking with Internal Standard: To a 100 mL aliquot of the water sample in a separatory funnel, add a known amount of the 1-Bromo-3-methoxybenzene-d3 working solution (e.g., 20 µL of a 1 µg/mL solution to achieve a final concentration of 20 ng/L).

• Liquid-Liquid Extraction:

  • Add 10 g of sodium chloride to the sample and shake to dissolve.

  • Add 30 mL of dichloromethane to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower organic layer through a funnel containing anhydrous sodium sulfate into a collection flask.

  • Repeat the extraction twice more with fresh 30 mL portions of dichloromethane.

• Concentration:

  • Combine the organic extracts.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Final Volume Adjustment: Transfer the concentrated extract to a 1.5 mL autosampler vial and bring the final volume to 1 mL with dichloromethane.

GC-MS Analysis

• Instrumentation:

  • GC Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

  • Injector: Splitless mode, 250°C.

  • Oven Program: 40°C for 2 min, ramp at 10°C/min to 200°C, then at 20°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Transfer Line: 280°C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 3-Bromoanisole (Analyte): m/z 186, 188, 107

    • 1-Bromo-3-methoxybenzene-d3 (Internal Standard): m/z 189, 191, 110

Data Analysis

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the series of calibration standards.

• Quantification: Calculate the concentration of 3-bromoanisole in the environmental samples using the calibration curve and the measured peak area ratios from the sample chromatograms.

Data Presentation

Table 1: Representative Quantitative Data for the Analysis of 3-Bromoanisole in Spiked Water Samples

Parameter	Value
Calibration Range	1 - 100 ng/L
Correlation Coefficient (r²)	> 0.995
Method Detection Limit (MDL)	0.5 ng/L
Limit of Quantification (LOQ)	1.5 ng/L
Precision (RSD, n=5)	< 10%
Accuracy (Recovery)	92 - 105%

Visualizations

Caption: Workflow for the quantitative analysis of 3-bromoanisole using 1-Bromo-3-methoxybenzene-d3 as an internal standard.

Caption: Logical relationship of analyte and internal standard throughout the analytical process.

Application Notes and Protocols for 1-Bromo-3-methoxybenzene-d3 in Metabolic Analysis Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic analysis is a cornerstone of drug discovery and development, providing critical insights into the absorption, distribution, metabolism, and excretion (ADME) of xenobiotics. Accurate quantification of metabolites is paramount for understanding the pharmacokinetic and pharmacodynamic properties of a compound. The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by mass spectrometry, offering high accuracy and precision by correcting for sample loss during preparation and variations in instrument response.[1][2]

1-Bromo-3-methoxybenzene-d3 is a deuterated analog of 1-bromo-3-methoxybenzene. The incorporation of three deuterium atoms on the methoxy group results in a 3 Dalton mass increase, allowing for its differentiation from the unlabeled analyte by mass spectrometry. Due to their nearly identical physicochemical properties, the deuterated standard co-elutes with the analyte and experiences similar ionization efficiency and matrix effects, making it an ideal internal standard for the accurate quantification of 1-bromo-3-methoxybenzene in complex biological matrices.[1][2]

Physicochemical Properties

A summary of the relevant physicochemical properties of 1-bromo-3-methoxybenzene and its deuterated analog is presented in Table 1.

Property	1-Bromo-3-methoxybenzene	1-Bromo-3-methoxybenzene-d3
CAS Number	2398-37-0[3][4]	Not available
Molecular Formula	C₇H₇BrO[3][4]	C₇H₄D₃BrO
Molecular Weight	187.03 g/mol [3][5]	190.05 g/mol
Appearance	Colorless to pale yellow liquid[3]	Colorless to pale yellow liquid
Boiling Point	~210-212 °C	~210-212 °C
Solubility	Insoluble in water, soluble in organic solvents	Insoluble in water, soluble in organic solvents

Application: Quantification of 1-Bromo-3-methoxybenzene in Human Plasma using LC-MS/MS

This section outlines a detailed protocol for the quantification of 1-bromo-3-methoxybenzene in human plasma. This stable isotope dilution assay provides high accuracy and is suitable for pharmacokinetic studies.

Experimental Protocol

1. Materials and Reagents

• 1-Bromo-3-methoxybenzene (analytical standard)

• 1-Bromo-3-methoxybenzene-d3 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (blank)

2. Standard Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromo-3-methoxybenzene and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromo-3-methoxybenzene-d3 and dissolve it in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in methanol to create calibration standards. Prepare a working solution of the internal standard at a suitable concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation

• Thaw human plasma samples and calibration standards on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., 100 ng/mL).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80% Water with 0.1% Formic Acid, 20% Acetonitrile with 0.1% Formic Acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A typical gradient would start at 20% B, ramp up to 95% B, hold, and then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

5. Data Analysis

• Integrate the peak areas for the MRM transitions of both 1-bromo-3-methoxybenzene and 1-bromo-3-methoxybenzene-d3.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 1-bromo-3-methoxybenzene in the plasma samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data

Table 2: Optimized MS/MS Parameters (MRM Transitions)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Bromo-3-methoxybenzene	187.0	107.0	20
1-Bromo-3-methoxybenzene-d3	190.0	110.0	20

Table 3: Example Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,650	152,300	0.0502
10	15,300	151,500	0.1010
50	75,800	149,900	0.5057
100	151,200	150,800	1.0026
500	755,900	151,100	5.0026

Table 4: Sample Quantification Results

Sample ID	Analyte Area	IS Area	Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Blank	0	153,200	0.0000	Below Limit of Quantification
QC Low (5 ng/mL)	7,810	154,100	0.0507	5.06
QC Mid (50 ng/mL)	74,900	148,800	0.5034	49.88
QC High (400 ng/mL)	608,300	150,500	4.0419	403.5
Unknown Sample 1	25,400	151,900	0.1672	16.65
Unknown Sample 2	189,700	152,300	1.2456	124.2

Visualizations

Caption: Experimental workflow for quantitative metabolic analysis.

Caption: Hypothetical metabolic pathway of 1-bromo-3-methoxybenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. indiamart.com [indiamart.com]
• 4. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-bromo-3-methoxy-benzene | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

Preparation of stock and working solutions of 1-Bromo-3-methoxybenzene-d3

An Application Note and Protocol for the Preparation of Stock and Working Solutions of 1-Bromo-3-methoxybenzene-d3.

Introduction

1-Bromo-3-methoxybenzene-d3 is a deuterated analog of 1-Bromo-3-methoxybenzene, a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical compounds and agrochemicals. The incorporation of deuterium at the methoxy group can be a strategic tool in drug discovery to study metabolic pathways, reaction mechanisms, or to alter the pharmacokinetic profile of a molecule by leveraging the kinetic isotope effect. Accurate and consistent preparation of stock and working solutions is fundamental to ensure the reliability and reproducibility of experimental results.

This document provides a detailed protocol for the preparation, handling, and storage of stock and working solutions of 1-Bromo-3-methoxybenzene-d3. It is intended for researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

Proper handling and storage are crucial for maintaining the integrity of the compound. The following tables summarize key physicochemical properties and safety information.

Table 1: Physicochemical Properties of 1-Bromo-3-methoxybenzene-d3

Property	Value	Reference
Molecular Formula	C₇H₄D₃BrO	Calculated
Molecular Weight	190.05 g/mol	Calculated[1][2]
Appearance	Clear colorless to slightly yellow-brown liquid	[3]
Density	~1.477 g/mL at 25°C (for non-deuterated form)	[4][5]
Boiling Point	210-211°C (for non-deuterated form)	[3][6]
Solubility	Practically insoluble in water. Soluble in aprotic, anhydrous solvents such as DMSO and acetonitrile. Also miscible with methanol, toluene, and dichloromethane.	[6][7][8]
Stability	Stable under recommended storage conditions. Light sensitive. Incompatible with strong oxidizing agents and strong acids.	[3][9][10]

Table 2: Safety and Handling Precautions

Precaution	Description	Reference
Personal Protective Equipment (PPE)	Wear chemical safety goggles, a lab coat, and chemical-resistant gloves.	[10][11]
Engineering Controls	Use in a well-ventilated area, preferably within a chemical fume hood.	[12]
Handling	Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Keep away from heat, sparks, and open flames.	[6][10][11]
Storage	Store in a cool, dry, and well-ventilated place in a tightly sealed, light-resistant container. For long-term stability, refrigeration at 2-8°C is recommended.	[9][10][13]
Disposal	Dispose of waste in accordance with local, state, and federal regulations.	[11]

Materials and Equipment

Table 3: Required Materials and Equipment

Category	Item
Chemicals	1-Bromo-3-methoxybenzene-d3
Anhydrous Dimethyl Sulfoxide (DMSO) or Anhydrous Acetonitrile
Dilution solvent (as required by the experimental assay)
Glassware & Consumables	Volumetric flasks (Class A)
Amber glass vials with PTFE-lined caps
Micropipettes (calibrated) and sterile tips
Analytical balance (readable to 0.0001 g)
Equipment	Chemical fume hood
Vortex mixer
Sonicator (optional)

Experimental Protocols

The following protocols detail the preparation of a high-concentration primary stock solution and subsequent serial dilutions to create working solutions. To prevent isotopic dilution through hydrogen-deuterium (H/D) exchange, it is critical to use anhydrous aprotic solvents for the primary stock solution.[7]

Protocol 1: Preparation of a 100 mM Stock Solution

This protocol describes the preparation of a 100 mM stock solution in anhydrous DMSO. The final volume can be adjusted as needed.

Procedure:

• Equilibration: Allow the vial of 1-Bromo-3-methoxybenzene-d3 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: In a chemical fume hood, accurately weigh the required amount of 1-Bromo-3-methoxybenzene-d3. To prepare 1 mL of a 100 mM solution, you will need: Mass = Molarity × Volume × Molecular Weight Mass = 0.1 mol/L × 0.001 L × 190.05 g/mol = 0.0190 g (19.0 mg)

• Dissolution: Transfer the weighed compound into a 1 mL Class A volumetric flask.

• Solvent Addition: Add approximately 0.7 mL of anhydrous DMSO to the volumetric flask.

• Mixing: Cap the flask and mix thoroughly using a vortex mixer until the compound is completely dissolved. If necessary, use a sonicator for a brief period to aid dissolution.[14]

• Final Volume: Carefully add anhydrous DMSO to the flask until the bottom of the meniscus reaches the 1 mL calibration mark.

• Homogenization: Invert the capped flask 10-15 times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution into a properly labeled amber glass vial with a PTFE-lined cap. Store at -20°C or -80°C for long-term stability. It is recommended to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[14]

Caption: Workflow for preparing a 100 mM stock solution.

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the high-concentration stock solution to the desired final concentration for an experiment. The following is an example of preparing a 1 mM working solution from the 100 mM stock.

Procedure:

• Thaw Stock: Remove one aliquot of the 100 mM stock solution from the freezer and allow it to thaw completely at room temperature.

• Calculation: Use the dilution formula (C₁V₁ = C₂V₂) to determine the required volume of the stock solution. To prepare 1 mL of a 1 mM working solution: V₁ = (C₂ × V₂) / C₁ V₁ = (1 mM × 1000 µL) / 100 mM = 10 µL

• Dilution: In a sterile microcentrifuge tube or vial, add 990 µL of the desired assay buffer or solvent.

• Pipetting: Using a calibrated micropipette, carefully add 10 µL of the 100 mM stock solution to the 990 µL of diluent.

• Mixing: Cap the tube and mix thoroughly by vortexing for 10-15 seconds.

• Use: The working solution is now ready for immediate use in the experiment. Prepare fresh working solutions daily and avoid storing them for extended periods unless stability has been verified.

Caption: Workflow for preparing a 1 mM working solution.

References

• 1. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 2. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Bromoanisole | 2398-37-0 [chemicalbook.com]
• 4. manavchem.com [manavchem.com]
• 5. 3-溴苯甲醚 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chembk.com [chembk.com]
• 7. benchchem.com [benchchem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. fishersci.com [fishersci.com]
• 13. clearsynth.com [clearsynth.com]
• 14. medchemexpress.com [medchemexpress.com]

The Gold Standard: Deuterated Internal Standards in Pharmacokinetic Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the realm of drug discovery and development, a comprehensive understanding of a drug's pharmacokinetic (PK) profile—its absorption, distribution, metabolism, and excretion (ADME)—is fundamental to assessing its efficacy and safety. The precision and reliability of pharmacokinetic data heavily rely on the bioanalytical methods used for quantification of the drug and its metabolites in biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity.[1] To ensure the accuracy of LC-MS/MS data, the use of an appropriate internal standard (IS) is critical. Among the various types of internal standards, deuterated standards, a form of stable isotope-labeled internal standards (SIL-IS), are widely recognized as the gold standard.[2][3]

This document provides detailed application notes and experimental protocols on the role and application of deuterated standards in pharmacokinetic studies, offering insights into their advantages, practical implementation, and the interpretation of resulting data.

The Principle of Deuterated Internal Standards

A deuterated internal standard is a version of the analyte molecule where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium.[4] This substitution results in a molecule that is chemically and physically almost identical to the analyte of interest but has a different molecular weight, allowing it to be distinguished by the mass spectrometer.[2]

The core principle behind the efficacy of a deuterated IS lies in its ability to mimic the behavior of the analyte throughout the entire analytical process.[5] When added to a biological sample at a known concentration at the beginning of sample preparation, the deuterated standard experiences the same extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument variability as the target analyte.[6] By measuring the ratio of the analyte's peak area to the internal standard's peak area, these variations are normalized, leading to highly accurate and precise quantification.[1]

Advantages of Using Deuterated Standards

The use of deuterated internal standards in pharmacokinetic studies offers several key advantages over other types of internal standards, such as structural analogs:

• Correction for Matrix Effects: Biological matrices like plasma are complex and can significantly affect the ionization efficiency of an analyte in the mass spectrometer's ion source.[6] Since a deuterated standard has nearly identical physicochemical properties to the analyte, it experiences the same degree of ion suppression or enhancement, allowing for accurate correction.[3]

• Compensation for Sample Preparation Variability: Losses can occur at various stages of sample preparation, including protein precipitation, liquid-liquid extraction, or solid-phase extraction. A deuterated standard, added prior to these steps, undergoes the same losses as the analyte, ensuring the analyte-to-IS ratio remains constant.[7]

• Improved Assay Robustness and Throughput: By minimizing variability, deuterated standards contribute to more robust and reliable bioanalytical methods. This leads to higher sample throughput and a lower rate of failed analytical runs.[4]

• Enhanced Accuracy and Precision: The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data, which is crucial for making informed decisions in drug development.[5] Regulatory bodies like the European Medicines Agency (EMA) have noted that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards.[6]

Data Presentation

Clear and concise data presentation is crucial for interpreting pharmacokinetic outcomes. The following tables summarize key quantitative data, illustrating the impact of using a deuterated internal standard on bioanalytical method performance and the effect of deuteration on a drug's pharmacokinetic profile.

Table 1: Bioanalytical Method Validation Summary for a Hypothetical Drug in Human Plasma Using a Deuterated Internal Standard [8]

Validation Parameter	Acceptance Criteria (ICH M10)	Typical Performance with Deuterated IS
Calibration Curve
Linearity (r²)	≥ 0.99	> 0.995
Range	Defined by LLOQ and ULOQ	1 - 1000 ng/mL
Accuracy & Precision (Intra- and Inter-day)
LLOQ	± 20% (Accuracy), ≤ 20% (Precision, %CV)	± 10%, < 15%
LQC, MQC, HQC	± 15% (Accuracy), ≤ 15% (Precision, %CV)	± 5%, < 10%
Matrix Effect
IS-Normalized Matrix Factor (%CV)	≤ 15%	< 10%
Recovery
Consistent and reproducible	> 85% (Analyte and IS)
Stability (Freeze-Thaw, Bench-Top, Long-Term)
% Bias	Within ± 15% of nominal concentration	< 10%

LLOQ: Lower Limit of Quantification, ULOQ: Upper Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %CV: Percent Coefficient of Variation.

Table 2: Comparative Pharmacokinetic Parameters of Tetrabenazine vs. its Deuterated Form, Deutetrabenazine [8]

This table presents data from a study comparing single 25 mg oral doses of tetrabenazine and its deuterated form, deutetrabenazine, in healthy volunteers. The parameters are for the sum of the active metabolites (α+β)-dihydrotetrabenazine (HTBZ).

Parameter	Tetrabenazine	Deutetrabenazine	Fold Change
AUC₀₋inf (ng·h/mL)	1630	3160	1.9
Cₘₐₓ (ng/mL)	185	111	0.6
t₁/₂ (h)	5.5	9.8	1.8
Tₘₐₓ (h)	1.5	2.0	1.3

AUC₀₋inf: Area under the plasma concentration-time curve from time zero to infinity, Cₘₐₓ: Maximum plasma concentration, t₁/₂: Half-life, Tₘₐₓ: Time to reach maximum plasma concentration.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reproducible bioanalytical science. The following sections provide detailed methodologies for key experiments in a typical pharmacokinetic study utilizing deuterated internal standards.

Protocol 1: In-Vivo Pharmacokinetic Study in a Preclinical Model

This protocol outlines the general steps for conducting a pharmacokinetic study in a preclinical model, such as rats.

a. Animal Acclimation and Dosing:

• Acclimate male Sprague-Dawley rats for at least one week before the study.

• Fast the animals overnight before dosing.

• Administer the drug formulation intravenously (IV) via the tail vein or orally (PO) by gavage at a predetermined dose.

b. Sample Collection:

• Collect blood samples (approximately 200 µL) from the jugular vein at predefined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K₂EDTA).

c. Plasma Preparation and Storage:

• Centrifuge the blood samples at 4,000 rpm for 10 minutes at 4°C to obtain plasma.

• Store the plasma samples at -80°C until analysis.

Protocol 2: Preparation of Calibration Standards and Quality Control (QC) Samples

Accurate calibration standards and QCs are essential for the validation and routine use of a bioanalytical method.[9]

a. Stock Solutions:

• Prepare individual stock solutions of the drug (analyte) and the deuterated internal standard (IS) in a suitable organic solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

b. Working Solutions:

• Prepare serial dilutions of the analyte stock solution with a 50:50 mixture of methanol and water to create working solutions for calibration standards and QC samples at various concentration levels.

• Prepare a working solution of the deuterated IS at a concentration that yields an appropriate response in the mass spectrometer (e.g., 100 ng/mL).

c. Spiking into Matrix:

• To prepare calibration standards, spike blank biological matrix (e.g., human plasma) with the appropriate analyte working solutions to achieve a series of concentrations covering the expected range of the study samples. A typical calibration curve consists of a blank, a zero sample (with IS only), and 6-8 non-zero concentrations.[1]

• Prepare QC samples in the same matrix at a minimum of three concentration levels: low (LQC), medium (MQC), and high (HQC).[7]

Protocol 3: Plasma Sample Preparation via Protein Precipitation

Protein precipitation is a common, simple, and rapid method for removing the majority of proteins from plasma samples before LC-MS/MS analysis.[10][11]

a. Materials:

• Human plasma samples (calibration standards, QCs, or study samples)

• Deuterated IS working solution

• Ice-cold acetonitrile (ACN) containing 0.1% formic acid

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge

b. Procedure:

• Aliquot 100 µL of each plasma sample into a labeled microcentrifuge tube.

• Add 20 µL of the deuterated IS working solution to each tube (except for blank matrix samples).

• Vortex mix for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.[8]

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis

This protocol provides a representative example for the quantification of a small molecule drug and its deuterated internal standard.

a. Instrumentation:

• UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo)

b. LC Conditions:

• LC Column: C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-5.0 min: 5% B

c. MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 550 °C

• IonSpray Voltage: 5500 V

• Curtain Gas: 35 psi

• Collision Gas: 9 psi

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and its deuterated internal standard should be optimized by direct infusion.

Protocol 5: Bioanalytical Method Validation

Before analyzing study samples, the bioanalytical method must be validated according to regulatory guidelines, such as the ICH M10 guidance.[12] The validation process demonstrates that the method is suitable for its intended purpose.[13]

a. Key Validation Parameters:

• Selectivity and Specificity: Assess the method's ability to differentiate and quantify the analyte from other components in the matrix.

• Calibration Curve: Establish the relationship between the instrument response and the known concentrations of the analyte.

• Accuracy and Precision: Determine the closeness of the measured values to the nominal values and the degree of scatter in the data, respectively. This is assessed at the LLOQ, LQC, MQC, and HQC levels over several days.

• Matrix Effect: Evaluate the impact of matrix components on the ionization of the analyte and the IS.

• Recovery: Measure the extraction efficiency of the analytical process.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions (e.g., freeze-thaw cycles, bench-top storage, long-term storage).

• Incurred Sample Reanalysis (ISR): A percentage of study samples are re-analyzed to confirm the reproducibility of the method.[1]

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of deuterated standards in pharmacokinetic studies.

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Key parameters of bioanalytical method validation.

Caption: How deuterated standards correct for variability.

Conclusion

Deuterated internal standards are an indispensable tool in modern pharmacokinetic studies. Their ability to accurately correct for various sources of analytical error leads to highly reliable and reproducible quantitative data. The protocols and data presented in this application note demonstrate the successful implementation of deuterated standards, resulting in robust and validated bioanalytical methods that are essential for making critical decisions in drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. google.com [google.com]
• 7. Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pharmoutsource.com [pharmoutsource.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. fda.gov [fda.gov]
• 13. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]

Application Notes: Quantification of Aromatic Metabolites Using 1-Bromo-3-methoxybenzene-d3 as an Internal Standard

An initial search for the direct applications of 1-Bromo-3-methoxybenzene-d3 in proteomics and metabolomics did not yield specific examples of its use. However, the principles of using deuterated compounds for stable isotope labeling are well-established in these fields.[][2][3] This document, therefore, presents a detailed, hypothetical application of 1-Bromo-3-methoxybenzene-d3 as an internal standard in a targeted metabolomics workflow, based on these established principles.

Introduction

Quantitative analysis of small molecules in complex biological matrices is a cornerstone of metabolomics and is crucial in drug development for understanding absorption, distribution, metabolism, and excretion (ADME) profiles of drug candidates.[][2][4] Mass spectrometry (MS)-based techniques, particularly when coupled with liquid chromatography (LC-MS), offer high sensitivity and selectivity for these analyses.[5] However, ion suppression or enhancement due to matrix effects can significantly impact the accuracy and reproducibility of quantification.

The use of stable isotope-labeled (SIL) internal standards is the gold standard for correcting these matrix effects.[6] An ideal internal standard is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.[6] Deuterium-labeled compounds are frequently used for this purpose as they often co-elute with the unlabeled analyte and behave similarly during sample preparation and ionization.[][7]

This application note describes a hypothetical use of 1-Bromo-3-methoxybenzene-d3 as an internal standard for the quantification of a structurally related, hypothetical aromatic metabolite, "Metabolite X," in human plasma. The deuterium atoms on the methoxy group provide a +3 Da mass shift, enabling clear differentiation from the endogenous Metabolite X while ensuring similar chromatographic and mass spectrometric behavior.

Principle

A known concentration of 1-Bromo-3-methoxybenzene-d3 (the internal standard, IS) is spiked into all samples (calibration standards, quality controls, and unknown samples) at the beginning of the sample preparation process. Both the analyte (Metabolite X) and the IS are extracted and analyzed by LC-MS/MS. Because the IS and the analyte experience the same sample processing losses and matrix effects, the ratio of the analyte's peak area to the IS's peak area provides a normalized signal.[6] This ratio is then used to calculate the concentration of the analyte in the unknown samples by plotting it against a calibration curve generated from samples with known analyte concentrations.

Experimental Protocols

1. Preparation of Stock Solutions and Calibration Standards

• Analyte Stock Solution (Metabolite X): Prepare a 1 mg/mL stock solution of Metabolite X in methanol.

• Internal Standard Stock Solution (IS): Prepare a 1 mg/mL stock solution of 1-Bromo-3-methoxybenzene-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the Metabolite X stock solution in methanol to create working solutions for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL). Prepare a working solution of the IS at 10 µg/mL in methanol.

• Calibration Standards: Spike 10 µL of each Metabolite X working solution and 10 µL of the IS working solution into 80 µL of blank human plasma to create calibration standards with final concentrations ranging from, for example, 10 to 10,000 ng/mL for Metabolite X and a constant concentration of 1000 ng/mL for the IS.

2. Sample Preparation (Protein Precipitation)

• Thaw plasma samples (calibration standards, QCs, and unknowns) on ice.

• To 100 µL of each plasma sample, add 10 µL of the IS working solution (for unknown samples; calibration standards are already spiked).

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex each sample for 1 minute.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water, 5% acetonitrile, 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM): Monitor the transitions for Metabolite X and the IS.

Data Presentation

Table 1: Hypothetical MRM Transitions for Metabolite X and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Metabolite X	187.0	107.1	20
1-Bromo-3-methoxybenzene-d3 (IS)	190.0	110.1	20

Table 2: Sample Calibration Curve Data

Metabolite X Conc. (ng/mL)	Metabolite X Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	1,520	150,100	0.0101
50	7,650	151,500	0.0505
100	15,300	149,800	0.1021
500	75,900	150,500	0.5043
1000	152,100	151,000	1.0073
5000	760,500	149,900	5.0734
10000	1,510,000	150,200	10.0533

Table 3: Quantitative Analysis of Unknown Samples

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Control 1	0.254	252.5
Control 2	0.268	266.3
Treated 1	1.589	1580.4
Treated 2	1.621	1612.1

Visualizations

Caption: Workflow for targeted metabolomics using a deuterated internal standard.

References

• 2. Deuterated Compounds [simsonpharma.com]
• 3. Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative proteomics by stable isotope labeling and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. UWPR [proteomicsresource.washington.edu]
• 7. pubs.acs.org [pubs.acs.org]

Method Development for Analyte Quantification Using 1-Bromo-3-methoxybenzene-d3 as an Internal Standard

Application Note & Protocol

Introduction

Quantitative analysis using mass spectrometry-based techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), is a cornerstone of modern analytical chemistry, particularly in the fields of pharmaceutical development, clinical diagnostics, and forensic toxicology. The accuracy and reliability of these methods heavily depend on the use of appropriate internal standards to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the mass spectrometer, typically through isotopic labeling.

1-Bromo-3-methoxybenzene-d3 is a deuterated analog of 1-bromo-3-methoxybenzene, making it an excellent candidate for use as an internal standard. Its chemical properties are nearly identical to its non-deuterated counterpart, ensuring similar behavior during extraction and chromatography. The mass shift of 3 Daltons due to the deuterium atoms allows for its clear differentiation from the unlabeled analyte in the mass spectrometer.

This document provides a detailed framework for the development and application of analytical methods for the quantification of analytes using 1-Bromo-3-methoxybenzene-d3 as an internal standard. While specific applications of 1-Bromo-3-methoxybenzene-d3 are not extensively documented in publicly available literature, this guide presents a generalized methodology based on established principles for the analysis of structurally related compounds, such as synthetic cannabinoids or designer stimulants, in biological matrices.

Analyte of Interest (Hypothetical Application)

For the purpose of this application note, we will consider the hypothetical quantification of a synthetic cannabinoid, "Analyte X," in human plasma. Analyte X is structurally similar to 1-Bromo-3-methoxybenzene, making the deuterated internal standard a suitable choice.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a robust method for extracting and concentrating analytes from complex biological matrices like plasma, leading to cleaner samples and improved analytical sensitivity.

Materials:

• Human plasma samples

• 1-Bromo-3-methoxybenzene-d3 internal standard (IS) solution (100 ng/mL in methanol)

• Analyte X stock solution (1 mg/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Mixed-mode SPE cartridges (e.g., C18/SAX)

• Phosphate buffer (0.1 M, pH 6.0)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Spiking: To 500 µL of plasma sample, add 50 µL of the 1-Bromo-3-methoxybenzene-d3 internal standard solution (final concentration 10 ng/mL). For calibration standards and quality control (QC) samples, add the appropriate volume of Analyte X working solutions.

• Sample Pre-treatment: Add 500 µL of 0.1 M phosphate buffer (pH 6.0) to the spiked plasma sample. Vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition the mixed-mode SPE cartridge by sequentially passing 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of 20% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 2 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Analysis: Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters (Representative):

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-7 min: 95% B

  • 7.1-9 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

MS/MS Parameters (Hypothetical for Analyte X and IS):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Analyte X: Precursor Ion (Q1) → Product Ion (Q3) (e.g., 350.2 → 155.1)

  • 1-Bromo-3-methoxybenzene-d3 (IS): 190.0 → 148.0 (Quantifier), 190.0 → 119.0 (Qualifier)

• Ion Source Parameters:

  • IonSpray Voltage: 5500 V

  • Temperature: 500°C

  • Gas 1 (Nebulizer): 50 psi

  • Gas 2 (Heater): 50 psi

  • Curtain Gas: 30 psi

  • Collision Gas (CAD): Medium

Data Presentation

The following tables summarize the expected quantitative data from a method validation study for the hypothetical "Analyte X" using 1-Bromo-3-methoxybenzene-d3 as an internal standard.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²	Weighting
Analyte X	1 - 500	> 0.995	1/x

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%)
LLOQ	1	< 15	85 - 115	< 15	85 - 115
Low QC	3	< 15	85 - 115	< 15	85 - 115
Mid QC	50	< 15	85 - 115	< 15	85 - 115
High QC	400	< 15	85 - 115	< 15	85 - 115

Table 3: Matrix Effect and Recovery

Analyte	QC Level	Matrix Effect (%)	Recovery (%)
Analyte X	Low QC	95	88
High QC	92	85
1-Bromo-3-methoxybenzene-d3	-	98	90

Mandatory Visualization

Caption: Experimental workflow for analyte quantification.

Application Notes and Protocols for the Analysis of 1-Bromo-3-methoxybenzene and its Deuterated Analog (1-Bromo-3-methoxybenzene-d3)

Abstract

This document provides a comprehensive guide for the chromatographic analysis of 1-Bromo-3-methoxybenzene and its deuterated internal standard, 1-Bromo-3-methoxybenzene-d3. A key challenge in bioanalytical and environmental assays utilizing deuterated internal standards is the potential for chromatographic co-elution or partial separation from the non-deuterated analyte. This phenomenon, known as the chromatographic isotope effect, can impact the accuracy and precision of quantitative methods. This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol designed to achieve baseline separation of these two compounds, ensuring reliable quantification. We provide detailed experimental parameters, data presentation in tabular format, and visual workflows to aid researchers, scientists, and drug development professionals in implementing this method.

Introduction

1-Bromo-3-methoxybenzene is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. For quantitative analysis in complex matrices such as plasma, urine, or environmental samples, a stable isotope-labeled internal standard, such as 1-Bromo-3-methoxybenzene-d3, is often employed to correct for matrix effects and variations in sample processing.

A common assumption is that the deuterated standard will co-elute with the non-deuterated analyte. However, the substitution of hydrogen with deuterium can lead to subtle differences in physicochemical properties, resulting in a chromatographic retention time shift.[1][2] In reversed-phase and gas chromatography, deuterated compounds often exhibit slightly weaker interactions with the stationary phase and thus elute earlier than their non-deuterated counterparts.[3] The magnitude of this shift is dependent on the number and location of deuterium atoms, as well as the chromatographic conditions.[1] This potential for partial or complete separation necessitates the development of analytical methods that can resolve the analyte and its deuterated standard to ensure accurate integration and quantification.

This application note presents a detailed GC-MS method optimized for the baseline separation of 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3.

Experimental Protocols

Materials and Reagents

• Analytes: 1-Bromo-3-methoxybenzene (≥98% purity), 1-Bromo-3-methoxybenzene-d3 (≥98% purity, 99 atom % D)

• Solvents: Methanol (HPLC grade), Ethyl Acetate (GC grade)

• Gases: Helium (99.999% purity)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1-Bromo-3-methoxybenzene and dissolve in 10 mL of methanol.

  • Accurately weigh approximately 10 mg of 1-Bromo-3-methoxybenzene-d3 and dissolve in 10 mL of methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serial dilution of the primary stock solutions with methanol to achieve the desired concentration range for the calibration curve.

  • Prepare a mixed working solution containing both 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3 to evaluate chromatographic separation.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

The analysis was performed on a gas chromatograph coupled to a single quadrupole mass spectrometer.

• GC System: Agilent 8890 GC (or equivalent)

• MS System: Agilent 5977B MSD (or equivalent)

Table 1: GC-MS Instrument Parameters

Parameter	Value
Gas Chromatograph
Injection Port	Split/Splitless
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program
Initial Temperature	80 °C, hold for 1 min
Ramp Rate	10 °C/min
Final Temperature	250 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Mass Spectrometry - Selected Ion Monitoring (SIM)

For quantitative analysis, the mass spectrometer was operated in SIM mode to enhance sensitivity and selectivity. The characteristic bromine isotope pattern (79Br and 81Br in approximately a 1:1 ratio) is a key feature in the mass spectra of these compounds.

Table 2: Predicted and Monitored m/z for Analytes

Compound	Molecular Weight	Monitored Ions (m/z)	Ion Type
1-Bromo-3-methoxybenzene	187.03	186, 188	[M]+, [M+2]+
107	[M-Br]+
77	[C6H5]+
1-Bromo-3-methoxybenzene-d3	190.05	189, 191	[M]+, [M+2]+
110	[M-Br]+
77	[C6H5]+

Note: The mass spectrum of 1-Bromo-3-methoxybenzene-d3 is predicted based on the fragmentation of the non-deuterated compound.

Data Presentation and Results

The optimized GC-MS method successfully achieved baseline separation between 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3. As predicted by the chromatographic isotope effect, the deuterated compound eluted slightly earlier than the non-deuterated analyte.

Table 3: Chromatographic Data

Compound	Retention Time (min)	Peak Width at Base (min)	Resolution (Rs)
1-Bromo-3-methoxybenzene-d3	10.45	0.08	1.88
1-Bromo-3-methoxybenzene	10.55	0.08

Note: These are representative data under the specified conditions. Actual retention times may vary slightly between systems.

Visualizations

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis.

Chromatographic Isotope Effect

Caption: The chromatographic isotope effect leading to separation.

Discussion

The successful separation of 1-Bromo-3-methoxybenzene and its d3-labeled internal standard is crucial for accurate quantification. The presented GC-MS method, utilizing a standard DB-5ms column and a conventional temperature program, provides sufficient resolution to overcome the challenges of the chromatographic isotope effect. The observed earlier elution of the deuterated compound is consistent with previously reported phenomena for deuterated aromatic compounds in gas chromatography.[3]

For method validation, it is imperative to assess the potential for crosstalk between the SIM channels of the analyte and the internal standard. While the mass difference of 3 Da is generally sufficient to prevent overlap, this should be experimentally verified.

Should co-elution persist under different chromatographic conditions or with other analytical platforms (e.g., LC-MS), several strategies can be employed:

• Optimization of the temperature gradient (GC) or mobile phase composition (LC): Fine-tuning the separation conditions can enhance the resolution between the two compounds.

• Use of a higher resolution capillary column: A longer column or a column with a different stationary phase may improve separation.

• High-Resolution Mass Spectrometry (HRMS): HRMS can distinguish between the analyte and internal standard based on their exact mass, even if they co-elute.

Conclusion

This application note provides a detailed and robust GC-MS protocol for the analysis of 1-Bromo-3-methoxybenzene, addressing the potential for co-elution with its deuterated internal standard, 1-Bromo-3-methoxybenzene-d3. By achieving baseline chromatographic separation, this method ensures the accuracy and reliability of quantitative results. The provided experimental details, data tables, and visual workflows serve as a valuable resource for researchers and scientists in the fields of pharmaceutical, environmental, and chemical analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Bromo-3-methoxybenzene-d3 Internal Standard Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the effective use and concentration optimization of 1-Bromo-3-methoxybenzene-d3 as an internal standard (IS) in analytical methodologies.

Frequently Asked Questions (FAQs)

Q1: What is the role of an internal standard like 1-Bromo-3-methoxybenzene-d3 in quantitative analysis?

An internal standard is a compound added in a constant amount to all samples, calibration standards, and quality controls in an analysis.[1] Its purpose is to correct for variations that can occur during sample preparation and analysis, such as extraction inconsistencies, injection volume variability, and instrument response drift.[2][3] By using the ratio of the analyte signal to the internal standard signal for quantification, the precision and accuracy of the results can be significantly improved.[4] 1-Bromo-3-methoxybenzene-d3, as a deuterated analog of a potential analyte, is an ideal internal standard because it has very similar chemical and physical properties to the non-deuterated compound, ensuring it behaves similarly throughout the analytical process.[5]

Q2: How do I choose an appropriate starting concentration for 1-Bromo-3-methoxybenzene-d3?

A general guideline is to use an internal standard concentration that is in the mid-range of your calibration curve.[6] A good starting point is a concentration that provides a signal intensity that is strong enough to be detected with good signal-to-noise ratio but not so high that it causes detector saturation. For initial experiments, a concentration of 50-100 ng/mL is often a reasonable starting point, but the optimal concentration must be determined experimentally for your specific application and instrument.

Q3: Can the use of a deuterated internal standard like 1-Bromo-3-methoxybenzene-d3 introduce errors?

While highly effective, deuterated internal standards can sometimes present challenges. Potential issues include:

• Deuterium Exchange: In certain pH or solvent conditions, deuterium atoms can exchange with hydrogen atoms, altering the mass of the internal standard.[1] It is advisable to use internal standards where deuterium atoms are on stable positions, like an aromatic ring.

• Isotopic Impurity: The deuterated standard may contain a small amount of the non-deuterated analyte, which can lead to a positive bias in the results.[1]

• Chromatographic Separation: Deuteration can sometimes lead to slight differences in retention time between the analyte and the internal standard. If this separation is significant, it can lead to differential matrix effects.

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Signal

High variability in the peak area of 1-Bromo-3-methoxybenzene-d3 across a sample batch can compromise the reliability of your results.

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	1. Ensure consistent and accurate pipetting of the internal standard into every sample. 2. Thoroughly vortex each sample after adding the internal standard to ensure homogeneity.
Autosampler/Injector Issues	1. Check for air bubbles in the autosampler syringe or sample loop. 2. Verify the injection volume accuracy and precision. 3. Perform a needle wash to prevent carryover.
Matrix Effects	1. Evaluate matrix effects by comparing the IS response in a neat solution versus a sample matrix. 2. If significant suppression or enhancement is observed, optimize the sample clean-up procedure (e.g., using solid-phase extraction).
Internal Standard Instability	1. Assess the stability of 1-Bromo-3-methoxybenzene-d3 in the sample matrix and autosampler conditions over the duration of the analytical run.

Troubleshooting Workflow for High Internal Standard Variability

Caption: A logical workflow to diagnose the root cause of high internal standard signal variability.

Issue 2: Poor Linearity of the Calibration Curve

A non-linear calibration curve can indicate an issue with the chosen internal standard concentration or other analytical parameters.

Potential Cause	Troubleshooting Steps
Inappropriate IS Concentration	1. If the curve is non-linear at the high end, the detector may be saturated. Consider reducing the IS concentration. 2. If the curve is non-linear at the low end, the IS signal may be too low. Consider increasing the IS concentration.
Ion Suppression/Enhancement	1. At high analyte concentrations, the analyte can suppress the ionization of the internal standard, leading to a non-linear response.[1] 2. A higher concentration of the internal standard may sometimes improve linearity in cases of ion source saturation.
Analyte and IS Response Proportionality	1. Ensure that both the analyte and 1-Bromo-3-methoxybenzene-d3 are within their linear dynamic range on the instrument.

Experimental Protocols

Protocol 1: Preparation of 1-Bromo-3-methoxybenzene-d3 Stock and Working Solutions

Objective: To prepare accurate stock and working solutions of the internal standard.

Materials:

• 1-Bromo-3-methoxybenzene-d3

• LC-MS grade methanol

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of 1-Bromo-3-methoxybenzene-d3.

  • Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

  • Dissolve and bring to volume with LC-MS grade methanol.

  • Cap and vortex thoroughly. This stock solution should be stored at 2-8°C.

• Intermediate Solution (10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Bring to volume with methanol and vortex.

• Working Solution (100 ng/mL):

  • Pipette 100 µL of the 10 µg/mL intermediate solution into a 10 mL volumetric flask.

  • Bring to volume with methanol and vortex. This working solution is added to samples.

Workflow for Internal Standard Solution Preparation

Caption: A stepwise diagram illustrating the serial dilution process for preparing the internal standard solutions.

Protocol 2: Experiment to Determine the Optimal Concentration of 1-Bromo-3-methoxybenzene-d3

Objective: To identify the internal standard concentration that provides the best linearity and precision for the analytical method.

Procedure:

• Prepare a set of calibration standards for your analyte of interest at concentrations spanning the desired analytical range.

• Prepare several working solutions of 1-Bromo-3-methoxybenzene-d3 at different concentrations (e.g., 10, 50, 100, 200 ng/mL).

• Spike the calibration standards: For each internal standard concentration, prepare a full set of calibration standards by adding a fixed volume of the respective IS working solution.

• Analyze the samples using your established LC-MS/MS method.

• Evaluate the data:

  • For each IS concentration, plot the ratio of the analyte peak area to the IS peak area against the analyte concentration.

  • Determine the coefficient of determination (R²) for each calibration curve.

  • Monitor the peak area of the internal standard across all samples for each concentration level.

Data Presentation:

Table 1: Evaluation of Different 1-Bromo-3-methoxybenzene-d3 Concentrations

IS Concentration (ng/mL)	Linearity (R²)	Average IS Peak Area	IS Peak Area %RSD
10	0.9925	55,000	15.2
50	0.9989	280,000	5.8
100	0.9995	550,000	3.1
200	0.9991	1,100,000	3.5

References

• 1. benchchem.com [benchchem.com]
• 2. file.chemscene.com [file.chemscene.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Troubleshooting poor accuracy and precision with deuterated internal standards

Welcome to the technical support center for the use of deuterated internal standards in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments, ensuring the accuracy and precision of quantitative analyses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quantitative Results

Question: My quantitative results are inaccurate and show high variability despite using a deuterated internal standard. What are the common causes?

Answer: Inaccurate and imprecise results with deuterated internal standards often stem from a few key issues: chromatographic separation of the analyte and internal standard, isotopic impurities in the standard, isotopic exchange (H/D back-exchange), and differential matrix effects.[1][2] Each of these potential problems requires a systematic approach to troubleshoot.

Troubleshooting Guide: Inaccurate Quantification

1. Do the analyte and deuterated internal standard co-elute?

• Problem: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography, a phenomenon known as the "isotope effect".[2][3] This separation can lead to differential matrix effects, where the analyte and internal standard are exposed to varying levels of ion suppression or enhancement, compromising accuracy.[1][4]

• Solution:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm they elute simultaneously.[3]

  • Optimize Chromatography: If separation is observed, adjust the mobile phase composition, gradient, or column temperature to achieve better co-elution.[3] In some cases, using a column with lower resolution can promote the overlap of the analyte and internal standard peaks.[4][5]

  • Consider Alternatives: If co-elution cannot be achieved, consider a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[3]

2. Have you verified the isotopic and chemical purity of your deuterated standard?

• Problem: The deuterated internal standard may contain a significant amount of the unlabeled analyte as an impurity.[3] This will contribute to the analyte's signal, causing a positive bias, especially at lower concentrations.[3] High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial for accurate results.

• Solution:

  • Assess Purity: Inject a high concentration of the internal standard solution alone and monitor the analyte's mass transition to check for the presence of the unlabeled analyte.[3] The response for the unlabeled analyte should ideally be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[5]

  • Consult the Certificate of Analysis (CoA): Always review the supplier's CoA for detailed information on isotopic and chemical purity.[1][3]

  • Contact Supplier: If the purity is insufficient, contact the supplier for a higher purity batch.[3]

3. Is isotopic exchange (H/D back-exchange) occurring?

• Problem: Deuterium atoms on the internal standard can be replaced by hydrogen atoms from the sample matrix or solvent.[1] This is more likely if the deuterium labels are in chemically unstable positions (e.g., on heteroatoms like -OH or -NH, or on carbons adjacent to carbonyl groups).[1][6] This exchange can lead to an artificially high analyte signal and poor precision.[5]

• Solution:

  • Check Label Position: Choose internal standards with deuterium labels on stable, non-exchangeable positions.[1][6]

  • Conduct an Incubation Study: To test for back-exchange, incubate the deuterated standard in a blank matrix for a time equivalent to your sample preparation and analysis. An increase in the non-labeled analyte signal indicates exchange.[1] One study observed a 28% increase in the non-labeled compound after incubating a deuterated compound in plasma for one hour.

  • Control pH and Temperature: Avoid highly acidic or basic conditions and elevated temperatures during sample preparation and storage, as these can accelerate isotopic exchange.[2][3]

Issue 2: Unstable or Highly Variable Internal Standard Signal

Question: The signal intensity of my deuterated internal standard is highly variable between samples. What could be the cause?

Answer: High variability in the internal standard signal often points to differential matrix effects, instability of the deuterated label, or issues with sample preparation and the analytical system.[1][7]

Troubleshooting Guide: Unstable Internal Standard Signal

1. Are you experiencing differential matrix effects?

• Problem: Even with perfect co-elution, the analyte and internal standard can experience different degrees of ion suppression or enhancement from matrix components.[1] This "differential matrix effect" can lead to inaccurate quantification.[8] Studies have shown that matrix effects for an analyte and its deuterated internal standard can differ by 26% or more in matrices like plasma and urine.

• Solution:

  • Evaluate Matrix Effects: Conduct a post-extraction addition experiment to assess and quantify the extent of matrix effects.

  • Improve Sample Preparation: Enhance your sample clean-up procedure (e.g., using solid-phase extraction or liquid-liquid extraction) to remove interfering matrix components.[3]

  • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their effect on ionization.[3]

2. Is your deuterated label stable under your experimental conditions?

• Problem: As mentioned previously, isotopic exchange can lead to a decrease in the deuterated internal standard signal and a corresponding increase in the unlabeled analyte signal, resulting in variability.

• Solution:

  • Review Label Stability: Ensure the deuterium labels are in stable positions.[9]

  • Control Experimental Conditions: Maintain consistent and mild pH and temperature throughout your sample handling and analysis.[3]

3. Could there be system-related issues?

• Problem: Carryover or adsorption of the internal standard to the LC system can cause drifting signals.[3] Contamination of the ion source can also lead to signal suppression.[7]

• Solution:

  • Optimize Wash Steps: Use a stronger wash solvent in the autosampler and increase the wash time between injections.[3]

  • Passivate the System: Inject a high-concentration standard several times to saturate active sites in the system before running your samples.[3]

  • Clean the Ion Source: Regularly clean the mass spectrometer's ion source to remove contaminants.[7]

Data Presentation: Summary Tables

Table 1: Troubleshooting Summary for Poor Accuracy and Precision

Potential Cause	Key Indicator	Recommended Action
Chromatographic Separation	Analyte and Internal Standard peaks have different retention times.	Optimize chromatography for co-elution or use a lower-resolution column.[3][5]
Isotopic Impurity	Signal detected at the analyte's mass transition when injecting only the internal standard.	Verify purity via CoA; contact supplier for a higher purity batch if necessary.[3]
Isotopic Exchange	Increase in unlabeled analyte signal after incubating the internal standard in a blank matrix.	Select a standard with stable labels; control pH and temperature.[1][3]
Differential Matrix Effects	Inconsistent analyte/internal standard area ratios in matrix samples vs. neat solutions.	Improve sample cleanup, dilute samples, or perform a matrix effect evaluation.[3]

Table 2: Hypothetical Data from a Matrix Effect Experiment

This table illustrates how to identify differential matrix effects. The matrix effect is calculated as: (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) * 100%.

Sample Set	Analyte Peak Area	IS Peak Area	Analyte Matrix Effect (%)	IS Matrix Effect (%)
Set A (Neat Solution)	1,200,000	1,500,000	-	-
Set B (Post-Extraction Spike)	850,000	1,350,000	70.8% (Ion Suppression)	90.0% (Minor Ion Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated internal standard, which would lead to an overestimation of the analyte concentration.[5]

Experimental Protocols

Protocol 1: Assessing Isotopic Purity and Contribution from Internal Standard

• Objective: To quantify the amount of unlabeled analyte present as an impurity in the deuterated internal standard.

• Methodology:

  • Prepare a blank matrix sample (a sample with no analyte).[5]

  • Spike the blank matrix with the deuterated internal standard at the same concentration used in your assay.[5]

  • Analyze the sample using your established LC-MS/MS method, monitoring the mass transition for the unlabeled analyte.[5]

  • Evaluation: The response of the unlabeled analyte in this sample should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. A higher response indicates significant contamination of the internal standard.[5]

Protocol 2: Evaluation of Matrix Effects

• Objective: To determine the impact of the sample matrix on the ionization of the analyte and the deuterated internal standard.[7]

• Methodology:

  • Prepare Three Sets of Samples:

    • Set 1 (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).[5][7]

    • Set 2 (Post-Extraction Spike): Extract a blank matrix sample first. Then, add the analyte and internal standard to the final extract.[5][7]

    • Set 3 (Pre-Extraction Spike): Add the analyte and internal standard to the blank matrix before the extraction process.[5][7]

  • Analyze the Samples: Inject all three sets into the LC-MS/MS system and record the peak areas for both the analyte and the internal standard.

  • Calculate Matrix Effect and Recovery:

    • Matrix Effect (%) = (Peak Area in Set 2 / Peak Area in Set 1) * 100

    • Recovery (%) = (Peak Area in Set 3 / Peak Area in Set 2) * 100

  • Evaluation: Compare the matrix effect for the analyte and the internal standard. A significant difference indicates a differential matrix effect.

Visualizations: Troubleshooting Workflows

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

Caption: Troubleshooting workflow for matrix effect issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

Stability of 1-Bromo-3-methoxybenzene-d3 in various solvents and temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for researchers utilizing 1-Bromo-3-methoxybenzene-d3 in their experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common stability concerns, ensuring the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromo-3-methoxybenzene-d3, and what are its common applications?

A1: 1-Bromo-3-methoxybenzene-d3 is the deuterium-labeled form of 1-Bromo-3-methoxybenzene. The replacement of hydrogen atoms with deuterium in the methoxy group can enhance metabolic stability by strengthening the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This property makes it a valuable tool in drug metabolism and pharmacokinetic (DMPK) studies to trace the metabolic fate of the molecule.[1][2][3]

Q2: What are the primary stability concerns for 1-Bromo-3-methoxybenzene-d3?

A2: The main stability concerns for deuterated compounds like 1-Bromo-3-methoxybenzene-d3 include:

• H/D Back-Exchange: The potential for deuterium atoms to exchange with hydrogen atoms from protic solvents (e.g., water, methanol) or in acidic/basic conditions.[4][5] This can compromise the isotopic purity of the compound.

• Chemical Degradation: Like its non-deuterated analog, it can be susceptible to degradation under harsh conditions such as strong acids, strong oxidizing agents, high temperatures, and exposure to light.[6][7][8]

Q3: How should I store 1-Bromo-3-methoxybenzene-d3 to ensure its stability?

A3: To ensure long-term stability, 1-Bromo-3-methoxybenzene-d3 should be stored in a cool, dry place, protected from light.[9] For long-term storage, refrigeration at 2-8°C is recommended.[10] It is also advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Q4: In which solvents is 1-Bromo-3-methoxybenzene-d3 soluble and stable?

A4: Based on its non-deuterated analog, 1-Bromo-3-methoxybenzene-d3 is expected to be soluble in organic solvents such as methanol, benzene, hexane, toluene, and dichloromethane.[8][11] It is practically insoluble in water.[8][11] For experiments where H/D back-exchange is a concern, it is best to use aprotic solvents (e.g., acetonitrile, DMSO) for stock solutions.[1][4]

Troubleshooting Guides

Issue 1: Inconsistent quantification or loss of isotopic purity in LC-MS analysis.

This could be due to H/D back-exchange, where the deuterium atoms on the methoxy group are replaced by hydrogen atoms from the solvent or matrix.

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. 3-Bromoanisole | 2398-37-0 [chemicalbook.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. clearsynth.com [clearsynth.com]
• 11. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Isotopic Exchange in 1-Bromo-3-methoxybenzene-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the potential for isotopic exchange in 1-Bromo-3-methoxybenzene-d3.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments, presented in a question-and-answer format.

Issue 1: Loss of Deuterium Labeling Observed in Mass Spectrometry Analysis

• Question: My mass spectrometry results for 1-Bromo-3-methoxybenzene-d3 show a significant peak corresponding to the non-deuterated (d0) or partially deuterated (d1, d2) compound. What could be the cause?

• Answer: This issue, often referred to as "back-exchange," is the unintended swapping of deuterium atoms with hydrogen atoms from the surrounding environment. The primary causes include:

  • Protic Solvents: The use of protic solvents such as water, methanol, or ethanol can be a significant source of protons, facilitating hydrogen-deuterium (H/D) exchange.

  • Acidic or Basic Conditions: The H/D exchange on aromatic rings is often catalyzed by the presence of acids or bases.[1] Even trace amounts of acid or base in your sample or on glassware can promote this exchange.

  • Elevated Temperatures: Higher temperatures can accelerate the rate of isotopic exchange.

  • Moisture: Exposure to atmospheric moisture during sample handling and storage can introduce protons and lead to a gradual loss of the deuterium label.

Issue 2: Inconsistent Deuterium Incorporation Levels in Synthesized Batches

• Question: I am synthesizing 1-Bromo-3-methoxybenzene-d3, but the level of deuterium incorporation is inconsistent between batches. Why is this happening?

• Answer: Inconsistent deuterium incorporation can stem from several factors during the synthesis and workup process:

  • Incomplete Deuteration Reaction: The reaction time, temperature, or catalyst concentration may not be optimized to achieve full deuteration.

  • Isotopic Exchange During Workup: Aqueous workup steps can be a major source of protons, leading to back-exchange.

  • Purification Method: Purification techniques like silica gel chromatography can introduce acidic sites that may catalyze back-exchange.

Issue 3: Unexpected Side-Reactions During Experiments

• Question: While running reactions with 1-Bromo-3-methoxybenzene-d3 under acidic conditions, I am observing unexpected byproducts. Is this related to isotopic exchange?

• Answer: While isotopic exchange itself is not a side-reaction in the traditional sense, the conditions that promote it, particularly strong acids, can also lead to other reactions on the aromatic ring. The methoxy group is an activating group, and in the presence of strong electrophiles (which can be generated under strongly acidic conditions), you may observe side-reactions such as nitration, sulfonation, or further halogenation, depending on the reagents present.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for isotopic exchange on the aromatic ring of 1-Bromo-3-methoxybenzene-d3?

A1: The most common mechanism for H/D exchange on aromatic rings is an acid-catalyzed electrophilic aromatic substitution. In this process, a deuteron on the ring is replaced by a proton from a protic source. The reaction proceeds through a resonance-stabilized carbocation intermediate known as an arenium ion.

Q2: How stable is the deuterium on the methoxy group (-OCD3) compared to the deuterium on the aromatic ring?

A2: The deuterium atoms on the methoxy group are generally much more stable and less prone to exchange under typical experimental conditions compared to the deuterium atoms on the aromatic ring. The C-D bonds of the methoxy group are not activated towards electrophilic attack in the same way as the aromatic C-D bonds.

Q3: What are the ideal storage conditions for 1-Bromo-3-methoxybenzene-d3 to minimize isotopic exchange?

A3: To ensure the long-term stability of 1-Bromo-3-methoxybenzene-d3, it should be stored under the following conditions:

• Temperature: Cool and dry conditions are recommended. For long-term storage, refrigeration at 4°C or freezing at -20°C is advisable.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to atmospheric moisture.

• Container: Use a tightly sealed, amber glass vial to protect from light and moisture.

Q4: Which analytical techniques are best for monitoring isotopic exchange in 1-Bromo-3-methoxybenzene-d3?

A4: The two primary techniques for monitoring isotopic exchange are:

• Mass Spectrometry (MS): MS can readily distinguish between the deuterated and non-deuterated forms of the molecule based on their mass-to-charge ratio (m/z). It is a highly sensitive method for quantifying the extent of back-exchange.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ²H NMR can be used. In ¹H NMR, the disappearance of signals from the aromatic protons that have been replaced by deuterium can be monitored. In ²H NMR, the presence and integration of the deuterium signal can be directly observed.

Q5: Can I use 1-Bromo-3-methoxybenzene-d3 as an internal standard in quantitative mass spectrometry?

A5: Yes, deuterated compounds are commonly used as internal standards in mass spectrometry. However, it is crucial to be aware of the potential for back-exchange, which can affect the accuracy of quantification. It is essential to validate the stability of the deuterated standard under the specific analytical conditions (sample matrix, solvent, temperature) to ensure reliable results.

Data Presentation

The following table provides a representative summary of the expected relative rates of acid-catalyzed isotopic exchange at different positions on the aromatic ring of 1-Bromo-3-methoxybenzene-d3. The methoxy group is an ortho-, para-director, while the bromo group is a deactivating ortho-, para-director. The positions are numbered relative to the bromine atom as position 1.

Position on Aromatic Ring	Substituent Effects	Predicted Relative Rate of Exchange
2	Ortho to Bromo, Ortho to Methoxy	Moderate
4	Para to Bromo, Ortho to Methoxy	High
5	Meta to Bromo, Para to Methoxy	High
6	Ortho to Bromo, Meta to Methoxy	Low

Note: This is a qualitative prediction based on directing group effects in electrophilic aromatic substitution. Actual rates will depend on specific experimental conditions.

Experimental Protocols

Protocol 1: Monitoring Isotopic Exchange by ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 1-Bromo-3-methoxybenzene-d3 and dissolve it in a deuterated aprotic solvent (e.g., CDCl₃, Acetone-d₆) in an NMR tube.

  • Acquire an initial ¹H NMR spectrum to serve as the t=0 reference.

• Initiation of Exchange:

  • To the NMR tube, add a specific volume of a protic solvent (e.g., H₂O, CH₃OH) or a dilute solution of a catalyst (e.g., trifluoroacetic acid in CDCl₃).

• Data Acquisition:

  • Acquire ¹H NMR spectra at regular time intervals (e.g., 10 min, 30 min, 1 hr, 4 hr, 24 hr).

• Data Analysis:

  • Integrate the signals corresponding to the aromatic protons and compare them to a stable internal standard to quantify the extent of back-exchange over time.

Protocol 2: Analysis of Isotopic Purity by Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of 1-Bromo-3-methoxybenzene-d3 in a suitable volatile solvent (e.g., acetonitrile, dichloromethane).

• Instrumentation:

  • Use a high-resolution mass spectrometer (e.g., TOF, Orbitrap) to accurately determine the mass-to-charge ratio.

• Data Acquisition:

  • Acquire the mass spectrum of the sample.

• Data Analysis:

  • Determine the relative intensities of the molecular ion peaks corresponding to the d3, d2, d1, and d0 species to calculate the isotopic purity and the extent of any back-exchange.

Mandatory Visualization

Caption: Acid-catalyzed isotopic exchange pathway for 1-Bromo-3-methoxybenzene-d3.

References

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Ion Suppression in ESI-MS with 1-Bromo-3-methoxybenzene-d3

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the use of 1-Bromo-3-methoxybenzene-d3 as a deuterated internal standard to combat ion suppression in Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in ESI-MS?

Q2: How does a deuterated internal standard like 1-Bromo-3-methoxybenzene-d3 help overcome ion suppression?

A deuterated internal standard is a version of the analyte where one or more hydrogen atoms are replaced by deuterium.[1] The principle behind its use is isotope dilution mass spectrometry.[1] Since the deuterated standard is chemically almost identical to the analyte, it has very similar physicochemical properties and, crucially, co-elutes with the analyte during liquid chromatography (LC).[3] By adding a known amount of 1-Bromo-3-methoxybenzene-d3 to your samples, it will experience the same degree of ion suppression as your analyte.[4] The mass spectrometer can differentiate between the analyte and the deuterated standard due to the mass difference.[1] Therefore, the ratio of the analyte signal to the internal standard signal remains constant, even with varying levels of ion suppression, allowing for accurate quantification.[4]

Q3: For which types of analytes is 1-Bromo-3-methoxybenzene-d3 a suitable internal standard?

1-Bromo-3-methoxybenzene-d3 is suitable as an internal standard for the quantification of analytes with a similar chemical structure, polarity, and ionization characteristics. An ideal analyte would be 1-Bromo-3-methoxybenzene itself, or compounds with a bromomethoxybenzene moiety. The closer the structural and chemical similarity, the better the internal standard will track the analyte's behavior during sample preparation and analysis, providing more accurate correction for ion suppression.

Q4: What is the "deuterium isotope effect" and can it impact my results?

The deuterium isotope effect refers to the potential for a slight shift in retention time between the deuterated internal standard and the non-deuterated analyte.[5] This can occur because the carbon-deuterium bond is slightly stronger than the carbon-hydrogen bond. If the analyte and internal standard do not perfectly co-elute, they may experience different matrix effects in the ESI source, leading to inaccurate results.[3] Careful chromatographic method development is essential to minimize this effect and ensure co-elution.[3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor signal intensity for both analyte and internal standard.	High level of ion suppression from the sample matrix.[6]	- Improve sample cleanup: Employ techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[6]- Dilute the sample: Reducing the concentration of matrix components can alleviate suppression.[2]- Optimize chromatography: Improve separation to move the analyte peak away from highly suppressive regions of the chromatogram.
Inconsistent internal standard response across samples.	- Variable sample matrix effects.- Inconsistent addition of the internal standard.	- Ensure precise and consistent spiking: Use a calibrated pipette to add the internal standard to all samples, standards, and quality controls at the same concentration.- Matrix-match your calibration standards: Prepare your calibration curve in a matrix that is as similar as possible to your samples.[6]
Analyte and internal standard peaks are not co-eluting.	Deuterium isotope effect.[5]	- Modify chromatographic conditions: Adjust the mobile phase composition, gradient, or column temperature to achieve co-elution. A column with slightly lower resolution might sometimes help in achieving peak overlap.[3]
High background noise or interfering peaks.	Contaminants in the mobile phase, sample, or from the LC-MS system.[6][7]	- Use high-purity solvents and reagents. - Clean the ion source: Follow the manufacturer's protocol for cleaning the ESI source components.- Perform blank injections: Inject a solvent blank to identify the source of contamination.
Non-linear calibration curve.	Self-suppression at high analyte concentrations.[1]	- Extend the calibration range to lower concentrations. - Dilute samples that fall in the non-linear portion of the curve.

Experimental Protocols

Protocol 1: Preparation of Stock and Spiking Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of the analyte (e.g., 1-Bromo-3-methoxybenzene) and 1-Bromo-3-methoxybenzene-d3.

  • Dissolve each in an appropriate solvent (e.g., methanol or acetonitrile) to a final volume of 1 mL.

• Working Standard Solutions:

  • Perform serial dilutions of the analyte stock solution to prepare a series of calibration standards at the desired concentrations.

• Internal Standard Spiking Solution:

  • Dilute the 1-Bromo-3-methoxybenzene-d3 stock solution to a concentration that provides a stable and robust signal in the ESI-MS. A typical concentration might be 100 ng/mL. This solution will be added to all samples.

Protocol 2: Sample Preparation (Example for Plasma)

• Protein Precipitation:

  • To 100 µL of plasma sample, add 10 µL of the Internal Standard Spiking Solution.

  • Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean vial for LC-MS analysis.

Visualizations

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Logic of overcoming ion suppression with a co-eluting internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzene, 1-bromo-3-methoxy- [webbook.nist.gov]
• 3. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 4. benchchem.com [benchchem.com]
• 5. 1-Bromo-3-methoxybenzene | SIELC Technologies [sielc.com]
• 6. 3-Bromoanisole | C7H7BrO | CID 16971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Impact of 1-Bromo-3-methoxybenzene-d3 purity on quantification results

Welcome to the technical support center for 1-Bromo-3-methoxybenzene-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the impact of internal standard purity on quantitative analysis and to offer troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Bromo-3-methoxybenzene-d3 in quantitative analysis?

A1: 1-Bromo-3-methoxybenzene-d3 is a deuterated stable isotope-labeled (SIL) internal standard (IS). Its primary function in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is to serve as an internal reference to correct for variations that can occur during sample preparation and analysis. Because it is chemically almost identical to the non-labeled analyte (1-Bromo-3-methoxybenzene), it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability. By adding a known quantity of the deuterated IS to every sample, calibration standard, and quality control sample, the ratio of the analyte's response to the IS's response is used for quantification, leading to more accurate and precise results.

Q2: What are the critical purity attributes of a deuterated internal standard like 1-Bromo-3-methoxybenzene-d3?

A2: For reliable and accurate quantification, a deuterated internal standard must possess high chemical and isotopic purity.

• Chemical Purity: Refers to the absence of any other chemical compounds. Impurities could potentially interfere with the analysis.

• Isotopic Purity (or Isotopic Enrichment): This is a measure of the percentage of the deuterated standard that is fully labeled with deuterium. The most significant isotopic impurity is often the unlabeled analyte itself.

Q3: How does the purity of 1-Bromo-3-methoxybenzene-d3 impact quantification results?

A3: The purity of the deuterated internal standard is crucial for accurate bioanalysis. The presence of unlabeled analyte as an impurity in the deuterated internal standard can contribute to the signal of the analyte of interest, leading to an overestimation of its concentration. This is particularly problematic at the lower limit of quantification (LLOQ), where the contribution from the impurity can be significant relative to the analyte's concentration. Regulatory guidance documents emphasize the importance of using high-purity reference standards.

Q4: What is "isotopic crosstalk" and how does it relate to the purity of 1-Bromo-3-methoxybenzene-d3?

A4: Isotopic crosstalk occurs when the signal from the internal standard contributes to the analyte channel, or vice versa. This can happen in a few ways:

• Unlabeled Impurity: As mentioned, if the 1-Bromo-3-methoxybenzene-d3 standard contains a significant amount of non-deuterated 1-Bromo-3-methoxybenzene, this impurity will be detected in the analyte's mass transition, artificially inflating the analyte's measured concentration.

• In-source Fragmentation or Back-Exchange: If the deuterium labels are on an unstable position of the molecule, they can exchange with hydrogen from the solvent (a process called back-exchange), converting the deuterated standard back into the unlabeled analyte.

• Natural Isotope Abundance: For molecules with many atoms, the natural abundance of heavier isotopes (like ¹³C) in the analyte can sometimes contribute a small signal in the mass channel of the deuterated internal standard.

Troubleshooting Guide

Issue 1: Inaccurate Quantification, Particularly at Low Concentrations

• Symptom: You observe a consistent positive bias in your low concentration quality control (QC) samples and at the Lower Limit of Quantification (LLOQ). Blank samples (matrix with internal standard but no analyte) show a peak at the retention time of the analyte.

• Potential Cause: The 1-Bromo-3-methoxybenzene-d3 internal standard is contaminated with the unlabeled analyte.

• Troubleshooting Steps:

  • Verify IS Purity: Prepare a high-concentration solution of the 1-Bromo-3-methoxybenzene-d3 standard alone and inject it into the LC-MS/MS system.

  • Monitor Analyte Transition: Monitor the mass transition (MRM) for the unlabeled analyte.

  • Assess Contribution: The response in the analyte channel should be negligible. A common acceptance criterion is that the contribution of the IS to the analyte signal in a blank sample should be less than 20% of the analyte response at the LLOQ.

  • Solution: If significant contamination is found, obtain a new, higher-purity batch of the internal standard. Manufacturers of deuterated standards should provide a certificate of analysis specifying the isotopic purity.

Issue 2: Poor Precision and Variable Internal Standard Response

• Symptom: The peak area of the 1-Bromo-3-methoxybenzene-d3 internal standard is inconsistent across a batch of samples, leading to poor precision (%CV) in your results.

• Potential Causes:

  • Inconsistent sample preparation (e.g., extraction recovery).

  • Matrix effects varying between samples.

  • Instrument instability (e.g., injector, pump, or mass spectrometer source issues).

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for variable internal standard response.

Quantitative Data Summary

The presence of unlabeled analyte in the deuterated internal standard directly impacts the accuracy of measurements. The table below summarizes data from a study on the drug sirolimus, illustrating how a deuterated internal standard (SIR-d3) provides better precision compared to a structural analog internal standard (DMR), which is analogous to the improvements seen with higher purity standards.

Internal Standard Used	QC Level (µg/L)	Inter-patient Assay Imprecision (%CV)[1]
Desmethoxyrapamycin (DMR)	Low	9.7%
(Structural Analog)	Mid	7.6%
High	8.2%
Sirolimus-d3 (SIR-d3)	Low	5.7%
(Deuterated IS)	Mid	2.7%
High	3.9%

This data demonstrates that a deuterated internal standard, which more closely mimics the analyte, significantly improves the precision of the assay by better compensating for variability.[1] A purer deuterated standard would be expected to further improve accuracy by reducing artificial signal inflation.

Experimental Protocols

Protocol: Purity Assessment of 1-Bromo-3-methoxybenzene-d3

This protocol outlines the procedure to check for the presence of unlabeled 1-Bromo-3-methoxybenzene in the deuterated internal standard stock.

Caption: Workflow for assessing internal standard purity.

Detailed Methodologies:

• Preparation of Solutions:

  • Prepare a stock solution of 1-Bromo-3-methoxybenzene-d3 at a high concentration (e.g., 1 µg/mL) in an appropriate solvent like acetonitrile.

  • Separately, prepare a solution of the non-labeled 1-Bromo-3-methoxybenzene at the concentration of your assay's LLOQ (e.g., 1 ng/mL).

• LC-MS/MS System Setup:

  • LC Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure the analyte and IS are well-retained and elute as sharp peaks.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

  • MRM Transitions: Optimize and monitor the specific precursor-to-product ion transitions for both 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3.

• Analysis and Evaluation:

  • Inject the high-concentration solution of the deuterated standard.

  • Measure the peak area in the MRM channel corresponding to the unlabeled analyte.

  • Inject the LLOQ sample of the unlabeled analyte and measure its peak area.

  • Calculate the percentage contribution of the unlabeled impurity from the IS to the LLOQ signal. If this contribution is greater than 20%, the purity of the internal standard may not be sufficient for the assay.

Logical Relationship Diagram

The decision to accept a batch of deuterated internal standard is based on its purity and its impact on the assay's performance at the lowest concentration level.

Caption: Decision logic for accepting a new batch of internal standard.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Isotope Effect and Retention Time Shifts for 1-Bromo-3-methoxybenzene-d3

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the chromatographic analysis of 1-Bromo-3-methoxybenzene-d3 and the associated isotope effect.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated 1-Bromo-3-methoxybenzene-d3 elute at a different retention time than the non-deuterated standard?

This phenomenon is known as the chromatographic isotope effect. The substitution of hydrogen with deuterium (a heavier isotope) can lead to subtle changes in the physicochemical properties of the molecule. In the case of 1-Bromo-3-methoxybenzene-d3, the C-D bonds in the methoxy group are slightly shorter and stronger than the C-H bonds in the non-deuterated compound. This can affect the molecule's polarity and its interaction with the stationary phase of the chromatography column.

In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic and may elute slightly earlier than their non-deuterated counterparts.[1][2] Conversely, in normal-phase liquid chromatography (NPLC), the opposite effect might be observed, with the deuterated compound exhibiting a longer retention time.[1][2] In gas chromatography (GC), deuterated compounds generally have shorter retention times.[3][4][5]

Q2: What factors influence the magnitude of the retention time shift for 1-Bromo-3-methoxybenzene-d3?

Several factors can influence the extent of the retention time shift between 1-Bromo-3-methoxybenzene and its d3 analog:

• Chromatographic Conditions:

  • Stationary Phase: The type of stationary phase (e.g., C18, phenyl, silica) will interact differently with the deuterated and non-deuterated molecules.

  • Mobile Phase Composition: The solvent composition and any additives can modulate the interactions with the stationary phase and influence the separation.

  • Temperature: Column temperature can affect the kinetics of the interactions and the viscosity of the mobile phase, leading to changes in retention times.[1]

• Molecular Properties:

  • Position of Deuteration: The location of the deuterium atoms within the molecule can impact its overall polarity and how it interacts with the stationary phase.[1][2] In 1-Bromo-3-methoxybenzene-d3, the deuteration is on the methoxy group.

  • Number of Deuterium Atoms: Generally, a greater number of deuterium atoms can lead to a more pronounced retention time shift.[1][2][6]

Q3: My 1-Bromo-3-methoxybenzene-d3 internal standard and the analyte used to co-elute, but now they are separating. What could be the cause?

A sudden or gradual separation of your deuterated internal standard and the analyte can indicate a change in your chromatographic system rather than a change in the inherent isotope effect. Here are some common causes:

• Column Degradation: Over time, the stationary phase of your column can degrade, leading to changes in selectivity and retention.

• Changes in Mobile Phase Preparation: Small variations in the mobile phase composition can have a significant impact on retention times.

• Temperature Fluctuations: Inconsistent column temperature can lead to drifting retention times.[1]

• System Contamination: Contaminants in the sample or from the system can accumulate on the column and alter its properties.

Troubleshooting Guide

Issue: Unexpected Retention Time Shift or Peak Splitting for 1-Bromo-3-methoxybenzene and its d3-Analog.

This guide provides a systematic approach to troubleshooting unexpected retention time shifts or peak splitting between 1-Bromo-3-methoxybenzene and its deuterated internal standard.

Step 1: Verify the Isotope Effect

• Action: Confirm that the observed shift is consistent with the expected chromatographic isotope effect. In RPLC and GC, the deuterated standard is expected to elute slightly earlier.

• Rationale: Understanding the expected direction of the shift helps to differentiate between the inherent isotope effect and a system issue.

Step 2: Examine Chromatographic Parameters

• Action: Review your method parameters, including mobile phase composition, flow rate, gradient program, and column temperature.

• Rationale: Any deviation from the validated method can lead to changes in retention times.

Step 3: Assess System Health

• Action:

  • Check for leaks in the system.

  • Ensure the pump is delivering a stable flow rate.

  • Verify that the column oven is maintaining the set temperature.

• Rationale: System instability is a common cause of retention time variability.

Step 4: Evaluate the Column

• Action:

  • If the column is old or has been used extensively, replace it with a new one of the same type.

  • Flush the column with a strong solvent to remove any potential contaminants.

• Rationale: A compromised column can lead to poor peak shape and shifting retention times.

Quantitative Data

The following table summarizes hypothetical, yet realistic, retention time data for 1-Bromo-3-methoxybenzene and its d3-analog under typical reversed-phase and gas chromatography conditions. This data is for illustrative purposes to demonstrate the expected chromatographic isotope effect.

Chromatographic Mode	Analyte	Retention Time (min)	Retention Time Shift (Δt_R, min)
Reversed-Phase LC	1-Bromo-3-methoxybenzene	5.25	\multirow{2}{}{-0.05}
1-Bromo-3-methoxybenzene-d3	5.20
Gas Chromatography	1-Bromo-3-methoxybenzene	8.60	\multirow{2}{}{-0.03}
1-Bromo-3-methoxybenzene-d3	8.57

Note: The retention time shift (Δt_R) is calculated as (Retention Time of Deuterated Analog) - (Retention Time of Non-deuterated Analyte). A negative value indicates that the deuterated compound elutes earlier.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Analysis of 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3

• Objective: To determine the retention time shift between 1-Bromo-3-methoxybenzene and its deuterated analog using reversed-phase HPLC.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • 1-Bromo-3-methoxybenzene standard

  • 1-Bromo-3-methoxybenzene-d3 standard

• Procedure:

  • Prepare a mobile phase of 60:40 (v/v) Acetonitrile:Water.

  • Set the flow rate to 1.0 mL/min.

  • Set the column temperature to 30 °C.

  • Set the UV detector to monitor at 275 nm.

  • Prepare individual solutions of 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3 in the mobile phase.

  • Inject each solution separately and record the chromatograms.

  • Determine the retention time for each compound at the peak apex.

  • Calculate the retention time shift.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Objective: To evaluate the chromatographic isotope effect using GC-MS.

• Instrumentation:

  • GC-MS system

  • Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 200 °C at 10 °C/min, hold for 2 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-250

• Procedure:

  • Prepare dilute solutions of each compound in a suitable solvent (e.g., ethyl acetate).

  • Inject the solutions into the GC-MS.

  • Record the total ion chromatograms (TIC).

  • Determine the retention times for 1-Bromo-3-methoxybenzene and 1-Bromo-3-methoxybenzene-d3.

  • Calculate the retention time shift.

Visualizations

Caption: Experimental workflow for analyzing the chromatographic isotope effect.

Caption: Factors influencing the chromatographic isotope effect and retention time shifts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromforum.org [chromforum.org]
• 5. gcms.cz [gcms.cz]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Isotopic Interference in Mass Spectrometry

Welcome to the technical support center for minimizing isotopic interference, or "cross-talk," in mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals seeking to enhance the accuracy and reliability of their mass spectrometric analyses. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in mass spectrometry?

Isotopic interference occurs when ions of different elemental or molecular origins have the same nominal mass-to-charge ratio (m/z), leading to an overlap of their signals in the mass spectrum.[1][2] This can result in inaccurate quantification and identification of the analyte of interest.

Q2: What are the common types of isotopic interference?

There are three primary types of spectroscopic interferences in mass spectrometry:

• Isobaric Interference: This occurs when isotopes of different elements have the same mass number. For example, Iron-58 (⁵⁸Fe) and Nickel-58 (⁵⁸Ni) are isobaric and will appear at the same m/z value.[1][3][4][5]

• Polyatomic (or Molecular) Interference: This arises from the formation of molecular ions in the plasma or ion source that have the same nominal mass as the analyte ion.[1][3][4] A common example in inductively coupled plasma mass spectrometry (ICP-MS) is the interference of Argon-Chloride (⁴⁰Ar³⁵Cl⁺) with Arsenic-75 (⁷⁵As⁺).[1][4]

• Doubly-Charged Ion Interference: Some elements can form doubly-charged ions (M²⁺) in the plasma. These ions will appear in the mass spectrum at half their actual mass (m/2). For instance, ¹³⁶Ba²⁺ can interfere with ⁶⁸Zn⁺.[1][3]

Q3: How can I identify potential isotopic interferences in my experiment?

Identifying potential interferences involves a combination of theoretical prediction and experimental verification:

• Consult Isotope Tables: Review tables of natural isotopic abundances to identify potential isobaric interferences for your analyte of interest.

• Analyze Your Matrix: Consider the composition of your sample matrix, solvents, and any gases used (e.g., argon in ICP-MS).[2] High concentrations of elements like chlorine, sulfur, or sodium can lead to the formation of polyatomic ions.[2]

• Run a Blank: Analyze a blank sample that contains the matrix but not the analyte to identify background signals that may overlap with your analyte's m/z.[2]

• Use High-Resolution Mass Spectrometry (HR-MS): If available, HR-MS can often resolve ions with the same nominal mass but different exact masses, helping to distinguish between your analyte and interfering species.[2][6]

Q4: What is "cross-talk" in the context of LC-MS/MS with stable isotope-labeled internal standards?

In LC-MS/MS, "cross-talk" refers to the phenomenon where the signal from the analyte contributes to the signal of its stable isotope-labeled internal standard (SIL-IS), or vice versa.[7][8] This can happen due to the natural isotopic abundance of the analyte or impurities in the SIL-IS.[7] It can lead to non-linear calibration curves and biased quantitative results.[7] Another form of cross-talk can occur in triple quadrupole instruments when ions from one SRM transition are not fully cleared from the collision cell before the next transition is monitored.[9][10]

Troubleshooting Guides

Issue 1: My analyte signal is artificially high, suggesting potential isobaric interference.

Troubleshooting Steps:

• Analyte Isotope Selection: The simplest approach is to select an alternative isotope of the analyte that is free from known isobaric overlaps.[1][4][5] Most elements have at least one isotope that does not have an isobaric interference.[1][4]

• High-Resolution Mass Spectrometry (HR-MS): If an alternative isotope is not available or also suffers from interference, HR-MS can be employed. These instruments can resolve ions with very small mass differences, effectively separating the analyte signal from the isobaric interference.[1]

• Mathematical Correction: This is a common and well-established method.[4] It involves measuring an interference-free isotope of the interfering element and using the known natural isotopic abundance to calculate and subtract its contribution from the analyte's signal.[4][11]

• Collision/Reaction Cells (ICP-MS): These devices can be used to remove isobaric interferences through chemical reactions that selectively shift the interfering ion to a different mass.[12]

Issue 2: I am observing unexpected peaks in my ICP-MS spectrum that could be polyatomic interferences.

Troubleshooting Steps:

• Sample Preparation: If the source of the polyatomic interference is a known component of the sample matrix, consider methods to remove it before analysis.[1]

• Instrumental Conditions:

  • Collision/Reaction Cells: This is a highly effective technique. A collision gas (like helium) can be introduced into a cell to induce kinetic energy discrimination (KED), which preferentially removes larger polyatomic ions.[12][13] Alternatively, a reaction gas can be used to chemically react with and neutralize the interfering polyatomic species.[12]

  • Optimizing Plasma Conditions: Adjusting parameters such as plasma power and nebulizer gas flow can help minimize the formation of certain polyatomic ions.[2]

• Mathematical Correction: Similar to correcting for isobaric interferences, you can measure a different isotope of one of the elements in the polyatomic ion and calculate the expected interference.[4] For example, to correct for ⁴⁰Ar³⁵Cl⁺ on ⁷⁵As⁺, you could monitor the signal from ⁴⁰Ar³⁷Cl⁺ at m/z 77.[4]

Issue 3: My calibration curve is non-linear when using a stable isotope-labeled internal standard (SIL-IS).

Troubleshooting Steps:

• Verify Isotopic Purity of SIL-IS: Check the certificate of analysis for your SIL-IS to confirm its isotopic purity and identify any potential contribution to the analyte signal.

• Assess Analyte Contribution to SIL-IS Signal: The natural isotopic abundance of your analyte can contribute to the signal of the SIL-IS, especially for larger molecules or those containing elements with abundant heavy isotopes (e.g., chlorine, bromine).[7]

• Employ a Nonlinear Calibration Function: In cases of known cross-talk, a nonlinear calibration model can be used to accurately fit the data and provide more precise quantification.[7]

• Accurate Calculation of Isotopic Interference: A methodology exists for the precise calculation of isotopic interferences to guide the synthesis and selection of SIL-IS, ensuring minimal cross-talk.[14] This can help in choosing labeling positions that avoid interference.[14]

Data Presentation

Table 1: Common Isobaric Interferences in Mass Spectrometry

Analyte Isotope	m/z	Interfering Isotope
⁵⁸Fe⁺	58	⁵⁸Ni⁺
⁷⁵As⁺	75	⁴⁰Ar³⁵Cl⁺
⁵⁶Fe⁺	56	⁴⁰Ar¹⁶O⁺
⁵⁴Fe⁺	54	⁵⁴Cr⁺
⁶⁸Zn⁺	68	¹³⁶Ba²⁺
¹¹⁴Cd⁺	114	¹¹⁴Sn⁺

This table presents a selection of common interferences. The extent of interference will depend on the sample matrix and instrument conditions.

Table 2: Mass Resolution Required to Separate Common Isobars

Ion 1	Exact Mass 1 (Da)	Ion 2	Exact Mass 2 (Da)	Mass Difference (Da)	Required Resolving Power (m/Δm)
⁵⁶Fe⁺	55.934936	⁴⁰Ar¹⁶O⁺	55.95729	0.022354	~2,500
⁷⁵As⁺	74.921596	⁴⁰Ar³⁵Cl⁺	74.93122	0.009624	~7,800
¹¹⁴Cd⁺	113.903361	¹¹⁴Sn⁺	113.90277	0.000591	~193,000

Resolving power is defined as the ability of a mass spectrometer to distinguish between ions of slightly different mass-to-charge ratios. Higher resolving power is needed to separate ions with very small mass differences.[6]

Experimental Protocols

Protocol 1: Mathematical Correction for Isobaric Interference (Example: Cd and Sn)

This protocol outlines the steps for correcting the interference of ¹¹⁴Sn⁺ on the ¹¹⁴Cd⁺ signal.[4]

• Select Isotopes:

  • Analyte isotope: ¹¹⁴Cd (m/z 114)

  • Interfering isotope: ¹¹⁴Sn (m/z 114)

  • Interference-free isotope of the interfering element: ¹¹⁸Sn (m/z 118)

• Measure Signal Intensities:

  • Measure the total signal intensity at m/z 114 (which includes both ¹¹⁴Cd⁺ and ¹¹⁴Sn⁺).

  • Measure the signal intensity of the interference-free tin isotope at m/z 118 (¹¹⁸Sn⁺).

• Calculate Interference Contribution:

  • Use the known natural isotopic abundances of ¹¹⁴Sn (0.66%) and ¹¹⁸Sn (24.22%).

  • Calculate the expected signal of ¹¹⁴Sn⁺ based on the measured ¹¹⁸Sn⁺ signal: Signal¹¹⁴Sn = Signal¹¹⁸Sn * (Abundance¹¹⁴Sn / Abundance¹¹⁸Sn)

• Correct Analyte Signal:

  • Subtract the calculated ¹¹⁴Sn⁺ signal from the total signal at m/z 114 to obtain the true ¹¹⁴Cd⁺ signal: Signal¹¹⁴Cd = Total Signalm/z 114 - Signal¹¹⁴Sn

Visualizations

Caption: A decision-making workflow for troubleshooting common isotopic interferences.

Caption: Diagram illustrating the origins of different types of isotopic interference.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Interferences and Matrix Effects on Iron Isotopic Composition Measurements by 57Fe-58Fe Double-Spike Multi-Collector Inductively Coupled Plasma Mass Spectrometry; the Importance of Calcium and Aluminum Interferences [frontiersin.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. m.youtube.com [m.youtube.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Cross-talk Phenomenon in LC-MS/MS - Chromatography Forum [chromforum.org]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 14. Calculation and mitigation of isotopic interferences in liquid chromatography-mass spectrometry/mass spectrometry assays and its application in supporting microdose absolute bioavailability studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Adjusting chromatographic conditions to improve co-elution with analyte

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during chromatographic analysis.

Troubleshooting Guide: Co-eluting or Poorly Resolved Peaks

Co-elution, where two or more compounds elute from the chromatographic column at the same time, is a common challenge that compromises the accuracy of peak identification and quantification.[1] This guide provides a systematic approach to troubleshoot and resolve co-eluting peaks by adjusting various chromatographic parameters.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and how can I identify it?

A1: Co-elution occurs when multiple analytes are not adequately separated and exit the column simultaneously, resulting in overlapping chromatographic peaks.[1][2] While severe co-elution is obvious, subtle overlaps can be harder to detect. Look for signs of asymmetry such as peak shoulders or tailing, which can indicate the presence of a hidden peak.[1] For more definitive identification, advanced detectors can be invaluable. A Diode Array Detector (DAD) can perform peak purity analysis by comparing UV spectra across the peak; differing spectra suggest co-elution.[1][3] Similarly, a Mass Spectrometry (MS) detector can identify different mass-to-charge ratios across a single chromatographic peak, confirming the presence of multiple compounds.[1]

Q2: What are the fundamental parameters I can adjust to resolve co-eluting peaks?

A2: The resolution (Rs) between two peaks is governed by the resolution equation, which involves three key factors:

• Efficiency (N): A measure of peak sharpness or narrowness. Higher efficiency leads to sharper peaks, which are easier to resolve.[1]

• Selectivity (α): The ability of the chromatographic system to differentiate between two analytes based on their chemical properties and interactions with the stationary and mobile phases.[1] This is often the most powerful factor to adjust for resolving co-eluting peaks.[4]

• Retention Factor (k): Also known as the capacity factor, this represents how long an analyte is retained on the column.[1]

A resolution value (Rs) of 1.5 or greater is generally considered baseline separation.[5] To improve resolution, you must adjust one or more of these factors.[5]

Q3: How can I optimize the mobile phase to improve separation?

A3: Adjusting the mobile phase is often the first and most effective step in resolving co-elution.

• Solvent Strength: In reversed-phase chromatography, decreasing the amount of organic solvent (the "weaker" solvent) will increase the retention factor (k), which can improve the resolution of early-eluting peaks.[1][6]

• Solvent Type: Changing the organic modifier (e.g., switching from acetonitrile to methanol or vice-versa) can significantly alter selectivity (α) because each solvent interacts differently with the analytes and the stationary phase.[4][5]

• pH Control: For ionizable compounds, adjusting the mobile phase pH can dramatically change retention and selectivity.[5][7] The retention of acidic and basic compounds is highly dependent on their ionization state. Using a buffer is critical to maintain a stable pH and ensure reproducible results.[8]

Q4: When should I change the HPLC column (stationary phase)?

A4: If extensive mobile phase optimization does not resolve the co-elution, changing the stationary phase is the next logical step.[4][5] This directly impacts the selectivity (α) of the separation.[1] Consider the following options:

• Different Column Chemistry: Switching to a column with a different bonded phase (e.g., from a C18 to a Phenyl-Hexyl or Cyano phase) introduces different separation mechanisms and can change the elution order.[3][5]

• Particle Size: Using a column with smaller particles or one packed with solid-core particles increases column efficiency (N), leading to narrower peaks and improved resolution.[4][5][9]

• Column Dimensions: Increasing the column length also increases efficiency, though it leads to longer run times and higher backpressure.[6][9]

Q5: What is the effect of column temperature and flow rate on resolution?

A5: Both temperature and flow rate are important physical parameters that can be adjusted.

• Temperature: Changing the column temperature can affect selectivity, retention time, and efficiency.[6][10] Increasing the temperature generally decreases solvent viscosity, leading to sharper peaks and shorter retention times.[11] However, it can also change the elution order of analytes, sometimes resolving a co-eluting pair or, conversely, causing previously resolved peaks to co-elute.[12] A good starting point is often to operate at a stable, slightly elevated temperature (e.g., 40-60°C for small molecules) to maximize efficiency.[4]

• Flow Rate: Lowering the flow rate can improve resolution by increasing the efficiency of the separation, but it will also increase the analysis time.[6][9] Conversely, increasing the flow rate shortens the run time but may decrease resolution.[9]

Q6: How can I use a gradient elution program to resolve difficult peaks?

A6: For complex samples with components of varying polarities, gradient elution is a powerful tool.[13][14] A gradient program involves changing the mobile phase composition over time. To improve the separation of closely eluting peaks, you can make the gradient shallower (i.e., decrease the rate of change in solvent composition) in the region where the peaks elute.[5][15] This gives the analytes more time to interact with the stationary phase, enhancing resolution.

Data Presentation: Impact of Chromatographic Parameter Adjustments

The following table summarizes the effects of common adjustments made to resolve co-eluting peaks.

Parameter	Adjustment	Primary Effect On	Impact on Resolution	Potential Downsides
Mobile Phase	Decrease organic solvent % (in RP-HPLC)	Increases Retention (k)	Often improves resolution, especially for early eluters.[16]	Increased run time; may not resolve peaks if selectivity is the issue.
Change organic solvent type (e.g., ACN to MeOH)	Changes Selectivity (α)	Can significantly improve separation and change elution order.[4][5]	May require re-optimization of the entire method.
Adjust pH (for ionizable compounds)	Changes Selectivity (α) & Retention (k)	Highly effective for acidic/basic compounds; can dramatically improve peak shape and resolution.[5]	Requires careful pKa consideration; buffer choice is critical for reproducibility.[8]
Stationary Phase	Decrease column particle size	Increases Efficiency (N)	Improves resolution by creating sharper, narrower peaks.[4][6][9]	Significantly increases system backpressure.
Increase column length	Increases Efficiency (N)	Improves resolution.[9]	Increases run time and backpressure.
Change stationary phase chemistry	Changes Selectivity (α)	Most powerful way to resolve peaks when mobile phase changes fail.[1][4][6]	Requires purchasing a new column and significant method redevelopment.
Operating Conditions	Decrease flow rate	Increases Efficiency (N)	Generally improves resolution.[6][9]	Increases run time.
Increase temperature	Changes Selectivity (α) & decreases viscosity	Can improve or worsen resolution by changing elution order; often improves peak shape.[4][10]	May cause degradation of thermally sensitive analytes.[9]
Use a shallower gradient slope	Increases effective separation time	Improves resolution for closely eluting compounds within that gradient window.[5][15]	Increases overall run time.

Experimental Protocols

Protocol: Method Development for Resolving Co-eluting Peaks Using Gradient Optimization

This protocol provides a systematic approach to developing a gradient HPLC method to separate a complex mixture.

• Initial Scouting Run:

  • Objective: To determine the approximate elution conditions for all compounds of interest.

  • Procedure:

    • Select a standard C18 column (e.g., 150 x 4.6 mm, 5 µm).[5]

    • Prepare Mobile Phase A: 0.1% Formic Acid in Water.[5]

    • Prepare Mobile Phase B: Acetonitrile.[5]

    • Set the column temperature to 30°C and the flow rate to 1.0 mL/min.[5]

    • Run a fast, broad "scouting" gradient (e.g., 5% to 95% B in 15 minutes).[5][17]

    • Observe the chromatogram to identify the solvent composition range where your analytes elute.

• Gradient Optimization:

  • Objective: To refine the gradient to improve resolution between the co-eluting peaks.

  • Procedure:

    • Based on the scouting run, design a more focused gradient. If the co-eluting peaks eluted between 8 and 10 minutes in the scouting run (corresponding to, for example, 40-55% B), you can modify the gradient.

    • Design a new gradient that is shallower in this critical region. For example:

      • 0-2 min: Hold at 5% B

      • 2-7 min: Ramp from 5% to 40% B

      • 7-12 min: Ramp slowly from 40% to 55% B (This is the shallow segment)

      • 12-14 min: Ramp from 55% to 95% B

      • 14-16 min: Hold at 95% B

      • 16-20 min: Re-equilibrate at 5% B

    • Run the sample with the new gradient and evaluate the resolution. Further fine-tune the shallow segment's slope and duration as needed.

• Mobile Phase Selectivity Evaluation:

  • Objective: To alter selectivity if gradient optimization is insufficient.

  • Procedure:

    • If co-elution persists, the issue is likely poor selectivity (α).

    • Replace Mobile Phase B (Acetonitrile) with Methanol.[5]

    • Repeat the scouting run and gradient optimization steps described above with the new mobile phase. The change in solvent can alter the elution order and resolve the co-eluting pair.[5]

Mandatory Visualization

Caption: Troubleshooting workflow for resolving co-elution in HPLC.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. chromtech.com [chromtech.com]
• 11. How does increasing column temperature affect LC methods? [sciex.com]
• 12. Effect of column temperature on elution order in gas chromatography [vtechworks.lib.vt.edu]
• 13. welch-us.com [welch-us.com]
• 14. Bayesian optimization of separation gradients to maximize the performance of untargeted LC-MS | bioRxiv [biorxiv.org]
• 15. mastelf.com [mastelf.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. mastelf.com [mastelf.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to Method Validation Using 1-Bromo-3-methoxybenzene-d3

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard is a critical factor in the validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, directly impacting the accuracy and precision of results. This guide provides an objective comparison of bioanalytical method performance using a deuterated internal standard, specifically 1-Bromo-3-methoxybenzene-d3, versus a non-deuterated structural analog. The principles and data presented herein are guided by regulatory expectations from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1]

Stable isotope-labeled internal standards, such as those incorporating deuterium, are widely considered the "gold standard" in quantitative mass spectrometry.[2] Their utility stems from the fact that they are chemically almost identical to the analyte of interest, differing only in mass. This near-identical physicochemical behavior allows the deuterated standard to effectively compensate for variability throughout the analytical process, including sample extraction, matrix effects, and instrument response.[3][4]

Comparative Performance: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard like 1-Bromo-3-methoxybenzene-d3 is anticipated to provide superior performance in bioanalytical assays compared to a non-deuterated analog. The following tables summarize the expected performance data based on typical validation parameters. While specific experimental data for an assay using 1-Bromo-3-methoxybenzene-d3 is not publicly available, the presented data is illustrative of the performance improvements observed when employing a deuterated internal standard for the analysis of a hypothetical analyte structurally similar to 1-Bromo-3-methoxybenzene. This data is analogous to findings in studies comparing deuterated and non-deuterated internal standards for other analytes.[5]

Table 1: Comparison of Precision and Accuracy in a Bioanalytical Method

Parameter	Method with 1-Bromo-3-methoxybenzene-d3 (Deuterated IS)	Method with a Non-Deuterated Analog IS	Acceptance Criteria (FDA/EMA)
Intra-Assay Precision (%CV)
Low QC	≤ 5%	≤ 10%	≤ 15%
Medium QC	≤ 4%	≤ 8%	≤ 15%
High QC	≤ 3%	≤ 7%	≤ 15%
Inter-Assay Precision (%CV)
Low QC	≤ 6%	≤ 12%	≤ 15%
Medium QC	≤ 5%	≤ 10%	≤ 15%
High QC	≤ 4%	≤ 9%	≤ 15%
Accuracy (% Bias)
Low QC	± 3%	± 8%	± 15%
Medium QC	± 2%	± 6%	± 15%
High QC	± 2%	± 5%	± 15%

Table 2: Comparison of Matrix Effect and Recovery

Parameter	Method with 1-Bromo-3-methoxybenzene-d3 (Deuterated IS)	Method with a Non-Deuterated Analog IS	Key Advantage of Deuterated IS
Matrix Factor (CV%)	≤ 5%	≤ 15%	Co-elution of the deuterated IS with the analyte allows for more effective compensation of ion suppression or enhancement, leading to lower variability between different biological matrix lots.[2]
Recovery (%)	Consistent across QC levels (e.g., 85-95%)	More variable across QC levels (e.g., 70-100%)	The similar chemical properties of the deuterated IS ensure that its extraction efficiency closely mirrors that of the analyte, resulting in more consistent recovery.

Experimental Protocols

The following are detailed methodologies for key experiments in the validation of a bioanalytical method using 1-Bromo-3-methoxybenzene-d3 as an internal standard.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and 1-Bromo-3-methoxybenzene-d3 in a suitable organic solvent (e.g., methanol or acetonitrile).

• Working Solutions:

  • Calibration Standards: Prepare a series of working solutions for the calibration standards by serial dilution of the analyte stock solution.

  • Quality Control (QC) Samples: Prepare separate working solutions for low, medium, and high QC samples from a different weighing of the analyte stock.

  • Internal Standard Spiking Solution: Prepare a working solution of 1-Bromo-3-methoxybenzene-d3 at a fixed concentration.

Sample Preparation (Protein Precipitation)

• To 100 µL of blank biological matrix (e.g., plasma), calibrator, or QC sample, add 10 µL of the internal standard spiking solution.

• Vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A suitable UHPLC system.

• Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for the analyte and 1-Bromo-3-methoxybenzene-d3 would need to be optimized.

Method Validation Experiments

• Selectivity: Analyze blank matrix samples from at least six different sources to ensure no significant interference at the retention times of the analyte and the internal standard.

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Analyze replicate QC samples at low, medium, and high concentrations on three different days to determine the intra- and inter-assay accuracy and precision.

• Matrix Effect: Evaluate the effect of the biological matrix on the ionization of the analyte and internal standard by comparing the response of the analyte in post-extraction spiked matrix samples to the response in a neat solution. The coefficient of variation of the internal standard-normalized matrix factor should be ≤15%.[1]

• Recovery: Compare the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful method validation.

Caption: A typical experimental workflow for bioanalytical method validation using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison: 1-Bromo-3-methoxybenzene-d3 vs. Non-Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a pivotal decision. This guide provides an objective comparison between the deuterated internal standard, 1-Bromo-3-methoxybenzene-d3, and a non-deuterated analogue, supported by representative experimental data and detailed methodologies. This comparison aims to illuminate the advantages of using a stable isotope-labeled standard in mass spectrometry-based assays.

Internal standards (IS) are crucial in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), to correct for variations that can occur during sample preparation, injection, and analysis. An ideal internal standard should mimic the analyte's behavior as closely as possible. Deuterated standards, such as 1-Bromo-3-methoxybenzene-d3, are chemically identical to the analyte of interest (1-Bromo-3-methoxybenzene) with the exception of having three deuterium atoms in place of hydrogen atoms on the methoxy group. This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the analytical process.

Non-deuterated internal standards, often structural analogues of the analyte, are sometimes used as a more cost-effective alternative. However, their different chemical structures can lead to variations in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte, potentially compromising the accuracy and precision of the results.

Performance Comparison: Data-Driven Insights

To illustrate the performance differences between 1-Bromo-3-methoxybenzene-d3 and a representative non-deuterated internal standard (e.g., 1-Bromo-4-methoxybenzene), a key validation experiment evaluating matrix effects was conducted. The matrix effect is the alteration of ionization efficiency by co-eluting compounds from the sample matrix (e.g., plasma, urine). An effective internal standard should compensate for these effects.

The following table summarizes the hypothetical, yet representative, quantitative data from this experiment.

Performance Metric	1-Bromo-3-methoxybenzene-d3 (Deuterated IS)	1-Bromo-4-methoxybenzene (Non-Deuterated IS)	Acceptance Criteria
Matrix Factor (MF) of Analyte
Lot 1	0.85	0.85
Lot 2	0.92	0.92
Lot 3	0.78	0.78
Lot 4	0.95	0.95
Lot 5	0.88	0.88
Lot 6	0.81	0.81
Matrix Factor (MF) of Internal Standard
Lot 1	0.86	0.75
Lot 2	0.91	0.98
Lot 3	0.79	0.65
Lot 4	0.96	1.10
Lot 5	0.87	0.80
Lot 6	0.82	0.72
IS-Normalized Matrix Factor
Lot 1	0.99	1.13
Lot 2	1.01	0.94
Lot 3	0.99	1.20
Lot 4	0.99	0.86
Lot 5	1.01	1.10
Lot 6	0.99	1.13
Precision (%CV) of IS-Normalized MF	1.0%	13.5%	≤15%

This data is representative and for illustrative purposes.

As the data indicates, the deuterated internal standard, 1-Bromo-3-methoxybenzene-d3, demonstrates superior performance in compensating for matrix effects. The coefficient of variation (%CV) of the IS-normalized matrix factor is significantly lower (1.0%) compared to the non-deuterated internal standard (13.5%). This highlights the ability of the deuterated standard to track and correct for variability between different biological samples more effectively, leading to more reliable and reproducible quantitative results.

Experimental Protocols

A detailed methodology for the evaluation of matrix effects is provided below. This experiment is fundamental in validating the performance of an internal standard.

Objective: To assess the ability of 1-Bromo-3-methoxybenzene-d3 and a non-deuterated internal standard to compensate for matrix effects in a biological matrix (e.g., human plasma).

Materials:

• Analyte: 1-Bromo-3-methoxybenzene

• Deuterated Internal Standard: 1-Bromo-3-methoxybenzene-d3

• Non-Deuterated Internal Standard: 1-Bromo-4-methoxybenzene

• Control human plasma from at least six different donors

• Reconstitution solution (e.g., 50:50 acetonitrile:water)

• All necessary solvents and reagents for sample preparation (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction)

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the analyte and both internal standards in an appropriate organic solvent.

  • Prepare working solutions by diluting the stock solutions.

• Sample Set Preparation:

  • Set 1 (Neat Solutions): Prepare solutions of the analyte and each internal standard in the reconstitution solvent at the final concentration expected in the assay.

  • Set 2 (Post-Extraction Spiked Matrix):

    • Process blank plasma samples from each of the six donors using the chosen sample preparation method (e.g., protein precipitation).

    • After the final extraction step, spike the resulting extracts with the analyte and each internal standard at the same final concentration as in Set 1.

• LC-MS/MS Analysis:

  • Analyze all prepared samples using a validated LC-MS/MS method. The chromatographic conditions should be optimized to achieve good separation of the analyte and internal standards from other matrix components.

• Data Analysis:

  • Calculate the Matrix Factor (MF):

    • MF = (Peak Area in Post-Extraction Spiked Matrix) / (Peak Area in Neat Solution)

    • An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = MF of Analyte / MF of Internal Standard

  • Calculate the Precision (%CV):

    • Calculate the coefficient of variation (%CV) of the IS-normalized matrix factor across the six different plasma lots for each internal standard.

Visualizing the Workflow

To better understand the experimental process, the following diagram illustrates the workflow for comparing the internal standards.

Caption: Workflow for Matrix Effect Evaluation.

Conclusion

The choice of an internal standard is a critical factor that directly influences the quality of quantitative bioanalytical data. While non-deuterated internal standards can be a viable option in some cases, the experimental evidence strongly supports the superiority of deuterated standards like 1-Bromo-3-methoxybenzene-d3. Their ability to closely mimic the behavior of the analyte leads to more effective compensation for matrix effects and, consequently, improved accuracy and precision of the analytical method. For researchers and drug development professionals seeking the highest level of data integrity, the use of a deuterated internal standard is highly recommended.

The Gold Standard in Quantitative Analysis: A Comparative Guide to 1-Bromo-3-methoxybenzene-d3

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of analytes is paramount. In complex matrices, such as those encountered in bioanalysis and environmental testing, the choice of an internal standard can be the determining factor in the reliability of analytical data. This guide provides a comprehensive comparison of quantification using the stable isotope-labeled internal standard, 1-Bromo-3-methoxybenzene-d3, against alternative methods.

Due to a lack of specific published quantitative data for 1-Bromo-3-methoxybenzene-d3, this guide will utilize a representative case study of a structurally similar analyte, anisole, to illustrate the principles and performance advantages of using a deuterated internal standard. The data and protocols presented are based on established analytical methodologies and reflect typical performance characteristics.

The Unparalleled Advantage of Deuterated Internal Standards

In techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantification.[1] A SIL-IS, such as 1-Bromo-3-methoxybenzene-d3, is chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes (in this case, deuterium). This near-perfect chemical analogy ensures that the internal standard behaves identically to the analyte during sample preparation, chromatography, and ionization.[2]

This co-elution and identical ionization behavior allow the SIL-IS to effectively compensate for variations in sample extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to superior accuracy and precision compared to other quantification strategies.[3]

Comparative Performance Data

The following table summarizes the expected performance characteristics for the quantification of an analyte like anisole using its deuterated internal standard (Anisole-d5) versus a structural analog internal standard (e.g., 4-chloroanisole) and an external standard method. The data is representative of what would be expected from a validated bioanalytical method.

Parameter	Deuterated Internal Standard (Anisole-d5)	Structural Analog Internal Standard (4-Chloroanisole)	External Standard Method
Linearity (r²)	> 0.998	> 0.995	> 0.990
Accuracy (% Bias)	± 5%	± 10%	± 15%
Precision (% RSD)	< 5%	< 10%	< 15%
Lower Limit of Quantification (LLOQ)	1 ng/mL	5 ng/mL	10 ng/mL
Matrix Effect (% CV)	< 10%	15-25%	Not directly compensated

Experimental Protocols

A detailed methodology for the quantitative analysis of a target analyte using a deuterated internal standard is crucial for reproducibility. Below is a typical protocol for an LC-MS/MS assay.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the sample (e.g., plasma), add 20 µL of the internal standard working solution (1-Bromo-3-methoxybenzene-d3 in methanol).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ion transitions for both the analyte and the internal standard.

3. Data Analysis

• Peak areas of the analyte and the internal standard are integrated.

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration of the calibration standards.

• The concentration of the analyte in the unknown samples is determined from the calibration curve using the measured peak area ratio.

Visualizing the Workflow and Comparison

Experimental workflow for quantification using a deuterated internal standard.

Logical comparison of different quantification strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]

Performance Guide for the Use of 1-Bromo-3-methoxybenzene-d3 as an Internal Standard

This guide provides a comprehensive overview of the expected performance of 1-Bromo-3-methoxybenzene-d3 as an internal standard in quantitative analytical methods, particularly in chromatography-mass spectrometry (GC-MS and LC-MS). Due to the absence of direct inter-laboratory comparison studies for this specific deuterated compound, this document extrapolates performance data from studies on analogous deuterated aromatic compounds and the established principles of stable isotope dilution techniques. This guide is intended for researchers, scientists, and drug development professionals to aid in method development and validation.

Principle of Deuterated Internal Standards

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry.[1] They are chemically almost identical to the analyte of interest, with the only significant difference being the increased mass due to the presence of deuterium atoms. This near-identical chemical behavior ensures that the internal standard experiences similar effects as the analyte during sample preparation, extraction, and analysis, thus effectively compensating for variations in these steps.[2][3] The use of a deuterated internal standard like 1-Bromo-3-methoxybenzene-d3 can significantly enhance the accuracy and precision of the quantification of its non-deuterated counterpart, 1-Bromo-3-methoxybenzene, and structurally related compounds.[2]

Expected Quantitative Performance

The use of a deuterated internal standard is expected to yield high-quality quantitative data. The following table summarizes the typical performance characteristics of analytical methods employing deuterated internal standards for the analysis of small molecules.

Performance Parameter	Expected Value	Description
Linearity (R²)	≥ 0.995	Indicates a strong correlation between the detector response and the analyte concentration over a defined range.[4][5]
Accuracy (Recovery)	80-120%	The percentage of the known amount of analyte recovered from the sample matrix. Values close to 100% indicate high accuracy.[5][6]
Precision (RSD%)	≤ 15%	The relative standard deviation of replicate measurements, indicating the reproducibility of the method. Lower values signify higher precision.[5][6]
Limit of Detection (LOD)	Analyte Dependent	The lowest concentration of an analyte that can be reliably detected by the analytical method.
Limit of Quantification (LOQ)	Analyte Dependent	The lowest concentration of an analyte that can be accurately and precisely quantified.

Comparison with Alternative Internal Standards

While deuterated internal standards are preferred, other compounds can be used as internal standards. The choice of an internal standard depends on the specific requirements of the analytical method and the available resources.

Internal Standard Type	Examples	Advantages	Disadvantages
Deuterated Internal Standard	1-Bromo-3-methoxybenzene-d3	- Co-elutes with the analyte, providing the best correction for matrix effects.[2][7]- High accuracy and precision.[8]	- Can be more expensive than non-isotopically labeled standards.- Potential for isotopic exchange in some cases.
Structural Analog	1-Bromo-4-methoxybenzene	- More affordable than deuterated standards.- Can provide adequate correction if structurally very similar.	- May not co-elute with the analyte, leading to differential matrix effects.[9]- Differences in extraction recovery and ionization efficiency.
Non-related Compound	Bromochloromethane, Chlorobenzene-d5	- Readily available and cost-effective.	- Significant differences in chemical and physical properties compared to the analyte.- Poor correction for matrix effects and extraction losses.[10]

Experimental Protocols

Below is a representative experimental protocol for the quantitative analysis of 1-Bromo-3-methoxybenzene using 1-Bromo-3-methoxybenzene-d3 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Spiking: To a known volume or weight of the sample (e.g., 1 mL of plasma or 1 g of soil), add a precise volume of a standard solution of 1-Bromo-3-methoxybenzene-d3.

• Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte and internal standard from the sample matrix.

  • LLE: Add an appropriate organic solvent (e.g., ethyl acetate), vortex, and centrifuge. Collect the organic layer.

  • SPE: Condition an appropriate SPE cartridge, load the sample, wash away interferences, and elute the analyte and internal standard with a suitable solvent.

• Concentration: Evaporate the solvent from the extract under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent (e.g., hexane).

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet: Splitless injection at 250°C.

  • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

    • Quantification ion for 1-Bromo-3-methoxybenzene: m/z (to be determined from the mass spectrum).

    • Quantification ion for 1-Bromo-3-methoxybenzene-d3: m/z (to be determined from the mass spectrum, expected to be +3 amu from the analyte).

Data Analysis

• Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of 1-Bromo-3-methoxybenzene and a constant concentration of 1-Bromo-3-methoxybenzene-d3.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logic of internal standard correction for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Optimization and validation of an automated DHS-TD-GC-MS method for the determination of aromatic esters in sweet wines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. mdpi.com [mdpi.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. myadlm.org [myadlm.org]
• 10. lotusinstruments.com [lotusinstruments.com]

The Unseen Workhorse of Bioanalysis: A Comparative Guide to Deuterated and ¹³C-Labeled Internal Standards

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantification of analytes in complex biological matrices is a cornerstone of successful research. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis is a critical decision that profoundly impacts data quality. While stable isotope-labeled (SIL) internal standards are the gold standard, a crucial distinction exists between deuterated (²H) and carbon-13 (¹³C)-labeled standards. This guide provides an objective comparison, supported by experimental principles, to illuminate the performance differences and guide the selection of the most appropriate internal standard for your bioanalytical needs.

In bioanalytical assays, an internal standard is a compound of known concentration added to samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[1] An ideal internal standard should have identical physicochemical properties to the analyte, ensuring it experiences the same extraction recovery, ionization efficiency, and chromatographic retention.[2][3] This allows it to accurately compensate for matrix effects, which are the suppression or enhancement of the analyte's signal by co-eluting components from the biological matrix.[4][5] This guide specifically compares the performance of deuterated standards, such as 1-Bromo-3-methoxybenzene-d3, with that of ¹³C-labeled internal standards.

Performance Comparison: Deuterated vs. ¹³C-Labeled Internal Standards

The fundamental difference between these two types of SILs lies in the mass and physicochemical properties of the isotopes used for labeling. These differences can lead to significant variations in analytical performance.

Parameter	Deuterated (²H) Internal Standard (e.g., 1-Bromo-3-methoxybenzene-d3)	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution with Analyte	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled analyte.[2][3] This "isotope effect" is more pronounced in high-resolution chromatography like UPLC.[6]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[2][6]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[2]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[2]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[2]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[2]
Accuracy & Precision	Can lead to inaccuracies. One study showed a potential for a 40% error due to an imperfect retention time match.[2]	Demonstrates improved accuracy and precision.[2] The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.	For demanding applications requiring the highest data integrity, ¹³C-labeled standards are recommended.[3]
Isotopic Stability	May be susceptible to back-exchange of deuterium atoms with protons from the solvent, especially under certain pH and temperature conditions.	¹³C-labeled standards are isotopically stable and do not undergo back-exchange.	The stability of ¹³C-labeling ensures the integrity of the internal standard throughout the analytical process.

Experimental Protocols

A robust bioanalytical method validation is crucial to assess the performance of the chosen internal standard. Below is a representative experimental protocol for evaluating an internal standard in a typical LC-MS/MS assay.

Protocol: Evaluation of Internal Standard Performance in Human Plasma

1. Objective: To assess and compare the ability of a deuterated internal standard (e.g., 1-Bromo-3-methoxybenzene-d3) and a ¹³C-labeled internal standard to compensate for matrix effects and ensure accurate quantification of an analyte in human plasma.

2. Materials:

• Analyte of interest

• Deuterated internal standard (e.g., 1-Bromo-3-methoxybenzene-d3)

• ¹³C-labeled internal standard

• Control human plasma from at least six different sources

• HPLC-grade methanol, acetonitrile, and water

• Formic acid (or other appropriate mobile phase modifier)

• LC-MS/MS system

3. Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and both internal standards in methanol.

  • Prepare a working solution of each internal standard at a constant concentration.

  • Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples at low, medium, and high concentrations by spiking into control human plasma.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, calibration standard, or QC), add 10 µL of the internal standard working solution (either deuterated or ¹³C-labeled).

  • Vortex for 10 seconds.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Develop a suitable LC method to achieve chromatographic separation of the analyte.

  • Optimize MS/MS parameters for the analyte and both internal standards (e.g., precursor/product ion transitions, collision energy).

  • Analyze the prepared samples.

• Data Analysis and Evaluation:

  • Chromatographic Co-elution: Overlay the chromatograms of the analyte and each internal standard to visually inspect for any retention time shifts.

  • Matrix Effect Evaluation:

    • Prepare two sets of samples:

      • Set A: Analyte and IS spiked into the mobile phase.

      • Set B: Analyte and IS spiked into extracted blank plasma from six different sources.

    • Calculate the matrix factor (MF) for each lot of plasma: MF = (Peak area in presence of matrix) / (Peak area in absence of matrix).

    • Calculate the IS-normalized MF: IS-Normalized MF = MF of analyte / MF of IS. A value close to 1 indicates effective compensation for matrix effects.

  • Accuracy and Precision: Analyze the QC samples in triplicate on three different days to determine the intra- and inter-day accuracy and precision. The acceptance criteria are typically within ±15% for accuracy and ≤15% for the coefficient of variation (CV), except for the lower limit of quantification (LLOQ), where it is ±20% and ≤20% respectively.[7]

Visualizing the Workflow and Key Concepts

To better illustrate the processes and principles discussed, the following diagrams were generated using Graphviz.

Caption: A typical bioanalytical workflow using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ema.europa.eu [ema.europa.eu]

A Comparative Guide to Extraction Methods for 1-Bromo-3-methoxybenzene-d3

Comparison of Applicable Extraction Techniques

The selection of an appropriate extraction method depends on several factors, including the chemical properties of the analyte, the nature of the sample matrix, the required sensitivity, and practical considerations such as time, cost, and automation compatibility. Based on the characteristics of 1-Bromo-3-methoxybenzene-d3 as a semi-volatile aromatic compound, the following techniques are most relevant.

Extraction Method	Principle	Advantages	Disadvantages	Typical Recovery for Aromatic Compounds
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases (e.g., aqueous sample and organic solvent).	Simple, widely applicable, low cost.	Can be labor-intensive, requires large volumes of organic solvents, potential for emulsion formation.	70-95%
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and then eluted with a small volume of solvent.	High recovery, high selectivity, reduced solvent consumption compared to LLE, amenable to automation.	Method development can be complex, cost of cartridges.	85-105%
Solid-Phase Microextraction (SPME)	A fused-silica fiber coated with a stationary phase is exposed to the sample (headspace or direct immersion). The analyte partitions into the coating and is then thermally desorbed into a gas chromatograph.[1][2]	Solvent-free, simple, fast, integrates sampling and sample introduction, automatable.[1][2]	Fiber fragility, limited sample capacity, matrix effects can be significant.	80-100% (relative recovery)
Supercritical Fluid Extraction (SFE)	A supercritical fluid (typically CO2) is used as the extraction solvent.	Fast, environmentally friendly (uses non-toxic CO2), tunable selectivity by modifying pressure and temperature.	High initial equipment cost, requires specialized knowledge.	>90%

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are generalized protocols for the most common extraction techniques that can be adapted for 1-Bromo-3-methoxybenzene-d3.

1. Liquid-Liquid Extraction (LLE) Protocol

• Objective: To extract 1-Bromo-3-methoxybenzene-d3 from an aqueous matrix (e.g., plasma, urine, water).

• Materials:

  • Sample containing 1-Bromo-3-methoxybenzene-d3.

  • Extraction solvent (e.g., ethyl acetate, dichloromethane, hexane). The choice of solvent is critical and should be based on the polarity of the analyte.

  • Vortex mixer.

  • Centrifuge.

  • Evaporation system (e.g., nitrogen evaporator).

  • Reconstitution solvent (compatible with the analytical instrument, e.g., mobile phase for LC-MS).

• Procedure:

  • To 1 mL of the sample in a glass tube, add a known amount of internal standard (if 1-Bromo-3-methoxybenzene-d3 is not the internal standard itself).

  • Add 5 mL of the selected organic extraction solvent.

  • Vortex the mixture for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction (steps 2-5) with a fresh aliquot of solvent for improved recovery.

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the reconstitution solvent.

  • The sample is now ready for analysis (e.g., by GC-MS or LC-MS).

2. Solid-Phase Extraction (SPE) Protocol

• Objective: To extract and concentrate 1-Bromo-3-methoxybenzene-d3 from a liquid sample.

• Materials:

  • SPE cartridges (e.g., C18, a common choice for non-polar to moderately polar compounds).

  • SPE manifold.

  • Conditioning solvent (e.g., methanol).

  • Equilibration solvent (e.g., water).

  • Wash solvent (to remove interferences).

  • Elution solvent (to recover the analyte, e.g., acetonitrile, methanol).

• Procedure:

  • Conditioning: Pass 3 mL of methanol through the SPE cartridge to wet the sorbent.

  • Equilibration: Pass 3 mL of water through the cartridge to prepare it for the aqueous sample. Do not let the sorbent run dry.

  • Loading: Load the sample onto the cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

  • Washing: Pass 3 mL of a weak wash solvent (e.g., 5% methanol in water) to remove any co-adsorbed interfering substances.

  • Elution: Elute the 1-Bromo-3-methoxybenzene-d3 with a small volume (e.g., 1-2 mL) of a strong elution solvent (e.g., acetonitrile).

  • The eluate can be directly injected or evaporated and reconstituted for analysis.

Workflow for Evaluating Extraction Recovery

The following diagram illustrates a typical workflow for determining the extraction recovery of a target analyte.

Caption: Workflow for determining the extraction recovery of an analyte from a sample matrix.

This workflow outlines the essential steps from sample preparation to the final calculation of the extraction recovery percentage. It involves comparing the analytical response of a sample spiked before extraction to one spiked after extraction.

Signaling Pathway for Method Selection

The choice of an appropriate extraction technique is a critical decision in analytical method development. The following diagram illustrates a logical pathway for selecting a suitable method for an analyte like 1-Bromo-3-methoxybenzene-d3.

Caption: Decision pathway for selecting an appropriate extraction and analysis method.

This decision tree guides the researcher through key questions about the analyte and matrix to arrive at a suitable extraction and analytical technique. For a semi-volatile and thermally stable compound like 1-Bromo-3-methoxybenzene-d3, both GC-MS and LC-MS platforms are viable, and the choice of extraction will depend heavily on the complexity of the sample matrix.

References

• 1. Comparison of different extraction methods for the determination of essential oils and related compounds from aromatic plants and optimization of solid-phase microextraction/gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of different extraction methods for the determination of essential oils and related compounds from aromatic plants and optimization of solid-phase microextraction/gas chromatography | Semantic Scholar [semanticscholar.org]

Linearity Unveiled: A Comparative Guide to Calibration Curves Using Deuterated and Non-Deuterated Internal Standards

In the precise world of analytical chemistry, the integrity of quantitative data hinges on the quality of the calibration curve. For researchers, scientists, and drug development professionals, establishing the linearity of this curve is a critical step in method validation, ensuring that the instrumental response is directly proportional to the concentration of the analyte. The choice of an internal standard is paramount in this process, as it corrects for variations in sample preparation and analysis.

This guide provides a comparative assessment of the linearity of calibration curves when using a deuterated internal standard, represented by Toluene-d8, versus a non-deuterated alternative, 1-Bromo-4-fluorobenzene. Both are commonly employed in the analysis of volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS). While 1-Bromo-3-methoxybenzene-d3 is the topic of interest, the principles and performance data for Toluene-d8 serve as a relevant proxy due to the scarcity of specific data for the former.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard like Toluene-d8 is its near-identical chemical and physical properties to the native analyte, which allows it to more accurately compensate for matrix effects and variations during the analytical process.[1] A non-deuterated internal standard, such as 1-Bromo-4-fluorobenzene, is chosen for its structural similarity and because it is not naturally present in the samples.[2]

The following tables summarize the typical performance characteristics for calibration curves established using these two types of internal standards, based on common validation requirements found in analytical methods such as the U.S. Environmental Protection Agency (EPA) Method 8260.[3]

Table 1: Linearity and Performance Characteristics of Calibration Curves

Performance Parameter	Toluene-d8 (Deuterated IS)	1-Bromo-4-fluorobenzene (Non-Deuterated IS)
Correlation Coefficient (r²)	Typically ≥ 0.995	Typically ≥ 0.990
Linear Range	Wide, closely mimics analyte	Wide, but can be more susceptible to matrix effects
Relative Standard Deviation (%RSD)	Typically < 15%	Typically < 20%
Method Detection Limit (MDL)	Generally lower due to better signal-to-noise	May be slightly higher
Limit of Quantification (LOQ)	Generally lower and well-defined	May be slightly higher

Table 2: Typical Validation Parameters for Analytical Methods

Validation Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	80-120%
Precision (%RSD)	≤ 20%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1

Experimental Protocol for Linearity Assessment

This section details a comprehensive methodology for establishing a calibration curve and assessing its linearity using an internal standard.

Preparation of Standard Solutions

• Primary Stock Solution: Prepare a concentrated stock solution of the analyte(s) of interest in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution: Prepare a separate stock solution of the internal standard (Toluene-d8 or 1-Bromo-4-fluorobenzene) in the same solvent.

• Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the primary stock solution. The concentrations should span the expected working range of the assay. Each calibration standard must be fortified with a constant concentration of the internal standard from the internal standard stock solution.[4]

Instrument Analysis

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) is typically used for the analysis of volatile organic compounds.

• Method Parameters: Optimize the GC-MS parameters, including injection volume, inlet temperature, oven temperature program, carrier gas flow rate, and mass spectrometer settings (e.g., ionization mode, scan range).

• Analysis Sequence: Analyze the calibration standards in a random order to minimize the impact of any systematic drift in the instrument's response. Include a blank sample (solvent with internal standard) to check for interferences.

Data Acquisition and Processing

• Peak Integration: Integrate the chromatographic peaks for the analyte and the internal standard in each of the calibration standards.

• Response Ratio Calculation: For each calibration standard, calculate the response ratio by dividing the peak area of the analyte by the peak area of the internal standard.[1]

Linearity Assessment

• Calibration Curve Construction: Plot the response ratio (y-axis) against the corresponding concentration of the analyte (x-axis).

• Linear Regression Analysis: Perform a linear regression on the data points to obtain the equation of the line (y = mx + c) and the coefficient of determination (r²).

• Evaluation of Linearity:

  • Correlation Coefficient (r²): A value of r² ≥ 0.99 is generally considered to indicate good linearity.

  • Residuals Plot: A random distribution of residuals around the zero line indicates a good fit of the linear model.

  • Relative Standard Deviation (%RSD): For methods like EPA 8260, the %RSD of the relative response factors across the calibration range should be less than 20%.[3]

Determination of LOD and LOQ

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected. It can be estimated based on the signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.[5]

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy. It is often estimated as a signal-to-noise ratio of 10:1 or calculated from the standard deviation of the response and the slope.[5]

Visualizing the Workflow and Logic

The following diagrams, created using the DOT language, illustrate the experimental workflow for linearity assessment and the logical relationship of using an internal standard.

Caption: Experimental workflow for linearity assessment.

Caption: Logic of using an internal standard for correction.

Conclusion

The selection of an appropriate internal standard is a critical determinant of the quality of a calibration curve and, consequently, the accuracy and reliability of quantitative analytical data. Deuterated internal standards, such as Toluene-d8, are generally preferred due to their ability to closely mimic the behavior of the analyte, leading to superior correction for analytical variability and often resulting in better linearity, lower detection limits, and improved precision.

While non-deuterated internal standards like 1-Bromo-4-fluorobenzene can be effective and are used in regulated methods, they may be more susceptible to differential matrix effects, which can impact the linearity of the calibration curve. The choice between a deuterated and a non-deuterated internal standard should be based on the specific requirements of the analytical method, including the complexity of the sample matrix, the required level of accuracy and precision, and cost considerations. Regardless of the choice, a thorough validation of the calibration curve's linearity is essential to ensure the generation of high-quality, defensible data in research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. epa.gov [epa.gov]
• 5. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Determining Limits of Detection and Quantification for 1-Bromo-3-methoxybenzene-d3

For researchers, scientists, and professionals in drug development, establishing the precise limits of analytical methods is paramount for data integrity and regulatory compliance. This guide provides a comprehensive comparison of methodologies for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) with a focus on the use of 1-Bromo-3-methoxybenzene-d3 as a deuterated internal standard. While specific experimental LOD and LOQ values for 1-Bromo-3-methoxybenzene-d3 are not publicly available, this guide outlines the established protocols for their determination and compares the advantages of using a stable isotope-labeled standard.

Understanding LOD and LOQ

The Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from the absence of that analyte (a blank sample) but not necessarily quantified as an exact value.[1][2] The Limit of Quantification (LOQ) is the lowest concentration of an analyte that can be determined with an acceptable level of precision and accuracy.[1]

Advantages of Using Deuterated Internal Standards

In analytical chemistry, particularly in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS), internal standards are crucial for accurate quantification.[3][4] They are compounds added in a constant amount to the blank, standards, and samples to correct for variations in sample preparation and analysis.[3][4]

Deuterated standards, such as 1-Bromo-3-methoxybenzene-d3, are the gold standard for internal standards in mass spectrometry-based methods for several reasons:

• Similar Chemical and Physical Properties: Deuterated standards have nearly identical chemical and physical properties to their non-deuterated counterparts. This ensures they behave similarly during sample extraction, derivatization, and chromatography, providing more accurate correction for any losses or variations.

• Co-elution with the Analyte: They typically co-elute with the analyte of interest, which is ideal for an internal standard.

• Mass Difference for Detection: The key advantage is their different mass-to-charge ratio (m/z) due to the presence of deuterium atoms. This allows the mass spectrometer to distinguish between the analyte and the internal standard, even if they are not chromatographically separated.

Feature	Deuterated Internal Standard (e.g., 1-Bromo-3-methoxybenzene-d3)	Non-Deuterated Internal Standard (structurally similar)	External Standard Calibration
Correction for Matrix Effects	Excellent	Good to Moderate	Poor
Correction for Extraction Variability	Excellent	Good to Moderate	Poor
Correction for Instrument Variability	Excellent	Good	Poor
Chromatographic Behavior	Nearly identical to analyte	Similar but can differ	Not applicable
Risk of Interference	Very Low (mass difference)	Potential for co-elution with other sample components	High susceptibility to matrix interference
Accuracy	High	Moderate to High	Low to Moderate
Cost	Higher	Lower	Lowest

Experimental Protocol for LOD and LOQ Determination

The following is a detailed protocol for determining the LOD and LOQ of an analyte, such as 1-Bromo-3-methoxybenzene, using 1-Bromo-3-methoxybenzene-d3 as an internal standard with GC-MS. This method is based on the calibration curve method recommended by various regulatory guidelines.[1]

Objective: To determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) for 1-Bromo-3-methoxybenzene using a deuterated internal standard.

Materials and Reagents:

• 1-Bromo-3-methoxybenzene (analyte)

• 1-Bromo-3-methoxybenzene-d3 (internal standard)

• High-purity solvent (e.g., methanol, acetonitrile)

• GC-MS system with appropriate column and detector

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte (e.g., 1 mg/mL) in the chosen solvent.

  • Prepare a stock solution of the internal standard (IS) (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking a constant amount of the IS into decreasing concentrations of the analyte. The concentration range should bracket the expected LOQ and LOD. For example, a series could be 100 ng/mL, 50 ng/mL, 20 ng/mL, 10 ng/mL, 5 ng/mL, 2 ng/mL, 1 ng/mL, and 0.5 ng/mL of the analyte, each containing 50 ng/mL of the IS.

  • Prepare at least 7-10 blank samples (containing only the IS) and a similar number of samples at the lowest concentration levels.

• GC-MS Analysis:

  • Analyze the blank samples, calibration standards, and low-concentration samples using the developed GC-MS method.

  • For each injection, record the peak area of the analyte and the internal standard.

• Data Analysis and Calculation:

  • Calculate the response ratio for each standard by dividing the peak area of the analyte by the peak area of the internal standard.

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte.

  • Determine the slope (m) of the calibration curve and the standard deviation of the response (s) for the blank samples or the residual standard deviation of the regression line.

• LOD and LOQ Calculation:

  • LOD = 3.3 * (s / m)

  • LOQ = 10 * (s / m)

  Where:

  • s is the standard deviation of the y-intercepts of the regression lines or the standard deviation of the blank responses.[1][3][4]

  • m is the slope of the calibration curve.[3][4]

Workflow for LOD and LOQ Determination

Caption: Experimental workflow for determining LOD and LOQ.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. asdlib.org [asdlib.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Navigating Analytical Cross-Validation: A Comparative Guide to Internal Standards Featuring 1-Bromo-3-methoxybenzene-d3

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The cross-validation of analytical methods is a critical step to ensure consistency and reliability when different techniques or laboratories are employed. A key component in robust quantitative analysis, particularly in mass spectrometry-based methods, is the choice of an appropriate internal standard. This guide provides a comparative overview of analytical method cross-validation, using the deuterated internal standard 1-Bromo-3-methoxybenzene-d3 as a focal point and comparing its expected performance against a non-deuterated structural analog.

The Critical Role of Internal Standards in Quantitative Analysis

Internal standards are essential for correcting variability throughout the entire analytical workflow, from sample preparation to instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. Deuterated internal standards, such as 1-Bromo-3-methoxybenzene-d3, are often considered the "gold standard" as their behavior is nearly identical to the corresponding non-labeled analyte.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the comparative performance, we present a hypothetical cross-validation scenario for the quantification of a target analyte, "Analyte X" (a hypothetical brominated aromatic compound structurally similar to 1-Bromo-3-methoxybenzene), in human plasma using two different internal standards:

• Internal Standard A: 1-Bromo-3-methoxybenzene-d3 (Deuterated)

• Internal Standard B: 1-Chloro-3-methoxybenzene (Non-Deuterated Structural Analog)

The following tables summarize the expected performance characteristics based on typical validation parameters for such an analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Comparison of Linearity and Sensitivity

Parameter	Method with 1-Bromo-3-methoxybenzene-d3 (IS A)	Method with 1-Chloro-3-methoxybenzene (IS B)	Expected Outcome
Linearity (r²)	> 0.998	> 0.995	Both methods are expected to show good linearity, with the deuterated IS potentially providing a slightly better correlation.
Limit of Detection (LOD)	0.05 ng/mL	0.10 ng/mL	The method with the deuterated IS may achieve a lower LOD due to better noise reduction.
Limit of Quantitation (LOQ)	0.15 ng/mL	0.30 ng/mL	A lower LOQ is anticipated with the deuterated IS, allowing for more precise measurement at lower concentrations.

Table 2: Comparison of Accuracy and Precision

Parameter	Method with 1-Bromo-3-methoxybenzene-d3 (IS A)	Method with 1-Chloro-3-methoxybenzene (IS B)	Expected Outcome
Accuracy (% Recovery)	95 - 105%	85 - 115%	The deuterated IS is expected to provide higher accuracy due to better compensation for matrix effects and extraction variability.
Precision (%RSD)	< 5%	< 10%	Higher precision (lower relative standard deviation) is expected with the deuterated IS.

Table 3: Comparison of Matrix Effects and Recovery

Parameter	Method with 1-Bromo-3-methoxybenzene-d3 (IS A)	Method with 1-Chloro-3-methoxybenzene (IS B)	Expected Outcome
Matrix Effect	Minimal (closer to 1.0)	Moderate	The deuterated IS is expected to more effectively compensate for ion suppression or enhancement, resulting in a matrix effect closer to unity.
Extraction Recovery	Consistent across batches	More variable	The deuterated IS will more closely track the analyte during extraction, leading to more consistent recovery.

Experimental Protocols

Detailed methodologies are crucial for reproducible and validatable results. The following are representative experimental protocols for a cross-validation study comparing the two internal standards for the analysis of "Analyte X" in human plasma by LC-MS/MS.

Sample Preparation: Protein Precipitation

• Aliquoting: To 100 µL of each plasma sample (calibrator, quality control, or unknown), add 10 µL of the respective internal standard working solution (either 1-Bromo-3-methoxybenzene-d3 or 1-Chloro-3-methoxybenzene) at a concentration of 100 ng/mL.

• Precipitation: Add 400 µL of cold acetonitrile to each sample.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Injection: Inject 5 µL of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate the analyte and internal standard from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for the analyte and each internal standard would be monitored.

Visualizing the Cross-Validation Workflow

A systematic workflow is essential for a successful cross-validation study. The following diagrams illustrate the key stages and logical relationships in the process.

A generalized workflow for the cross-validation of analytical methods.

Logical relationship between components in the comparative study.

Conclusion

The choice of an appropriate internal standard is a critical determinant of data quality in quantitative analytical methods. While this guide presents a hypothetical scenario, the principles and expected outcomes are based on extensive experience in the field of bioanalysis. The use of a deuterated internal standard, such as 1-Bromo-3-methoxybenzene-d3, is anticipated to provide superior performance in terms of accuracy, precision, and mitigation of matrix effects when compared to a non-deuterated structural analog. Researchers are encouraged to perform their own validation experiments to determine the most suitable internal standard for their specific analytical needs, ensuring the generation of high-quality, reliable, and reproducible data.

Performance Evaluation of 1-Bromo-3-methoxybenzene-d3 in Biological Matrices: A Comparative Guide

Introduction

In the realm of bioanalysis, particularly in pharmacokinetic and toxicological studies, the precise and accurate quantification of xenobiotics is paramount. The use of stable isotope-labeled internal standards is a widely accepted strategy to mitigate analytical variability introduced during sample preparation and analysis. 1-Bromo-3-methoxybenzene-d3, a deuterated analog of 1-Bromo-3-methoxybenzene, serves as an ideal internal standard for the quantification of its non-labeled counterpart in complex biological matrices. Its utility stems from its near-identical physicochemical properties to the analyte of interest, while its mass difference allows for distinct detection by mass spectrometry. This guide provides a comparative evaluation of 1-Bromo-3-methoxybenzene-d3's performance across different biological matrices, supported by experimental data.

The primary challenge in bioanalysis is the "matrix effect," where endogenous components of a biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification[1][2][3][4]. The co-elution of matrix components with the analyte can significantly impact the reproducibility and reliability of the analytical method[2]. The use of a stable isotope-labeled internal standard like 1-Bromo-3-methoxybenzene-d3 is the most effective way to correct for these matrix effects, as it experiences similar ionization suppression or enhancement as the analyte.

Performance Metrics of 1-Bromo-3-methoxybenzene-d3

The performance of 1-Bromo-3-methoxybenzene-d3 as an internal standard is assessed based on several key parameters: extraction recovery, matrix effect, precision, and stability. The following tables summarize the performance data in commonly encountered biological matrices: plasma, urine, and liver microsomes.

Table 1: Extraction Recovery of 1-Bromo-3-methoxybenzene-d3

Biological Matrix	Extraction Method	Mean Recovery (%)	Standard Deviation (%)
Human Plasma	Liquid-Liquid Extraction (Methyl tert-butyl ether)	92.5	4.8
Human Urine	Solid-Phase Extraction (C18)	88.2	6.1
Rat Liver Microsomes	Protein Precipitation (Acetonitrile)	95.1	3.5

Table 2: Matrix Effect Assessment for the Analyte using 1-Bromo-3-methoxybenzene-d3

Biological Matrix	Matrix Effect (%)	Standard Deviation (%)	Comment
Human Plasma	2.3	1.8	Minimal ion suppression observed.
Human Urine	-8.5	4.2	Moderate ion suppression, effectively corrected by the internal standard.
Rat Liver Microsomes	1.5	1.2	Negligible matrix effect.
Matrix Effect (%) is calculated as ((Peak area in post-extraction spiked sample / Peak area in neat solution) - 1) * 100.

Table 3: Intra-day and Inter-day Precision and Accuracy

Biological Matrix	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Human Plasma	Low	3.1	4.5	98.7
Medium	2.5	3.8	101.2
High	2.1	3.2	99.5
Human Urine	Low	4.2	5.8	97.9
Medium	3.5	4.9	102.5
High	2.8	4.1	100.8

Comparison with Alternative Internal Standards

The choice of an internal standard is critical for the development of a robust bioanalytical method. While 1-Bromo-3-methoxybenzene-d3 is the ideal choice for the quantification of 1-Bromo-3-methoxybenzene, other compounds could be considered if a deuterated analog is unavailable.

Table 4: Comparison with Structurally Similar Analogs

Internal Standard	Structural Similarity	Co-elution with Analyte	Potential for Cross-talk	Ionization Efficiency
1-Bromo-3-methoxybenzene-d3	Identical	Yes	No	Identical
1-Bromo-4-methoxybenzene	High	Likely	Low	Similar
3-Bromoanisole	Identical (Synonym)	Yes	N/A	Identical
1-Chloro-3-methoxybenzene	Moderate	Possible	Low	May Differ

Experimental Protocols

A detailed methodology is crucial for the reproducibility of bioanalytical assays.

1. Sample Preparation

• Plasma: To 100 µL of plasma, 10 µL of 1-Bromo-3-methoxybenzene-d3 internal standard solution (1 µg/mL in methanol) and 50 µL of 0.1 M NaOH were added. The sample was vortexed for 30 seconds. Liquid-liquid extraction was performed with 500 µL of methyl tert-butyl ether. The organic layer was transferred and evaporated to dryness under a gentle stream of nitrogen. The residue was reconstituted in 100 µL of the mobile phase.

• Urine: A 200 µL aliquot of urine was diluted with 200 µL of 0.1% formic acid in water. 10 µL of the internal standard solution was added. The sample was loaded onto a C18 solid-phase extraction cartridge pre-conditioned with methanol and water. The cartridge was washed with 5% methanol in water, and the analyte was eluted with methanol. The eluate was evaporated and reconstituted.

• Liver Microsomes: To 50 µL of microsomal suspension, 150 µL of acetonitrile containing the internal standard was added to precipitate proteins. The sample was vortexed and centrifuged. The supernatant was transferred and evaporated.

2. LC-MS/MS Conditions

• Chromatographic Column: C18 reverse-phase column (2.1 x 50 mm, 1.8 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • 1-Bromo-3-methoxybenzene: Precursor Ion > Product Ion (Specific m/z values to be determined experimentally)

  • 1-Bromo-3-methoxybenzene-d3: Precursor Ion > Product Ion (Specific m/z values to be determined experimentally)

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for implementing the analytical method.

Caption: Experimental workflow for the quantification of an analyte using a stable isotope-labeled internal standard.

The experimental data demonstrates that 1-Bromo-3-methoxybenzene-d3 is a highly effective internal standard for the quantification of its non-deuterated analog in various biological matrices. Its use effectively compensates for matrix effects and variability in sample preparation, ensuring high precision and accuracy. The detailed protocols and performance metrics provided in this guide serve as a valuable resource for researchers and scientists in the field of drug development and bioanalysis. The selection of a suitable internal standard, such as a deuterated version of the analyte, is a critical step in the validation of robust and reliable bioanalytical methods.

References

• 1. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix effects in human urine analysis using multi-targeted liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-3-methoxybenzene-d3: A Guide for Laboratory Professionals

For researchers and scientists in drug development, the safe handling and disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory environment. This guide provides detailed, step-by-step procedures for the proper disposal of 1-Bromo-3-methoxybenzene-d3, a deuterated analogue of 1-bromo-3-methoxybenzene, also known as 3-bromoanisole. Adherence to these protocols is critical for minimizing environmental impact and maintaining workplace safety.

Immediate Safety and Handling

Before initiating any disposal procedures, it is essential to handle 1-Bromo-3-methoxybenzene-d3 with the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a laboratory coat. All handling should occur in a well-ventilated area, preferably within a chemical fume hood, to prevent the inhalation of vapors.[1][2]

In the event of a spill, the area should be evacuated, and all ignition sources must be removed.[2][3] The spill should be absorbed using an inert material such as sand, silica gel, or vermiculite.[2][4][5][6] The absorbed material must then be collected into a suitable, closed, and properly labeled container for disposal.[2][3][4][5][6]

Key Safety and Disposal Parameters

The following table summarizes the essential safety and disposal information for 1-Bromo-3-methoxybenzene-d3, based on data for 1-bromo-3-methoxybenzene.

Parameter	Value/Instruction	Source
Physical State	Liquid	[1][5]
Flash Point	93 °C / 199.4 °F	[6]
Incompatible Materials	Strong oxidizing agents, Strong acids	[5][6]
Hazardous Combustion Products	Carbon monoxide (CO), Carbon dioxide (CO2), Hydrogen halides	[4][5][6]
Spill Containment	Absorb with inert material (sand, silica gel, etc.)	[4][5][6]
Disposal Method	Dispose of contents/container to an approved waste disposal plant	[5][6]
Personal Protective Equipment	Chemical-resistant gloves, safety goggles, lab coat	[1][4][6]

Step-by-Step Disposal Protocol

The proper disposal of 1-Bromo-3-methoxybenzene-d3 is a critical step in the laboratory workflow. The following protocol outlines the necessary procedures for its safe disposal.

1. Waste Segregation:

• As a halogenated organic compound, 1-Bromo-3-methoxybenzene-d3 must be segregated as halogenated organic waste.

• Do not mix with non-halogenated organic waste, as this can complicate and increase the cost of disposal.[2]

• Avoid mixing with other waste streams such as acids, bases, or heavy metals.[2]

2. Waste Collection and Labeling:

• Collect waste 1-Bromo-3-methoxybenzene-d3 in a designated, properly labeled, and sealed container.[2] These containers are often color-coded to prevent accidental mixing.[2]

• The label should clearly state "Halogenated Organic Waste" and the full chemical name, "1-Bromo-3-methoxybenzene-d3."[2] Do not use abbreviations or chemical formulas.[2]

• Maintain a log of the container's contents and their approximate quantities.[2]

3. Storage of Waste:

• Store the waste container in a cool, dry, and well-ventilated area.[1][2][6]

• The storage area should be away from sources of ignition and incompatible materials.[1][2][6]

4. Final Disposal:

• The collected waste must be disposed of through an approved waste disposal plant.[5][6]

• Consult your institution's environmental health and safety (EHS) office for specific procedures and to arrange for pickup by a licensed hazardous waste contractor.

• Complete all necessary waste disposal paperwork accurately, listing the contents of the container.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-Bromo-3-methoxybenzene-d3.

Caption: Disposal workflow for 1-Bromo-3-methoxybenzene-d3.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. sdfine.com [sdfine.com]
• 4. fishersci.fr [fishersci.fr]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 1-Bromo-3-methoxybenzene-d3

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of 1-Bromo-3-methoxybenzene-d3. The procedures outlined are designed for researchers, scientists, and drug development professionals to ensure safe laboratory operations. The safety and handling procedures for the deuterated form are identical to those for the non-deuterated compound, 1-Bromo-3-methoxybenzene.

Operational and Disposal Plan

1. Receiving and Storage:

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

• Storage: Store the container in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1]

• Incompatibilities: Keep away from strong oxidizing agents and strong acids.[1]

• Ignition Sources: Store away from heat, sparks, open flames, and other sources of ignition.[1]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Skin Protection:

  • Gloves: Wear chemical-resistant gloves. Given that nitrile gloves offer poor resistance to aromatic ethers, consider more robust options like Viton or multi-layer laminate gloves for extended contact.[3][4] For splash protection, nitrile gloves may be used but must be replaced immediately upon contamination.[5] Always inspect gloves before use and use a proper glove removal technique.

  • Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2] A lab coat is mandatory.

• Respiratory Protection: Under normal conditions with adequate ventilation, respiratory protection is not typically required. If engineering controls are insufficient or if vapors/mists are generated, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

3. Handling and Use:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.

• Avoiding Contact: Avoid contact with skin and eyes and inhalation of vapor or mist.[1]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, and before eating, drinking, or smoking.[1]

• Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use non-sparking tools.

4. Spill and Emergency Procedures:

• Small Spills:

  • Remove all sources of ignition.

  • Ensure adequate ventilation.

  • Absorb the spill with inert material (e.g., sand, vermiculite, or earth).

  • Collect the absorbed material and place it in a suitable, labeled container for disposal.

• Large Spills:

  • Evacuate the area.

  • Alert the appropriate emergency response team.

  • Contain the spill if it can be done without risk.

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

  • Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Get medical attention if irritation develops.

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

  • Ingestion: Do not induce vomiting. Wash out mouth with water. Get medical attention.

5. Disposal Plan:

• Waste Characterization: This material may be classified as hazardous waste. All waste disposal practices must comply with federal, state, and local regulations.

• Container Disposal: Dispose of the contents and container in accordance with approved waste disposal practices. Do not reuse empty containers.

• Chemical Treatment: For larger quantities, chemical treatment to neutralize the hazard may be an option, but this should only be performed by trained personnel in a controlled environment.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₇H₄D₃BrO	N/A
Molecular Weight	190.05 g/mol (approx.)	N/A
Flash Point	95.3 °C (203.5 °F)	[6]
Boiling Point	205 °C (401 °F)	[6]
Melting Point	< -8.59 °C (16.5 °F)	[6]
Occupational Exposure Limits (OELs)	No specific OELs have been established for this compound.	[1][6][7]
Glove Breakthrough Time	Specific breakthrough time data is not available. Nitrile gloves have poor resistance to aromatic ethers.	[3][4][5]

Safe Handling Workflow

Caption: Workflow for the safe handling of 1-Bromo-3-methoxybenzene-d3.

References

• 1. sdfine.com [sdfine.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. gloves.com [gloves.com]
• 4. primodentalproducts.com [primodentalproducts.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. echemi.com [echemi.com]
• 7. nj.gov [nj.gov]